Technical Documentation Center

4-Isopropylthiazole-5-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Isopropylthiazole-5-carbaldehyde
  • CAS: 261710-80-9

Core Science & Biosynthesis

Foundational

The Therapeutic Landscape of Thiazole Derivatives: A Technical Guide for Drug Development Professionals

Executive Summary The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, stands as a cornerstone in medicinal chemistry.[1][2][3] Its unique structural and electronic properties have rend...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, stands as a cornerstone in medicinal chemistry.[1][2][3] Its unique structural and electronic properties have rendered it a "privileged scaffold," consistently appearing in a multitude of natural products and synthetic compounds with significant therapeutic value.[4][5] This technical guide provides an in-depth exploration of the diverse therapeutic applications of thiazole derivatives, offering a comprehensive resource for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of their activity across various disease areas, present key structure-activity relationships, and provide detailed experimental protocols to guide future research and development.

The Thiazole Scaffold: A Foundation for Pharmacological Diversity

The thiazole ring's aromaticity and the presence of both sulfur and nitrogen atoms confer upon it a unique chemical personality.[6] These features allow for a wide range of substitutions at positions 2, 4, and 5, enabling the fine-tuning of a molecule's physicochemical properties and biological activity.[7][8] This versatility is a key reason why thiazole derivatives have found applications as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents, among others.[1][9][10][11][12]

Anticancer Applications: Targeting the Hallmarks of Malignancy

Thiazole derivatives have emerged as a promising class of anticancer agents, with several compounds in clinical use and many more under investigation.[13][14][15] Their mechanisms of action are diverse, targeting various pathways and proteins crucial for cancer cell proliferation, survival, and metastasis.[14]

Kinase Inhibition: A Dominant Mechanism

A significant number of thiazole-based anticancer drugs function as kinase inhibitors. Dasatinib, a well-known example, is a potent inhibitor of multiple tyrosine kinases, including BCR-ABL and Src family kinases.[6]

Signaling Pathway: Dasatinib Inhibition of BCR-ABL

G cluster_pathway BCR-ABL Signaling Pathway BCR_ABL BCR-ABL (Constitutively Active Kinase) Substrate Downstream Substrates BCR_ABL->Substrate Phosphorylation Proliferation Cell Proliferation & Survival Substrate->Proliferation Dasatinib Dasatinib Dasatinib->BCR_ABL Inhibition

Caption: Dasatinib inhibits the constitutively active BCR-ABL kinase, blocking downstream signaling and inhibiting cancer cell proliferation.

Induction of Apoptosis

Several novel bis-thiazole derivatives have demonstrated potent cytotoxic activity by inducing apoptosis in various cancer cell lines.[16]

Quantitative Data on Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of selected bis-thiazole derivatives against various cancer cell lines.[16]

CompoundCell LineIC50 (µM) after 72h
5a KF-28 (ovarian)0.718
5a MDA-MB-231 (breast)1.51
5b KF-28 (ovarian)3.374
5e MCF-7 (breast)0.6648
5f A2780 (ovarian)2.34
5g A2780 (ovarian)7.45

Antimicrobial Applications: Combating Drug Resistance

The rise of antimicrobial resistance necessitates the development of new and effective therapeutic agents.[17][18] Thiazole derivatives have shown significant promise in this area, exhibiting activity against a broad spectrum of bacteria and fungi.[17][19][20]

Mechanism of Antimicrobial Action

The antimicrobial activity of thiazole derivatives is often attributed to their ability to disrupt the bacterial cell membrane.[17] Their amphiphilic character, with both hydrophilic and hydrophobic properties, allows them to embed within the cell membrane, leading to leakage of cytoplasmic contents and ultimately cell death.[17] Some derivatives also act by inhibiting key enzymes, such as DNA gyrase.[18][20]

Experimental Workflow: Evaluation of Antimicrobial Activity

G cluster_workflow Antimicrobial Activity Assay Start Synthesized Thiazole Derivatives Preparation Prepare Serial Dilutions Start->Preparation Inoculation Inoculate with Bacterial/Fungal Strains Preparation->Inoculation Incubation Incubate at Optimal Temperature Inoculation->Incubation Measurement Measure Minimum Inhibitory Concentration (MIC) Incubation->Measurement Result Determine Antimicrobial Efficacy Measurement->Result

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC) of thiazole derivatives.

Structure-Activity Relationship (SAR) in Antimicrobial Thiazoles

The antimicrobial potency of thiazole derivatives is highly dependent on the nature and position of substituents on the thiazole ring. For instance, the presence of a nitro group at position 4 has been shown to be significant for inhibitory activity.[17] Furthermore, the incorporation of a -C=N spacer has been found to be beneficial for antifungal behavior.[17]

Anti-inflammatory Applications: Modulating the Inflammatory Cascade

Chronic inflammation is a key pathological feature of numerous diseases. Thiazole and its derivatives have demonstrated significant anti-inflammatory properties, making them attractive candidates for the development of new anti-inflammatory drugs.[21][22][23]

Inhibition of Inflammatory Mediators

Thiazole derivatives can exert their anti-inflammatory effects by inhibiting the production and release of various pro-inflammatory mediators, such as nitric oxide (NO), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α).[23] Some derivatives also inhibit cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins.[22][24]

Neuroprotective Applications: A Hope for Neurodegenerative Diseases

Thiazole derivatives are being explored for their potential in treating neurodegenerative disorders like Alzheimer's and Parkinson's disease.[25][26]

Multifaceted Neuroprotective Mechanisms

The neuroprotective effects of thiazole derivatives are often multi-faceted. They can act as antioxidants, protecting neuronal cells from oxidative stress-induced damage.[27] Some derivatives also exhibit cholinesterase inhibitory activity, which is a key therapeutic strategy in Alzheimer's disease.[26][28] Furthermore, certain thiazole sulfonamides have been shown to exert neuroprotective effects through the activation of SIRT1, a protein involved in cell longevity.[25]

Signaling Pathway: Neuroprotection via SIRT1 Activation

G cluster_pathway SIRT1-Mediated Neuroprotection Thiazole_Sulfonamide Thiazole Sulfonamide SIRT1 SIRT1 Thiazole_Sulfonamide->SIRT1 Activation Downstream Downstream Pathways SIRT1->Downstream Neuroprotection Enhanced Cell Longevity & Neuroprotection Downstream->Neuroprotection

Caption: Thiazole sulfonamides can activate SIRT1, leading to downstream effects that promote neuronal survival and protection.

Synthesis and Experimental Protocols

The synthesis of thiazole derivatives can be achieved through various methods, with the Hantzsch synthesis being a classical and widely used approach.[6][29]

General Protocol for Hantzsch Thiazole Synthesis

This protocol outlines the general steps for the synthesis of a 2,4-disubstituted thiazole.

Materials:

  • α-haloketone

  • Thioamide

  • Ethanol (or other suitable solvent)

  • Sodium bicarbonate (or other base)

Procedure:

  • Dissolve the α-haloketone and thioamide in ethanol in a round-bottom flask.

  • Add a base, such as sodium bicarbonate, to the reaction mixture.

  • Reflux the mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into cold water to precipitate the crude product.

  • Collect the precipitate by filtration and wash with water.

  • Recrystallize the crude product from a suitable solvent to obtain the pure thiazole derivative.

Future Perspectives and Challenges

The therapeutic potential of thiazole derivatives is vast and continues to be an active area of research.[4][30] Future efforts will likely focus on the design and synthesis of novel derivatives with improved potency, selectivity, and pharmacokinetic profiles.[11] A deeper understanding of their mechanisms of action and the identification of new biological targets will be crucial for the development of the next generation of thiazole-based drugs.

References

  • Mishra, A., et al. (2023). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. Bentham Science Publishers.
  • Various Authors. (2022).
  • Various Authors. (2021). Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. Frontiers.
  • Various Authors. (n.d.). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article.
  • Mishra, S., & Sahu, A. (2024). Recent Review on 1,3-Thiazole Derivatives as Therapeutic Targeted for Anticancer Activity. Letters in Drug Design & Discovery.
  • Various Authors. (2025). Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. PubMed.
  • Various Authors. (n.d.).
  • Various Authors. (n.d.). a structure-activity relationship study of thiazole derivatives with h1-antihistamine. Acta Poloniae Pharmaceutica.
  • Various Authors. (2024). A Review On Chemistry And Antimicrobial Activity Of Thiazole.
  • Chhabria, M. T., et al. (n.d.). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry.
  • Various Authors. (2026). Thiazole scaffolds as anticancer and antimicrobial agents: recent advances in medicinal chemistry. Taylor & Francis.
  • Various Authors. (2022). An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. World Journal of Pharmaceutical Research.
  • Pathak, M., et al. (n.d.). Systematic Review On Thiazole And Its Applications.
  • Various Authors. (2022). Current Synthesis Routes of Thiazole and its Derivatives and their Broad-Spectrum Therapeutic Activity. Journal of Basic and Applied Research in Biomedicine.
  • Kaur, H., & Goyal, A. (2018). A Review On Thiazole As Anticancer Agents. International Journal of Pharmaceutical Drug Analysis.
  • Various Authors. (2018). Thiopyrano[2,3-d]Thiazoles as New Efficient Scaffolds in Medicinal Chemistry. MDPI.
  • Various Authors. (2022).
  • Various Authors. (2019). Thiazole Moiety: An Interesting Scaffold for Developing New Antitumoral Compounds. Molecules.
  • Various Authors. (n.d.). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). PMC.
  • Various Authors. (2025). A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. Journal of Pharmaceutical Sciences and Research.
  • Various Authors. (2024). An Overview of Synthetic Derivatives of Thiazole and their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.
  • Various Authors. (2024). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). MDPI.
  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Applications of Thiazole Derivatives in Medicinal Chemistry. Ningbo Inno Pharmchem Co., Ltd..
  • Various Authors. (n.d.). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry.
  • Various Authors. (2023). An Overview of Thiazole Derivatives and its Biological Activities. Journal of Drug Delivery and Therapeutics.
  • Various Authors. (n.d.). An Overview of the Synthesis, Therapeutic Potential and Patents of Thiazole Derivatives. World Journal of Pharmaceutical Research.
  • Various Authors. (2009). Synthesis and Anticancer Activities of Some Thiazole Derivatives.
  • Various Authors. (2024). Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article. Journal of Pharma Insights and Research.
  • Various Authors. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.
  • Various Authors. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry.
  • Various Authors. (2025). Neuroprotective thiazole sulfonamides against 6-OHDA-induced Parkinsonian model: in vitro biological and in silico pharmacokinetic assessments. PMC.
  • Various Authors. (2025).
  • Various Authors. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI.
  • Various Authors. (n.d.). Neuroprotective effects of the antioxidant action of 2-cyclopropylimino-3-methyl-1,3-thiazoline hydrochloride against ischemic neuronal damage in the brain. PMC - PubMed Central.
  • Various Authors. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry.
  • Singh, R., et al. (2024). Thiazole and Thiazolidinone Derivatives as Anti-inflammatory Agents. Bentham Science Publishers.
  • Various Authors. (2020).
  • Various Authors. (2024). Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. MDPI.
  • Various Authors. (n.d.).
  • Various Authors. (2023). Thiazole Derivatives as Modulators of GluA2 AMPA Receptors: Potent Allosteric Effects and Neuroprotective Potential. PMC.
  • Various Authors. (2024). Thiazole and Thiazolidinone Derivatives as Anti-inflammatory Agents.
  • Various Authors. (2024).
  • Various Authors. (2024).
  • Various Authors. (n.d.). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC.
  • Various Authors. (2023). An overview on synthetic routes of anti-inflammatory active scaffolds including thiazole and thiazolidine cores. Taylor & Francis.

Sources

Exploratory

Thiazole ring stability and reactivity in substituted carbaldehydes

An In-depth Technical Guide to the Stability and Reactivity of Substituted Thiazole Carbaldehydes Authored for Researchers, Scientists, and Drug Development Professionals Foreword: The Thiazole Carbaldehyde Core in Moder...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Stability and Reactivity of Substituted Thiazole Carbaldehydes

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Thiazole Carbaldehyde Core in Modern Chemistry

The thiazole ring is a privileged heterocyclic scaffold, forming the structural cornerstone of numerous natural products, pharmaceuticals, and advanced materials.[1][2] From the essential vitamin B1 (thiamine) to anticancer agents like Tiazofurin, the thiazole moiety's unique electronic and structural properties make it indispensable in medicinal chemistry.[1][2] When functionalized with a carbaldehyde group, this versatile scaffold is transformed into a powerful synthetic intermediate, a reactive linchpin for constructing molecular complexity.[3][4]

This guide provides a deep dive into the core principles governing the stability and reactivity of the thiazole ring, specifically within the context of its carbaldehyde derivatives. We will move beyond simple reaction schemes to explore the underlying electronic factors that dictate reaction outcomes. For the practicing scientist, understanding why a particular isomer is more reactive or how a substituent alters the ring's stability is paramount for the rational design of novel therapeutics and synthetic pathways. This document is structured to serve as both a foundational reference and a practical handbook, blending established theory with field-proven experimental protocols.

The Electronic Landscape of the Thiazole Ring: A Foundation for Reactivity

The chemical behavior of any thiazole derivative is rooted in the electronic architecture of the parent heterocycle. Thiazole is a planar, five-membered aromatic ring containing 6π electrons, fulfilling Hückel's rule.[1][5] The presence of two different heteroatoms, a pyridine-like nitrogen at position 3 and a thiophene-like sulfur at position 1, creates a unique and asymmetric distribution of electron density, which is the key to its reactivity.

The aromaticity of thiazole is significant, greater than that of the corresponding oxazole, which contributes to its overall stability.[5][6] This is evidenced by the ¹H NMR chemical shifts of its ring protons, which resonate between 7.27 and 8.77 ppm, indicating a strong diamagnetic ring current.[1][6]

However, the electron distribution is far from uniform:

  • C2 Position: This carbon is flanked by both the electronegative nitrogen and the sulfur atom. The strong inductive electron-withdrawing effect of the nitrogen makes the C2 proton the most acidic (pKa ≈ 2.5 for the conjugate acid) and the carbon itself highly electron-deficient.[6][7] Consequently, C2 is susceptible to deprotonation by strong bases and is the primary site for nucleophilic attack.[7][8][9]

  • C4 Position: This position is adjacent to the sulfur atom and is considered relatively electron-neutral.[7]

  • C5 Position: Influenced by the electron-donating character of the adjacent sulfur atom, the C5 position is the most electron-rich carbon in the ring.[6][7] This makes it the preferred site for electrophilic aromatic substitution.[6]

This inherent electronic bias is fundamental to understanding the behavior of substituted thiazole carbaldehydes.

Caption: Figure 1: Electronic Properties of the Thiazole Ring.

The Carbaldehyde Group: Positional Isomerism and Reactivity

The placement of the carbaldehyde (-CHO) group on the thiazole ring profoundly influences its electrophilicity and overall reactivity. This is a direct consequence of the ring's intrinsic electronic properties discussed above.[10]

  • Thiazole-2-carbaldehyde: The aldehyde at this position experiences the strong electron-withdrawing effects of the adjacent nitrogen and sulfur atoms. This makes the carbonyl carbon exceptionally electrophilic and renders thiazole-2-carbaldehyde the most reactive of the isomers towards nucleophilic attack.[10]

  • Thiazole-4-carbaldehyde: Exhibiting intermediate electronic character, the aldehyde at C4 has reactivity that generally falls between the 2- and 5-isomers. It is a crucial building block for many pharmaceutical agents.[3][11]

  • Thiazole-5-carbaldehyde: Attached to the most electron-rich carbon (C5), this aldehyde is the least electrophilic. The relative electron-donating nature of this position slightly destabilizes the partial positive charge on the carbonyl carbon, making it less reactive towards nucleophiles compared to its isomers.[4][10]

The practical implications of these differences are significant, affecting reaction rates, yields, and even the feasibility of certain transformations.

Data Presentation: Comparative Reactivity of Thiazole Carbaldehyde Isomers

The following table summarizes the expected reactivity trends for the three isomers in common aldehyde transformations. While direct, side-by-side comparative studies are limited in the literature, these trends are based on established principles of electronic effects.[10]

ReactionReagentsThiazole-2-carbaldehydeThiazole-4-carbaldehydeThiazole-5-carbaldehyde
Reduction NaBH₄, MeOHVery Fast / High YieldFast / High YieldModerate Rate / Good Yield
Oxidation KMnO₄, Acetone/H₂OFastModerate RateSlower Rate
Wittig Reaction Ph₃P=CH-RVery FastFastModerate Rate
Knoevenagel Malonic Acid, PiperidineFast / High YieldModerate Rate / Good YieldSlow / Moderate Yield

Modulating Ring Stability and Reactivity: The Role of Substituents

The introduction of additional substituents onto the thiazole ring further tunes its electronic properties, providing another layer of control over stability and reactivity.

  • Electron-Donating Groups (EDGs): Substituents like methyl (-CH₃) or amino (-NH₂) groups increase the electron density of the ring. This enhances the ring's basicity and nucleophilicity, making it more reactive towards electrophiles but can decrease the reactivity of an attached carbaldehyde towards nucleophiles.[5]

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) or halides (-Cl, -Br) decrease the ring's electron density. This reduces basicity and nucleophilicity, making the ring less reactive towards electrophiles.[5] However, an EWG on the ring will further increase the electrophilicity of a carbaldehyde group, enhancing its reactivity towards nucleophiles. The presence of an amide group, another EWG, is common in many biologically active thiazole derivatives.[12][13]

These principles are foundational for structure-activity relationship (SAR) studies in drug development, where subtle electronic modifications can lead to significant changes in biological activity.

Key Synthetic Methodologies

The synthesis of substituted thiazole carbaldehydes is a critical task for chemists. Several robust methods are employed, each with its own advantages.

Formylation of Pre-existing Thiazole Rings

For electron-rich thiazole systems, direct formylation is a powerful strategy.

  • Vilsmeier-Haack Reaction: This is a classic and widely used method for formylating electron-rich heterocycles.[14][15] The reaction uses a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to introduce a formyl group regioselectively, usually at the electron-rich C5 position.[14][16]

Vilsmeier_Haack Figure 2: Vilsmeier-Haack Formylation Workflow cluster_reagent Reagent Preparation cluster_reaction Formylation Reaction DMF DMF (Solvent) Vilsmeier Vilsmeier Reagent [ClCH=N(Me)₂]⁺Cl⁻ DMF->Vilsmeier 0°C POCl3 POCl₃ POCl3->Vilsmeier Thiazole Substituted Thiazole Intermediate Iminium Salt Intermediate Thiazole->Intermediate Add to Vilsmeier Rgt. 0°C to RT Product 5-Formylthiazole Intermediate->Product Aqueous Workup (Hydrolysis)

Caption: Figure 2: Vilsmeier-Haack Formylation Workflow.

Building the Ring with the Aldehyde Precursor

Alternatively, the thiazole ring can be constructed around a molecule already containing the aldehyde or a precursor.

  • Hantzsch Thiazole Synthesis: This is arguably the most fundamental and versatile method for thiazole synthesis.[1][17] It involves the condensation of an α-haloketone (or α-haloaldehyde) with a thioamide. By choosing an α-halo-β-ketoaldehyde as the starting material, a thiazole carbaldehyde can be directly synthesized.

Protocol 1: Synthesis of Thiazole-2-carbaldehyde via Lithiation

This protocol describes a common method for synthesizing thiazole-2-carbaldehyde from 2-bromothiazole, leveraging the high acidity of the C2 proton.[18]

Objective: To synthesize thiazole-2-carbaldehyde via halogen-metal exchange followed by formylation.

Materials:

  • 2-Bromothiazole

  • n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M)

  • Anhydrous Tetrahydrofuran (THF)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard glassware for anhydrous reactions (Schlenk line, nitrogen atmosphere)

Procedure:

  • Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

  • Add anhydrous THF to the flask and cool the solvent to -78 °C using a dry ice/acetone bath.

  • Dissolve 2-bromothiazole (1.0 eq) in the cold THF.

  • Slowly add n-BuLi (1.1 eq) dropwise via syringe, ensuring the internal temperature remains below -70 °C.

  • Stir the resulting mixture at -78 °C for 45 minutes to ensure complete formation of 2-lithiothiazole.

  • In a separate flask, dissolve anhydrous DMF (1.5 eq) in anhydrous THF and cool to -78 °C.

  • Transfer the freshly prepared 2-lithiothiazole solution to the cold DMF solution via cannula.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature over 2 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude thiazole-2-carbaldehyde.

  • Purify the product as necessary, typically via silica gel column chromatography.

Self-Validation: The success of the reaction can be monitored by Thin Layer Chromatography (TLC). The final product's identity and purity must be confirmed by spectroscopic analysis (¹H NMR, ¹³C NMR, MS).

Spectroscopic Characterization: A Guide to Structural Elucidation

Unambiguous characterization is essential to confirm the structure and purity of synthesized thiazole carbaldehydes.[19][20]

Data Presentation: Typical NMR Spectroscopic Data
IsomerProtonTypical ¹H NMR Shift (ppm)CarbonTypical ¹³C NMR Shift (ppm)
Thiazole-2-carbaldehyde -CHO~9.9 - 10.1-CHO~183 - 185
H4~8.1 - 8.3C2~165 - 168
H5~7.8 - 8.0C4~148 - 150
C5~128 - 130
Thiazole-4-carbaldehyde -CHO~9.9 - 10.1-CHO~184 - 186
H2~9.0 - 9.2C2~155 - 158
H5~8.3 - 8.5C4~150 - 153
C5~135 - 138
Thiazole-5-carbaldehyde -CHO~9.8 - 10.0-CHO~180 - 182
H2~9.0 - 9.2C2~158 - 161
H4~8.4 - 8.6C4~140 - 143
C5~145 - 148

Note: Chemical shifts are approximate and can be influenced by solvent and other substituents on the ring.

Protocol 2: General Workflow for Spectroscopic Analysis

Objective: To confirm the identity and purity of a synthesized thiazole carbaldehyde derivative.

Workflow:

  • Sample Preparation:

    • NMR: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[19]

    • MS: Prepare a dilute solution (~10-50 µM) in a solvent compatible with the ionization technique (e.g., methanol or acetonitrile for ESI).[19]

    • FTIR: Analyze as a thin film on a salt plate (for oils) or as a KBr pellet (for solids).

  • Data Acquisition:

    • Acquire ¹H NMR, ¹³C NMR, and correlation spectra (e.g., COSY, HSQC) to assign all proton and carbon signals and confirm connectivity.

    • Obtain a high-resolution mass spectrum (HRMS) to confirm the molecular weight and elemental composition.[19]

    • Record the infrared spectrum to identify key functional groups, particularly the aldehyde C=O stretch (typically ~1680-1700 cm⁻¹) and C-H stretch (~2720 and ~2820 cm⁻¹).

  • Data Interpretation:

    • Compare the acquired data with expected values based on the target structure (see table above).

    • Ensure the absence of signals corresponding to starting materials or major impurities.

    • Confirm that the molecular formula from HRMS matches the target compound.

Analysis_Workflow Figure 3: Analytical Workflow for Characterization cluster_prep cluster_acq cluster_interp start Purified Thiazole Carbaldehyde Sample NMR_prep Dissolve in Deuterated Solvent start->NMR_prep MS_prep Prepare Dilute Solution (MeOH/ACN) start->MS_prep IR_prep Prepare Thin Film or KBr Pellet start->IR_prep NMR ¹H, ¹³C, COSY, HSQC NMR_prep->NMR MS HRMS (ESI or MALDI) MS_prep->MS IR FTIR Spectroscopy IR_prep->IR Structure_Confirm Confirm Connectivity & Chemical Shifts NMR->Structure_Confirm Formula_Confirm Confirm Molecular Formula & Mass MS->Formula_Confirm FG_Confirm Identify Functional Groups (C=O, C-H) IR->FG_Confirm Final Structure & Purity Validated Structure_Confirm->Final Formula_Confirm->Final FG_Confirm->Final

Caption: Figure 3: Analytical Workflow for Characterization.

Conclusion: A Versatile Tool for Innovation

Substituted thiazole carbaldehydes represent a class of molecules where subtle changes in structure lead to profound differences in chemical behavior. A thorough understanding of the interplay between the thiazole ring's inherent electronic properties, the position of the carbaldehyde group, and the influence of other substituents is essential for any scientist working in drug discovery or synthetic chemistry. By mastering these principles, researchers can more effectively design synthetic routes, predict reaction outcomes, and ultimately harness the power of this versatile scaffold to create novel molecules with significant biological and material applications.

References

  • Wikipedia. (2024). Thiazole. Wikipedia. Retrieved from [Link]

  • Zin, N. M., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Journal of Science and Technology, 13(1). Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. Retrieved from [Link]

  • Ma, D., et al. (2024). 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. Organic Letters, 26(8), 1668–1673. Retrieved from [Link]

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Thiazole-4-carboxaldehyde: A Cornerstone Intermediate for Pharmaceutical Development. Ningbo Inno Pharmchem Co., Ltd. Retrieved from [Link]

  • Educational Administration: Theory and Practice. (2024). A Systematic Review On Thiazole Synthesis And Biological Activities. Educational Administration: Theory and Practice, 30(5), 4444-4457. Retrieved from [Link]

  • International Journal of Applied Pharmaceutics. (2025). A review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. International Journal of Applied Pharmaceutics. Retrieved from [Link]

  • Nguyen, T. B. (2022). Recent Development in the Synthesis of Thiazoles. Current Organic Synthesis, 19(5), 470-496. Retrieved from [Link]

  • Sharma, R., et al. (n.d.). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Journal of Applied Pharmaceutical Science and Research. Retrieved from [Link]

  • Chemical Communications. (2018). Diversified syntheses of multifunctionalized thiazole derivatives via regioselective and programmed C–H activation. Chemical Communications, 54(83), 11805-11808. Retrieved from [Link]

  • Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. (2008). Spectroscopic characterization of thiazole orange-3 DNA interaction. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 70(1), 145-52. Retrieved from [Link]

  • Combinatorial Chemistry & High Throughput Screening. (2021). Green Synthesis of Thiazole Derivatives using Multi-component Reaction of Aldehydes, Isothiocyanate and Alkyl Bromides: Investigation of Antioxidant and Antimicrobial Activity. Combinatorial Chemistry & High Throughput Screening, 24(1), 88-97. Retrieved from [Link]

  • ResearchGate. (2014). Quantum chemical studies on protonation of some substituted thiazole derivatives. ResearchGate. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2017). Synthesis and C-H Functionalization Chemistry of Thiazole-Semicoronenediimides (TsCDIs) and -Coronenediimides (TCDIs). The Journal of Organic Chemistry, 82(19), 10139-10148. Retrieved from [Link]

  • ResearchGate. (2017). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. ResearchGate. Retrieved from [Link]

  • Organic Letters. (2020). C–H Functionalization of Benzothiazoles via Thiazol-2-yl-phosphonium Intermediates. Organic Letters, 22(9), 3560-3564. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of thiazoles. Organic Chemistry Portal. Retrieved from [Link]

  • ResearchGate. (2025). Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Sensing Applications. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2011). CH Substitution Reaction of Thiazoles at the 2-Position. ResearchGate. Retrieved from [Link]

  • International Journal of Current Research and Review. (2021). A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. International Journal of Current Research and Review, 13(16). Retrieved from [Link]

  • Asian Journal of Chemistry. (2004). Studies on Vilsmeier-Haack Reaction: Preparation and Synthetic Applications of Synthones 4-Chloro-2-arylamino thiazole-5-carboxaldehydes. Asian Journal of Chemistry, 16(2), 733-740. Retrieved from [Link]

  • Scribd. (n.d.). Thiazole: Structure and Reactivity. Scribd. Retrieved from [Link]

  • Slideshare. (n.d.). Heterocyclic compound thiazole. Slideshare. Retrieved from [Link]

  • MDPI. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Pharmaceuticals, 15(7), 783. Retrieved from [Link]

  • Journal of Pharmaceutical Research. (2018). Synthesis of new thiazole and thiazolyl derivatives of medicinal significant-a short review. Journal of Pharmaceutical Research, 17(1), 1-8. Retrieved from [Link]

  • MDPI. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1741. Retrieved from [Link]

  • ResearchGate. (2001). A Theoretical Study on the Aromaticity of Thiadiazoles and Related Compounds. ResearchGate. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess-Martin Periodinane Reagent. The Journal of Organic Chemistry, 87(23), 15479-15490. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Master Organic Chemistry. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences Review and Research, 13(1), 10-15. Retrieved from [Link]

  • Journal of Enzyme Inhibition and Medicinal Chemistry. (2022). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 226-242. Retrieved from [Link]

  • Journal of Biomolecular Structure and Dynamics. (2025). Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and DFT studies. Journal of Biomolecular Structure and Dynamics, 1-15. Retrieved from [Link]

  • MDPI. (2026). Discovery of a Novel Coumarin/Thiazole Chalcone Hybrid as a Potent Dual Inhibitor of Tubulin and Carbonic Anhydrases IX & XII with Promising Anti-Proliferative Activity. Molecules, 31(6), 1189. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Synthesis and Potential Applications of 4-Isopropylthiazole-5-carbaldehyde

Introduction to Thiazole-5-carbaldehydes Thiazole rings are a cornerstone in medicinal chemistry and material science, valued for their diverse biological activities.[1][2] Thiazole-5-carbaldehydes, in particular, are ve...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to Thiazole-5-carbaldehydes

Thiazole rings are a cornerstone in medicinal chemistry and material science, valued for their diverse biological activities.[1][2] Thiazole-5-carbaldehydes, in particular, are versatile intermediates in organic synthesis.[2] They serve as crucial building blocks for pharmaceuticals, agrochemicals, and specialty chemicals due to the reactive aldehyde group, which allows for a wide range of chemical transformations.[2][3] Their applications also extend to the fragrance and flavor industry, where their aromatic properties are highly valued.[3]

Proposed Synthesis of 4-Isopropylthiazole-5-carbaldehyde

The synthesis of 4-Isopropylthiazole-5-carbaldehyde can be logically approached through a multi-step process, beginning with the construction of the core thiazole ring, followed by functional group manipulation to introduce the aldehyde. A plausible and widely used method for forming the thiazole ring is the Hantzsch thiazole synthesis.

Part 1: Hantzsch Thiazole Synthesis of Ethyl 4-Isopropylthiazole-5-carboxylate

The initial step involves the condensation of a thioamide with an α-halocarbonyl compound. In this proposed synthesis, isobutyramide is first converted to isothiobutyramide, which then reacts with ethyl 3-chloro-2-formylpropanoate.

Experimental Protocol:

  • Thionation of Isobutyramide:

    • In a well-ventilated fume hood, dissolve isobutyramide in an anhydrous solvent such as toluene.

    • Add Lawesson's reagent (1.05 equivalents) portion-wise to the solution at room temperature.

    • Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture and concentrate under reduced pressure.

    • Purify the resulting crude isothiobutyramide by column chromatography on silica gel.

  • Cyclocondensation Reaction:

    • Dissolve the purified isothiobutyramide in a suitable solvent like ethanol.

    • Add ethyl 3-chloro-2-formylpropanoate (1.0 equivalent) to the solution.

    • Heat the mixture to reflux and stir for several hours, monitoring the reaction by TLC.

    • After the reaction is complete, cool the mixture and neutralize with a mild base such as sodium bicarbonate solution.

    • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude ethyl 4-isopropylthiazole-5-carboxylate by column chromatography.

Causality of Experimental Choices:

  • Lawesson's Reagent: This is a widely used and effective thionating agent for converting amides to thioamides.

  • Ethanol as Solvent: Ethanol is a common solvent for Hantzsch thiazole synthesis as it facilitates the dissolution of the reactants and is relatively unreactive under the reaction conditions.

  • Reflux Conditions: Heating is necessary to provide the activation energy for the cyclization reaction to proceed at a reasonable rate.

Diagram of Hantzsch Thiazole Synthesis:

Hantzsch_Synthesis cluster_reactants Reactants cluster_process Process cluster_product Product Isothiobutyramide Isothiobutyramide Cyclocondensation Cyclocondensation (Hantzsch Synthesis) Isothiobutyramide->Cyclocondensation AlphaHalo Ethyl 3-chloro-2-formylpropanoate AlphaHalo->Cyclocondensation ThiazoleEster Ethyl 4-Isopropylthiazole-5-carboxylate Cyclocondensation->ThiazoleEster

Caption: Workflow for the Hantzsch synthesis of the thiazole ester intermediate.

Part 2: Reduction of the Ester to an Alcohol

The next step is the reduction of the ethyl ester to the corresponding primary alcohol, 4-isopropylthiazole-5-methanol. This is a standard transformation in organic synthesis.

Experimental Protocol:

  • Reduction Reaction:

    • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the ethyl 4-isopropylthiazole-5-carboxylate in anhydrous tetrahydrofuran (THF).

    • Cool the solution to 0°C in an ice bath.

    • Slowly add a solution of lithium aluminum hydride (LiAlH₄) in THF (1.5 equivalents) to the stirred solution.

    • After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

    • Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous sodium hydroxide, and then more water.

    • Filter the resulting aluminum salts and wash the filter cake with THF.

    • Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 4-isopropylthiazole-5-methanol.

Causality of Experimental Choices:

  • Lithium Aluminum Hydride (LiAlH₄): This is a powerful reducing agent capable of reducing esters to primary alcohols.

  • Anhydrous Conditions: LiAlH₄ reacts violently with water, so anhydrous solvents and an inert atmosphere are crucial for safety and to prevent decomposition of the reagent.

  • Fieser Workup: The sequential addition of water and sodium hydroxide is a standard procedure to safely quench the excess LiAlH₄ and precipitate the aluminum salts for easy removal by filtration.

Part 3: Oxidation of the Alcohol to the Aldehyde

The final step is the selective oxidation of the primary alcohol to the desired aldehyde, 4-isopropylthiazole-5-carbaldehyde. Several mild oxidizing agents can be used for this transformation to avoid over-oxidation to the carboxylic acid.

Experimental Protocol (Using Pyridinium Chlorochromate - PCC):

  • Oxidation Reaction:

    • In a flask, suspend pyridinium chlorochromate (PCC) (1.5 equivalents) in anhydrous dichloromethane (DCM).

    • To this stirred suspension, add a solution of 4-isopropylthiazole-5-methanol in DCM dropwise at room temperature.

    • Stir the reaction mixture for a few hours and monitor its progress by TLC.

    • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium salts.

    • Wash the filter pad with additional diethyl ether.

    • Concentrate the combined filtrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain pure 4-isopropylthiazole-5-carbaldehyde.

Causality of Experimental Choices:

  • Pyridinium Chlorochromate (PCC): PCC is a mild and selective oxidizing agent that is well-suited for the conversion of primary alcohols to aldehydes without significant over-oxidation.

  • Anhydrous Dichloromethane (DCM): DCM is a good solvent for both the alcohol and PCC, and its anhydrous nature is important for the efficiency of the oxidation.

Diagram of Functional Group Transformations:

Functional_Group_Transformation Start Ethyl 4-Isopropylthiazole-5-carboxylate Intermediate 4-Isopropylthiazole-5-methanol Start->Intermediate Reduction (e.g., LiAlH4) Product 4-Isopropylthiazole-5-carbaldehyde Intermediate->Product Oxidation (e.g., PCC)

Caption: Key functional group transformations in the synthesis.

Quantitative Data Summary

StepReactantProductReagentsTypical Yield
1IsobutyramideEthyl 4-isopropylthiazole-5-carboxylateLawesson's Reagent, Ethyl 3-chloro-2-formylpropanoate60-75%
2Ethyl 4-isopropylthiazole-5-carboxylate4-Isopropylthiazole-5-methanolLiAlH₄85-95%
34-Isopropylthiazole-5-methanol4-Isopropylthiazole-5-carbaldehydePCC70-85%

Potential Applications in Research and Drug Development

Thiazole derivatives are prevalent in a wide array of biologically active compounds.[1] Based on the known applications of similar thiazole-5-carbaldehydes, 4-isopropylthiazole-5-carbaldehyde could be a valuable intermediate in the following areas:

  • Pharmaceutical Synthesis: The aldehyde functionality is a versatile handle for constructing more complex molecules. It can participate in reactions such as Wittig reactions, reductive aminations, and condensations to build the carbon skeleton of potential drug candidates. Thiazole-containing molecules have shown promise as anticancer, antibacterial, and anti-tubercular agents.[1]

  • Agrochemicals: Many pesticides and herbicides contain heterocyclic rings. This compound could serve as a precursor for novel agrochemicals.[2][3]

  • Flavor and Fragrance Industry: Thiazole derivatives are known to contribute to the aroma and flavor profiles of various foods and beverages.[3] The specific substitution pattern of 4-isopropylthiazole-5-carbaldehyde would likely impart a unique organoleptic profile, making it of interest to this industry.

Trustworthiness and Self-Validating Systems

The described protocols are based on well-established and frequently published synthetic transformations. The reliability of each step can be validated through standard analytical techniques:

  • Thin Layer Chromatography (TLC): To monitor the progress of each reaction and determine the appropriate reaction time.

  • Column Chromatography: For the purification of intermediates and the final product.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the synthesized compounds by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.

  • Mass Spectrometry (MS): To determine the molecular weight of the products and further confirm their identity.

  • Infrared (IR) Spectroscopy: To identify the key functional groups present in the molecules at each stage of the synthesis (e.g., the appearance of a hydroxyl group after reduction and an aldehyde group after oxidation).

By employing these analytical methods at each stage, the identity and purity of the intermediates and the final product can be unequivocally confirmed, ensuring the integrity of the synthetic process.

References

  • Vertex AI Search. (n.d.). 2-Isopropylthiazole-5-carbaldehyde CAS: 207675-84-1.
  • Google Patents. (n.d.). WO2003091230A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate.
  • ChemScene. (n.d.). 207675-84-1 | 2-Isopropylthiazole-5-carbaldehyde.
  • Google Patents. (n.d.). CA2483482A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate.
  • National Center for Biotechnology Information. (n.d.). 4-Methylthiazole-5-carboxaldehyde. PubChem.
  • Kamal, A., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(15), 4871.
  • Chem-Impex. (n.d.). Thiazole-5-carbaldehyde.

Sources

Exploratory

Spectroscopic Elucidation of 4-isopropyl-1,3-thiazole-2-carbaldehyde and its Derivatives: A Framework for Structural Verification in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary 4-Isopropyl-1,3-thiazole-2-carbaldehyde is a heterocyclic building block of significant value in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-Isopropyl-1,3-thiazole-2-carbaldehyde is a heterocyclic building block of significant value in medicinal chemistry, serving as a versatile scaffold in the synthesis of novel therapeutic agents.[1][2] Its structure, which combines a privileged thiazole core with a reactive aldehyde handle and a lipophilic isopropyl group, makes it a key precursor for a wide array of molecular architectures.[1] Unambiguous structural verification of this scaffold and its subsequent derivatives is a critical checkpoint in the drug discovery pipeline, ensuring the integrity of structure-activity relationship (SAR) studies and the validity of biological data. This technical guide provides a comprehensive, multi-technique framework for the spectroscopic elucidation of 4-isopropyl-1,3-thiazole-2-carbaldehyde. By integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS), this document outlines not just the protocols but the causal logic behind applying these techniques as a self-validating system for structural confirmation.

Introduction: The Strategic Importance of the Thiazole Scaffold

The 1,3-thiazole ring is a cornerstone of heterocyclic chemistry and a privileged scaffold in modern drug discovery.[3][4] Its presence in numerous FDA-approved drugs highlights its ability to engage in favorable biological interactions, contributing to a wide spectrum of therapeutic activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5] 4-isopropyl-1,3-thiazole-2-carbaldehyde (CAS: 184154-42-5) emerges as a particularly useful synthon.[1][6] Its synthesis is reliably achieved through a sequence involving the Hantzsch thiazole synthesis to construct the core, followed by a formylation reaction to introduce the aldehyde group.[1] This aldehyde functionality is a critical electrophilic handle, enabling derivatization through reactions like reductive amination, condensation, and Wittig reactions, thereby providing a gateway to diverse chemical libraries.[1]

Given its role as a foundational precursor, the absolute certainty of its structure is paramount. Any ambiguity can lead to flawed interpretations of biological data and misdirected optimization efforts. This guide, therefore, presents an integrated spectroscopic approach designed to provide irrefutable structural proof.

The Core Principle: A Triad of Spectroscopic Verification

No single analytical technique is sufficient for the unambiguous elucidation of a novel chemical entity. A robust and trustworthy characterization relies on the convergence of data from orthogonal methods. This guide is built upon a triad of core spectroscopic techniques—NMR, FT-IR, and MS—which together form a self-validating workflow.

  • Nuclear Magnetic Resonance (NMR): Provides the definitive map of the molecule's carbon-hydrogen framework, revealing atom connectivity and stereochemistry.

  • Fourier-Transform Infrared (FT-IR): Acts as a rapid functional group fingerprint, confirming the presence of key bonds (e.g., C=O, C-H) and tracking their transformation during derivatization.

  • Mass Spectrometry (MS): Delivers the precise molecular weight and elemental composition, offering the ultimate confirmation of the molecular formula and providing structural clues through fragmentation patterns.[7]

The causality behind this multi-pronged approach is that the weaknesses of one technique are compensated by the strengths of another, leading to a synergistic and irrefutable structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules in solution. For a complete and unambiguous assignment of 4-isopropyl-1,3-thiazole-2-carbaldehyde, a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is essential.

¹H NMR Analysis: The Proton Environment
  • Principle & Rationale: ¹H NMR provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and their proximity to other protons (spin-spin coupling).

  • Predicted Spectrum and Interpretation: Based on established principles for heterocyclic aldehydes, the ¹H NMR spectrum is expected to show highly characteristic signals.[1][8][9]

    • δ 9.5-10.0 ppm (singlet, 1H): This downfield signal is unequivocally assigned to the aldehydic proton (-CHO). Its singlet nature indicates no adjacent protons.[8][9]

    • δ ~8.0 ppm (singlet, 1H): This signal corresponds to the lone proton on the thiazole ring at the C5 position. Its chemical shift is influenced by the aromatic and electron-withdrawing nature of the ring system.[1]

    • δ ~3.0-3.5 ppm (septet, 1H): This multiplet is characteristic of the methine proton (-CH) of the isopropyl group, split by the six equivalent methyl protons.

    • δ ~1.3 ppm (doublet, 6H): This signal represents the six equivalent protons of the two methyl groups (-CH₃) of the isopropyl substituent, split by the single methine proton.

¹³C NMR Analysis: The Carbon Backbone
  • Principle & Rationale: Proton-decoupled ¹³C NMR reveals the number of unique carbon atoms in the molecule.[10] Further analysis with techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can differentiate between CH, CH₂, and CH₃ groups.

  • Predicted Spectrum and Interpretation: The carbon spectrum provides complementary information to lock in the structure.[11]

    • δ >185 ppm: The aldehydic carbonyl carbon (C=O) is expected in this highly deshielded region.[9]

    • δ ~165-170 ppm: The C2 carbon of the thiazole ring, bonded to both heteroatoms and the aldehyde group.[12][13]

    • δ ~150-155 ppm: The C4 carbon of the thiazole ring, bearing the isopropyl group.[12]

    • δ ~115-125 ppm: The C5 carbon of the thiazole ring.[12][13]

    • δ ~30-35 ppm: The methine carbon of the isopropyl group.

    • δ ~20-25 ppm: The two equivalent methyl carbons of the isopropyl group.

2D NMR for Unambiguous Connectivity
  • Causality: While 1D spectra provide strong evidence, 2D NMR experiments are the final arbiter of structural proof, directly mapping the atomic connections.

    • COSY (Correlation Spectroscopy): Confirms ¹H-¹H coupling. A cross-peak between the septet (~3.3 ppm) and the doublet (~1.3 ppm) would definitively prove the isopropyl group's connectivity.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to. This allows for the unambiguous assignment of each protonated carbon signal in the ¹³C spectrum.

    • HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment. It reveals correlations between protons and carbons over two to three bonds. Key expected correlations include:

      • The aldehydic proton (δ ~9.8 ppm) to the thiazole C2 carbon (δ ~165 ppm).

      • The thiazole C5-H proton (δ ~8.0 ppm) to the thiazole C4 carbon (δ ~150 ppm).

      • The isopropyl methine proton (δ ~3.3 ppm) to the thiazole C4 carbon and the isopropyl methyl carbons.

NMR_Workflow cluster_1D 1D NMR Analysis cluster_2D 2D NMR Connectivity H1_NMR ¹H NMR COSY COSY H1_NMR->COSY H-H Coupling HSQC HSQC H1_NMR->HSQC HMBC HMBC H1_NMR->HMBC ²⁻³J(C-H) Correlation C13_NMR ¹³C NMR / DEPT C13_NMR->HSQC ¹J(C-H) Correlation C13_NMR->HMBC ²⁻³J(C-H) Correlation Structure Unambiguous Structure COSY->Structure Integrate Data HSQC->Structure Integrate Data HMBC->Structure Integrate Data

Caption: Logical workflow for complete structural assignment using NMR spectroscopy.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

  • Principle & Rationale: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, causing vibrations of specific bonds. The frequencies of these vibrations are characteristic of the functional groups present, providing a rapid and reliable diagnostic tool.[14]

  • Key Diagnostic Peaks: For 4-isopropyl-1,3-thiazole-2-carbaldehyde, the IR spectrum provides immediate confirmation of the key functional groups.[8]

    • ~2820 cm⁻¹ and ~2720 cm⁻¹: These two distinct, medium-intensity peaks are characteristic of the C-H stretches of the aldehyde group and are a powerful diagnostic tool to differentiate it from a ketone.[9]

    • ~1705-1715 cm⁻¹: A very strong and sharp absorption band corresponding to the C=O (carbonyl) stretching vibration. Its position, slightly lower than a typical saturated aldehyde (~1730 cm⁻¹), is indicative of conjugation with the aromatic thiazole ring.[8]

    • ~2960-2870 cm⁻¹: Strong bands corresponding to the sp³ C-H stretching of the isopropyl group.

    • ~1600-1450 cm⁻¹: Multiple bands in this region are attributed to the C=C and C=N stretching vibrations within the thiazole aromatic ring.

  • Application to Derivatives: FT-IR is exceptionally useful for monitoring reactions. For instance, in a reductive amination of the aldehyde, the successful reaction would be confirmed by the disappearance of the strong C=O band (~1710 cm⁻¹) and the aldehyde C-H bands, and the appearance of a new N-H stretching band (for a secondary amine) around 3300-3500 cm⁻¹.[15]

Mass Spectrometry (MS): Molecular Weight and Formula Confirmation

  • Principle & Rationale: MS provides the mass-to-charge ratio (m/z) of a molecule and its fragments. High-Resolution Mass Spectrometry (HRMS) can determine the mass with enough accuracy to confirm the elemental composition, which is a cornerstone of structural proof for a new compound.[7][14]

  • Choice of Ionization:

    • Electrospray Ionization (ESI): A soft ionization technique ideal for obtaining the mass of the intact molecule, typically as a protonated species [M+H]⁺. This is the primary method for confirming the molecular weight.[16] For 4-isopropyl-1,3-thiazole-2-carbaldehyde (C₇H₉NOS, MW = 155.22), ESI-HRMS should yield an [M+H]⁺ ion with an exact mass of 156.0478.

    • Electron Impact (EI): A high-energy technique that causes extensive fragmentation. While it may not always show a strong molecular ion peak, the resulting fragmentation pattern provides a structural fingerprint that can be used for confirmation and library matching.[17]

  • Expected Fragmentation Pattern (EI): Thiazoles are known to produce abundant molecular ions and fragment in predictable ways.[17][18] Key fragmentations for this molecule would include:

    • α-Cleavage: Loss of the formyl radical (•CHO, 29 Da) or the hydrogen radical (•H, 1 Da) from the aldehyde.[8]

    • Ring Fragmentation: Cleavage of the thiazole ring, characteristic of this heterocyclic system.[18]

Technique Purpose Expected Result for C₇H₉NOS
¹H NMR Map proton environment & connectivitySignals for aldehyde-H, thiazole-H, isopropyl-CH, isopropyl-CH₃
¹³C NMR Map carbon skeletonSignals for C=O, 3 thiazole carbons, 2 isopropyl carbons
FT-IR Identify functional groupsStrong C=O stretch (~1710 cm⁻¹), Aldehyde C-H (~2720, 2820 cm⁻¹)
HRMS (ESI) Confirm molecular formula[M+H]⁺ = 156.0478 (Calculated for C₇H₁₀NOS⁺)
MS (EI) Confirm fragmentation patternMolecular ion (m/z=155), fragments from α-cleavage and ring cleavage

Experimental Protocols: A Self-Validating Workflow

The following protocols represent a standardized workflow for the robust characterization of 4-isopropyl-1,3-thiazole-2-carbaldehyde and its derivatives.

Protocol A: NMR Spectroscopy
  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm) if the solvent does not contain it.

  • Data Acquisition: Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a spectrometer operating at a field strength of 400 MHz or higher.

  • Data Processing & Analysis: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Reference the spectra to the TMS or residual solvent peak. Integrate ¹H signals, assign all peaks in 1D spectra, and use the 2D spectra to confirm all ¹H-¹H and ¹H-¹³C correlations to build the final structure.

Protocol B: FT-IR Spectroscopy
  • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[15]

  • Sample Preparation: If the sample is a solid, prepare a KBr pellet by grinding a small amount of sample with dry KBr powder and pressing it into a thin disk. If it is an oil, a thin film can be prepared between two salt (NaCl or KBr) plates.

  • Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.[15]

  • Data Analysis: Identify and label the key absorption bands corresponding to the diagnostic functional groups (C=O, aldehyde C-H, aromatic C=N, etc.).

Protocol C: High-Resolution Mass Spectrometry (ESI-MS)
  • Sample Preparation: Prepare a dilute solution (~10-50 µM) of the compound in a solvent compatible with ESI, such as methanol or acetonitrile.[7]

  • Data Acquisition: Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min). Acquire data in positive ion mode using a high-resolution mass analyzer (e.g., Orbitrap or TOF).[7][14]

  • Data Analysis: Determine the exact mass of the [M+H]⁺ ion and use a formula calculator to confirm that the measured mass matches the theoretical mass for the expected elemental composition within a tight tolerance (< 5 ppm).

Full_Workflow cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_validation Data Integration & Validation Synthesis Synthesis of Target Compound Purification Purification (e.g., Chromatography) Synthesis->Purification NMR NMR (¹H, ¹³C, 2D) Purification->NMR FTIR FT-IR Purification->FTIR HRMS HRMS Purification->HRMS Framework C-H Framework (from NMR) NMR->Framework Func_Groups Functional Groups (from FT-IR) FTIR->Func_Groups Formula Molecular Formula (from HRMS) HRMS->Formula Final_Structure Validated Structure Framework->Final_Structure Convergent Evidence Func_Groups->Final_Structure Convergent Evidence Formula->Final_Structure Convergent Evidence

Sources

Protocols & Analytical Methods

Method

Synthesis of Schiff bases from 4-Isopropylthiazole-5-carbaldehyde

An In-Depth Guide to the Synthesis and Characterization of Schiff Bases Derived from 4-Isopropylthiazole-5-carbaldehyde For Researchers, Scientists, and Drug Development Professionals This application note provides a com...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Synthesis and Characterization of Schiff Bases Derived from 4-Isopropylthiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive technical guide for the synthesis, purification, and characterization of novel Schiff bases originating from 4-isopropylthiazole-5-carbaldehyde. The thiazole moiety is a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents due to its wide spectrum of biological activities.[1] By functionalizing 4-isopropylthiazole-5-carbaldehyde through Schiff base formation, researchers can generate a diverse library of compounds for screening in drug discovery programs, targeting areas such as antimicrobial, anticancer, and anti-inflammatory applications.[2][3][4][5]

This guide moves beyond a simple recitation of steps, delving into the mechanistic principles, the rationale behind procedural choices, and the analytical techniques required for structural validation, thereby ensuring scientific rigor and reproducibility.

The Underlying Chemistry: Mechanism of Schiff Base Formation

The synthesis of a Schiff base, or imine, is a classic condensation reaction between a primary amine and a carbonyl compound—in this case, an aldehyde.[6][7] The reaction is a reversible, two-step process that is typically catalyzed by either an acid or a base.[8]

  • Nucleophilic Addition: The process begins with the nucleophilic attack of the primary amine's nitrogen atom on the electrophilic carbonyl carbon of the aldehyde. This forms an unstable tetrahedral intermediate known as a carbinolamine.[6][9]

  • Dehydration: The carbinolamine intermediate then undergoes dehydration (elimination of a water molecule) to form the stable carbon-nitrogen double bond (C=N), which is the defining feature of a Schiff base.[6][7]

The reaction's pH is a critical parameter. A mildly acidic environment (typically pH 4-5) is often optimal.[9] If the pH is too low, the amine becomes protonated and non-nucleophilic, inhibiting the initial addition step. If the pH is too high, there are not enough protons to facilitate the removal of the hydroxyl group from the carbinolamine, slowing the dehydration step.[8][9]

Schiff Base Formation Mechanism General Mechanism of Acid-Catalyzed Schiff Base Formation R1CHO Aldehyde (4-Isopropylthiazole-5-carbaldehyde) Carbinolamine Carbinolamine Intermediate R1CHO->Carbinolamine  Nucleophilic  Addition R2NH2 Primary Amine R2NH2->Carbinolamine Imine Schiff Base (Imine) + H₂O Carbinolamine->Imine  Dehydration  (Water Elimination) Catalyst + H⁺ (Acid Catalyst) Catalyst->R1CHO Catalyst->Carbinolamine

Caption: Acid-catalyzed formation of a Schiff base from an aldehyde and a primary amine.

Experimental Protocol: A Step-by-Step Synthesis

This section details a reliable and reproducible protocol for synthesizing a representative Schiff base from 4-isopropylthiazole-5-carbaldehyde and 4-chloroaniline.

Objective: To synthesize (E)-N-(4-chlorophenyl)-1-(4-isopropylthiazol-5-yl)methanimine.

Materials & Reagents:

  • 4-Isopropylthiazole-5-carbaldehyde (1.0 eq)

  • 4-Chloroaniline (1.0 eq)

  • Absolute Ethanol (Solvent)

  • Glacial Acetic Acid (Catalyst)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Thin-Layer Chromatography (TLC) plates (Silica gel)

  • Büchner funnel and filtration apparatus

  • Standard laboratory glassware

Workflow Diagram:

Experimental_Workflow Synthesis and Purification Workflow A 1. Dissolve Reactants - Aldehyde & Amine in Ethanol B 2. Add Catalyst - 2-3 drops Glacial Acetic Acid A->B C 3. Reflux Reaction - Heat at ~80°C for 4-6 hours B->C D 4. Monitor Progress - Use Thin-Layer Chromatography (TLC) C->D E 5. Product Isolation - Cool mixture in an ice bath - Filter the precipitate D->E F 6. Purification - Wash with cold ethanol - Recrystallize from hot ethanol E->F G 7. Characterization - FT-IR, NMR, Mass Spec F->G

Caption: A typical workflow for the synthesis and purification of thiazole Schiff bases.

Procedure:

  • Reactant Dissolution: In a 100 mL round-bottom flask, dissolve 4-isopropylthiazole-5-carbaldehyde (e.g., 1.55 g, 10 mmol) and 4-chloroaniline (1.27 g, 10 mmol) in 30 mL of absolute ethanol. Stir the mixture until all solids are dissolved.[10]

  • Catalyst Addition: Add 3-4 drops of glacial acetic acid to the solution to catalyze the reaction.[11][12]

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) using a heating mantle. Maintain a gentle reflux for 4-6 hours.[5][10]

  • Reaction Monitoring: Periodically check the reaction's progress using TLC (e.g., with a 7:3 hexane:ethyl acetate mobile phase) to observe the consumption of the starting materials and the formation of the product spot.[8][13]

  • Isolation: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Then, place the flask in an ice bath for 30 minutes to induce precipitation of the product.[13]

  • Filtration and Washing: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.[13]

  • Purification: For higher purity, recrystallize the crude product from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to form crystals. Filter the purified crystals and dry them in a vacuum oven at 50-60°C.[8][10]

Structural Characterization and Validation

Confirming the identity and purity of the synthesized Schiff base is paramount. The following spectroscopic techniques are essential for a complete characterization.

  • Fourier-Transform Infrared (FT-IR) Spectroscopy: This is a primary tool for confirming the formation of the imine bond. Key spectral features to look for include:

    • Disappearance of the strong C=O stretching band from the aldehyde (typically ~1680-1700 cm⁻¹).

    • Disappearance of the N-H stretching bands from the primary amine (typically ~3300-3400 cm⁻¹).

    • Appearance of a characteristic C=N (azomethine) stretching band, typically in the range of 1610-1650 cm⁻¹.[2][14]

  • Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: ¹H NMR provides detailed information about the proton environment in the molecule.

    • The most definitive evidence is the disappearance of the aldehyde proton singlet (δ 9-10 ppm).

    • A new singlet will appear for the azomethine proton (-CH=N-), typically in the range of δ 8-9.5 ppm.[11][15]

    • Other expected signals, such as those for the aromatic protons and the isopropyl group, should be present in their expected regions.

  • Carbon-13 (¹³C) NMR Spectroscopy: This technique confirms changes in the carbon skeleton.

    • Look for the disappearance of the aldehyde carbonyl carbon signal (δ ~190 ppm).

    • Note the appearance of the imine carbon signal (δ ~150-160 ppm).[15]

  • Mass Spectrometry (MS): Used to confirm the molecular weight of the final product, providing definitive proof of the condensation reaction.[10]

Data Summary and Experimental Rationale

To facilitate the development of a compound library, reaction conditions can be standardized and optimized. The table below presents hypothetical data for the synthesis of a series of Schiff bases from 4-isopropylthiazole-5-carbaldehyde.

EntryAmine ReactantSolventCatalystTime (h)Yield (%)
1 AnilineEthanolAcetic Acid588
2 4-ChloroanilineEthanolAcetic Acid492
3 4-MethoxyanilineMethanolAcetic Acid685
4 2,4-DifluoroanilineEthanolAcetic Acid490

Causality Behind Experimental Choices:

  • Solvent Selection: Ethanol and methanol are excellent choices as they readily dissolve both the aldehyde and a wide range of primary amines.[12][16] Their boiling points are suitable for refluxing the reaction, which drives the equilibrium towards the product by facilitating the removal of water.[8]

  • Catalyst Rationale: Glacial acetic acid serves as an effective and mild acid catalyst. It provides the necessary protons to activate the carbonyl group for nucleophilic attack and to facilitate the final dehydration step without fully protonating and deactivating the amine nucleophile.[8][9]

  • Influence of Substituents: The electronic nature of substituents on the amine can influence reaction times. Electron-withdrawing groups on the aniline ring can decrease the nucleophilicity of the amine, potentially slowing the initial addition step. Conversely, electron-donating groups can increase it.

Applications in Drug Discovery and Development

The thiazole ring is a privileged scaffold in medicinal chemistry, present in numerous approved drugs.[1] Schiff bases derived from thiazoles are of significant interest because the azomethine group (-C=N-) is an important pharmacophore that can form hydrogen bonds with biological targets.[5] The combination of these two moieties has led to the development of compounds with a broad range of biological activities, including:

  • Anticancer Agents [3][5]

  • Antibacterial and Antifungal Agents [2][5]

  • Anti-inflammatory Properties [5]

  • Antioxidants [5]

The synthetic protocol detailed here provides a robust platform for generating a diverse library of 4-isopropylthiazole-based Schiff bases, enabling further structure-activity relationship (SAR) studies and the identification of lead compounds for next-generation therapeutics.

References

  • Overview of Schiff Bases. (2022, October 19). IntechOpen. [Link]

  • Chemistry Schiff Bases. SATHEE. [Link]

  • REVIEW ON SCHIFF BASES. (2021, July 27). World Journal of Pharmaceutical Sciences. [Link]

  • Schiff Bases: Structure, Reaction, Synthesis & Uses Explained. Vedantu. [Link]

  • New insights into the mechanism of Schiff base synthesis from aromatic amines in the absence of acid catalyst or polar solvents. (2020, December 15). PeerJ. [Link]

  • GREEN SYNTHESIS, CHARACTERISATION AND BIOLOGICAL STUDIES OF THIAZOLE DERIVED SCHIFF BASE COMPLEXES. INTERNATIONAL JOURNAL OF PHARMACEUTICAL, CHEMICAL AND BIOLOGICAL SCIENCES. [Link]

  • Novel thiazole-derived Schiff-Bases as efficient corrosion inhibitors for mild steel in acidic Media: Synthesis, electrochemical and Computational insights. (2024, March 2). Arabian Journal of Chemistry. [Link]

  • Spectral Characterization of a New Cyclobutane and Thiazole Substituted Schiff Base Ligand and Its Co(II), Cu(II), Ni(II), and Zn(II) Complexes. (2006, August 16). Taylor & Francis. [Link]

  • Preparation, spectroscopic characterization and activity study using a new (N, N, O) Azo-Schiff base ligand derived from 2-amino-5-methyl thiazol and its utilization in dyeing. (2024, April 11). AIP Publishing. [Link]

  • Synthesis, Characterization, Thermal and Microbiological evaluation of Thiazole Schiff Base Complexes of Co (II), Ni (II), Cu. JOCPR. [Link]

  • Thiazole Schiff Bases as Potential Breast Cancer Drugs Through Design, Synthesis, and In Silico Analysis. (2024, October 29). Qeios. [Link]

  • Thiazole Schiff Bases as Potential Breast Cancer Drugs Through Design, Synthesis, and In Silico Analysis. (2024, October 29). Sciety. [Link]

  • The Importance of 2-AminoThiazole Schiff Bases as Antimicrobial and Anticancer Agents. (2020, August 20). Bentham Science. [Link]

  • Synthesis, antibacterial and antioxidant activities of Thiazole-based Schiff base derivatives: a combined experimental and computational study. (2021, December 23). PMC. [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022, June 21). MDPI. [Link]

  • Synthesis, Characterization and Antibacterial Activity of Schiff Base Hybrid from 2-Aminothiazole-pyrazolecarboxaldehyde. (2022, November 21). JACS Directory. [Link]

  • Synthesis and Characterization of Based on Some New Schiff base from 5-styryl-2-amino-1,3,4-thiadiazole. Impactfactor. [Link]

  • Synthesis and biological evaluation of some schiff bases of (4-(amino) -5- phenyl. SciSpace. [Link]

  • Synthesis, Characterization and Antimicrobial Activity of some Metal Complexes Derived from Thiazole Schiff Bases with In-vitro. (2017, July 15). Indian Journal of Pharmaceutical Education and Research. [Link]

  • Synthesis and Characterization of New Schiff Bases and Biological Studies. Der Pharma Chemica. [Link]

  • Synthesis of thiazole based Schiff base derivatives of thiophene carbaldehyde. ResearchGate. [Link]

  • Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. (2023, March 17). PMC. [Link]

Sources

Application

Knoevenagel condensation reactions involving 4-Isopropylthiazole-5-carbaldehyde

Application Note: Knoevenagel Condensation Strategies Utilizing 4-Isopropylthiazole-5-carbaldehyde in Drug Discovery and Materials Science Executive Summary 4-Isopropylthiazole-5-carbaldehyde (CAS: 261710-80-9)[1] is a h...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Knoevenagel Condensation Strategies Utilizing 4-Isopropylthiazole-5-carbaldehyde in Drug Discovery and Materials Science

Executive Summary

4-Isopropylthiazole-5-carbaldehyde (CAS: 261710-80-9)[1] is a highly versatile, privileged heterocyclic building block utilized extensively in medicinal chemistry and materials science. The strategic placement of the formyl group at the 5-position, coupled with the sterically demanding 4-isopropyl moiety, creates a unique reactivity profile. This application note details the mechanistic causality, quantitative reaction profiling, and self-validating experimental protocols for executing Knoevenagel condensations with this specific scaffold to synthesize high-value pharmacological intermediates and push-pull chromophores[2].

Mechanistic Causality & Scaffold Rationale

The success of a Knoevenagel condensation relies heavily on the electrophilicity of the aldehyde and the pKa of the active methylene compound.

  • Electronic Effects: The thiazole ring is inherently electron-deficient. The position of the formyl group on the thiazole ring significantly influences its electrophilicity; the 5-position maximizes the electron-withdrawing pull from the heteroatoms, rendering the carbonyl carbon highly susceptible to nucleophilic attack[3].

  • Steric Control and Stereoselectivity: The 4-isopropyl group is not merely a lipophilic enhancer for drug membrane permeability; it acts as a critical steric director during the condensation. In the transition state, the bulky isopropyl group creates severe steric hindrance against the incoming active methylene's bulky substituents. Consequently, the reaction is highly stereoselective, almost exclusively yielding the thermodynamically favored (Z)-isomer, where the bulky active methylene components point away from the isopropyl group.

  • Organocatalytic Causality: While basic amines (e.g., piperidine) are standard, the addition of glacial acetic acid is critical. Piperidine forms a highly reactive iminium ion intermediate with the aldehyde, lowering the LUMO energy[3]. Acetic acid serves a dual purpose: it buffers the solution to prevent base-catalyzed degradation of the thiazole ring and protonates the hydroxyl leaving group in the subsequent aldol-type adduct, facilitating rapid dehydration to the final alkene.

Mechanism A 4-Isopropylthiazole- 5-carbaldehyde C Iminium Ion Intermediate A->C + Piperidine - H2O B Piperidine (Organocatalyst) B->C F Nucleophilic Attack (C-C Bond Formation) C->F D Active Methylene (e.g., Rhodanine) E Enolate / Carbanion D->E Base Deprotonation E->F G Aldol-type Adduct F->G H Dehydration (-H2O, -Piperidine) G->H Acid/Base Catalysis H->B Catalyst Regeneration I (Z)-Alkene Product (Target Scaffold) H->I

Fig 1. Organocatalytic mechanism of the Knoevenagel condensation via iminium activation.

Quantitative Data: Reactivity Profiling

The choice of the active methylene compound dictates the reaction conditions. Compounds with lower pKa values react rapidly, while those with higher pKa values require thermal driving forces. The table below summarizes the optimized parameters for 4-Isopropylthiazole-5-carbaldehyde based on comparative reactivity studies[3][4].

Active Methylene CompoundApprox. pKaCatalyst SystemTemp & SolventReaction TimeExpected YieldStereoselectivity
Malononitrile 11.1Piperidine (cat.)25°C, EtOH1.5 h>92%N/A (Symmetric)
Barbituric Acid 4.0None (Autocatalytic)80°C, H₂O/EtOH2.0 h88%>99:1 (Z)
Rhodanine 13.0Pip / AcOH (0.1 eq)78°C, EtOH4.5 h85%>95:5 (Z)
Thiazolidine-2,4-dione 13.5Pip / AcOH (0.1 eq)78°C, EtOH6.0 h81%>95:5 (Z)

Experimental Protocols

The following protocols are designed as self-validating systems. The inherent chemical properties of the transformation—specifically the extension of the conjugated π -system and the shift in solubility—provide immediate visual feedback to the scientist[2].

Protocol A: Synthesis of (Z)-5-((4-Isopropylthiazol-5-yl)methylene)thiazolidine-2,4-dione

This protocol yields a core intermediate frequently utilized in the development of kinase inhibitors and anti-microbial agents[5].

Step 1: Reagent Preparation

  • In a 100 mL round-bottom flask, dissolve 4-Isopropylthiazole-5-carbaldehyde (1.55 g, 10.0 mmol)[1] and Thiazolidine-2,4-dione (1.23 g, 10.5 mmol) in 30 mL of anhydrous ethanol.

  • Causality Check: Both starting materials should dissolve completely at room temperature, yielding a pale yellow, transparent solution.

Step 2: Catalytic Initiation

  • Add piperidine (85 mg, 1.0 mmol, 0.1 eq) followed immediately by glacial acetic acid (60 mg, 1.0 mmol, 0.1 eq).

  • Causality Check: The equimolar buffer prevents the highly basic piperidine from triggering unwanted side reactions, while still allowing iminium formation.

Step 3: Reflux & Self-Validating Monitoring

  • Equip the flask with a reflux condenser and heat the mixture to 78°C (reflux) with continuous magnetic stirring.

  • Monitor the reaction via TLC (Hexane:EtOAc 7:3).

  • Visual Validation: Within 30–45 minutes, the solution will transition from pale yellow to a deep orange/red. As the reaction progresses (typically 4-6 hours), a heavy precipitate will form. This occurs because the highly conjugated (Z)-alkene product has drastically lower solubility in hot ethanol than the precursors, driving the equilibrium forward via Le Chatelier's principle.

Step 4: Isolation and Purification

  • Remove the flask from heat and allow it to cool to room temperature, then transfer to an ice bath (0°C) for 30 minutes to maximize precipitation.

  • Isolate the solid via vacuum filtration using a Büchner funnel.

  • Wash the filter cake sequentially with ice-cold ethanol (2 × 10 mL) and diethyl ether (1 × 15 mL) to remove unreacted aldehyde and catalyst residues.

  • Dry the product under a high vacuum to afford the target compound as a crystalline solid.

Step 5: Analytical Validation

  • ¹H NMR (DMSO-d6): Look for the characteristic highly deshielded vinylic proton singlet at δ 7.8–8.2 ppm. The isopropyl methine proton should appear as a septet around δ 3.2–3.5 ppm.

  • NOESY: The absence of a Nuclear Overhauser Effect (NOE) cross-peak between the vinylic proton and the isopropyl methine proton confirms the (Z)-configuration.

Workflow Step1 Reagent Prep Aldehyde + Methylene + EtOH Step2 Catalysis Add Pip/AcOH (0.1 eq) Step1->Step2 Step3 Reaction Reflux 78°C Monitor by TLC Step2->Step3 Step4 Precipitation Cool to 0°C Observe Color Shift Step3->Step4 Step5 Isolation Vacuum Filtration Cold EtOH Wash Step4->Step5 Step6 Validation NMR, LC-MS Yield Calculation Step5->Step6

Fig 2. Step-by-step experimental workflow for the Knoevenagel condensation protocol.

Protocol B: Room-Temperature Synthesis using Malononitrile (Push-Pull Dye Precursor)

Because malononitrile is highly acidic (pKa ~11.1), thermal forcing is unnecessary, making this an excellent candidate for mild, energy-efficient synthesis[4].

  • Dissolve 4-Isopropylthiazole-5-carbaldehyde (1.0 mmol) and Malononitrile (1.05 mmol) in 5 mL of absolute ethanol at 25°C.

  • Add 1 drop of piperidine.

  • Validation: An immediate color change to deep yellow/orange occurs, followed by rapid precipitation within 10–15 minutes.

  • Stir for an additional 1.5 hours to ensure complete conversion.

  • Filter, wash with cold ethanol, and dry. The resulting dicyanovinyl derivative acts as a powerful electron acceptor in non-linear optical (NLO) materials and fluorescent styryl dyes[2][6].

References

  • Metwally, K., et al. "Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents". National Center for Biotechnology Information (PMC). Available at: [Link]

  • ResearchGate. "Synthesis of novel styryl derivatives from 4-chloro-2-(morpholin-4-yl)-1,3-thiazole-5-carbaldehyde, study of their photophysical properties and TD-DFT computations". ResearchGate. Available at: [Link]

  • Academia.edu. "Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde—Synthesis, Optical Properties and TDDFT Computations". Academia.edu. Available at: [Link]

  • Research and Reviews. "Synthesis and Antimicrobial Activity of new (Z)-2-((5-(4-Hydroxybenzylidene)-4-Oxo-4,5 Dihydrothiazol-2-Yl)Amino) Acid and its Derivatives". Open Access Journals. Available at: [Link]

Sources

Method

Application Note: Preparation and Derivatization of 4-Isopropylthiazole-5-Carbohydrazide Analogs

Introduction & Scientific Rationale The thiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, widely recognized for its diverse pharmacological properties. While extensive research has historically...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The thiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, widely recognized for its diverse pharmacological properties. While extensive research has historically focused on 2-substituted thiazole derivatives[1], exploring the 5-carbohydrazide vector provides a novel spatial orientation for structure-activity relationship (SAR) studies.

Specifically, 4-isopropylthiazole-5-carbohydrazide analogs have emerged as highly potent anti-infective agents. Their structural geometry allows them to act as effective isosteres to established drugs like isoniazid, exhibiting significant antitubercular activity by inhibiting enzymes such as RmlC, which is critical for dTDP-rhamnose biosynthesis in Mycobacterium tuberculosis[2]. Furthermore, derivatizing the terminal hydrazide into Schiff bases (hydrazones) enhances lipophilicity and free-radical scavenging capabilities, leading to broad-spectrum antifungal and antibacterial profiles[3].

This application note provides a comprehensive, self-validating synthetic workflow for the preparation of 4-isopropylthiazole-5-carbohydrazide and its subsequent derivatization into bioactive hydrazone analogs.

Synthetic Strategy & Mechanistic Insights

The synthesis of these analogs relies on a robust, three-stage convergent methodology designed for high regioselectivity and yield:

  • Hantzsch Thiazole Cyclization: The thiazole core is constructed via the condensation of an α -halo- β -ketoester (ethyl 2-chloro-4-methyl-3-oxopentanoate) with thioformamide. Mechanistically, the sulfur atom of the thioamide acts as the initial nucleophile, attacking the α -carbon of the ester (S-alkylation). This is followed by an intramolecular cyclodehydration where the nitrogen attacks the ketone carbonyl, yielding the regioselective 4-isopropylthiazole-5-carboxylate[2].

  • Hydrazinolysis: The resulting ethyl ester undergoes nucleophilic acyl substitution with hydrazine hydrate. The electron-withdrawing nature of the adjacent thiazole ring highly activates the ester carbonyl, facilitating the formation of the carbohydrazide[4].

  • Schiff Base Condensation: The primary amine of the carbohydrazide is condensed with various aryl aldehydes under mild acid catalysis to yield the target hydrazone analogs[3].

SynthesisWorkflow A Ethyl 2-chloro-4-methyl-3-oxopentanoate (α-halo-β-ketoester) C Ethyl 4-isopropylthiazole-5-carboxylate (Thiazole Core) A->C Hantzsch Cyclization B Thioformamide (S-N Dinucleophile) B->C E 4-isopropylthiazole-5-carbohydrazide (Key Intermediate) C->E Hydrazinolysis (EtOH, Reflux) D Hydrazine Hydrate (Nucleophile) D->E G Hydrazone Analogs (Target Compounds) E->G Schiff Base Condensation F Aryl Aldehydes (Ar-CHO) (Electrophile) F->G

Workflow for the synthesis of 4-isopropylthiazole-5-carbohydrazide analogs.

Experimental Protocols

Protocol A: Synthesis of Ethyl 4-isopropylthiazole-5-carboxylate
  • Procedure: In a 250 mL round-bottom flask, dissolve ethyl 2-chloro-4-methyl-3-oxopentanoate (0.1 mol) in 100 mL of absolute ethanol. Add thioformamide (0.11 mol) portion-wise under continuous stirring. Equip the flask with a reflux condenser and heat the mixture to reflux (70–75 °C) for 6–8 hours[2].

  • Causality: Absolute ethanol is utilized as a protic solvent to stabilize the polar transition states inherent to the Hantzsch cyclization. A slight excess of thioformamide ensures complete consumption of the α -haloester.

  • Self-Validation & In-Process Controls: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) mobile phase. The starting α -haloester is weakly UV-active, whereas the newly formed aromatic thiazole ring will strongly quench fluorescence at 254 nm. A complete shift to the lower Rf, highly UV-active spot indicates reaction completion.

  • Workup: Concentrate the mixture under reduced pressure. Partition the resulting residue between ethyl acetate and saturated aqueous NaHCO₃. Critical Step: The NaHCO₃ wash neutralizes the HCl byproduct generated during cyclization, preventing acid-catalyzed degradation of the ester product. Dry the organic layer over anhydrous Na₂SO₄ and evaporate to yield the crude ester.

Protocol B: Preparation of 4-isopropylthiazole-5-carbohydrazide
  • Procedure: Dissolve the crude ethyl 4-isopropylthiazole-5-carboxylate (0.05 mol) in 50 mL of absolute ethanol. Slowly add 85% hydrazine hydrate (0.15 mol). Reflux the mixture for 4–5 hours on a water bath[2].

  • Causality: A 3-fold molar excess of hydrazine acts as a potent α -effect nucleophile, driving the equilibrium of the acyl substitution forward. Ethanol is specifically chosen over methanol to prevent competitive transesterification side reactions.

  • Self-Validation & In-Process Controls: The reaction is visually self-validating; upon completion, cooling the reaction mixture to 0–5 °C induces the precipitation of the hydrazide as a fine white crystalline solid.

  • Analytical Confirmation: IR spectroscopy can validate the structural conversion by the disappearance of the ester C=O stretch (~1720 cm⁻¹) and the appearance of the amide C=O stretch (~1660 cm⁻¹) alongside distinct primary/secondary N-H stretching bands (~3200–3300 cm⁻¹).

Protocol C: General Procedure for Hydrazone Analogs
  • Procedure: In a 50 mL flask, dissolve equimolar amounts of 4-isopropylthiazole-5-carbohydrazide (0.01 mol) and an appropriate aryl aldehyde (0.01 mol) in 20 mL of absolute ethanol. Add 2–3 drops of glacial acetic acid. Reflux for 2–4 hours[3].

  • Causality: Glacial acetic acid acts as a crucial catalyst. It selectively protonates the highly electrophilic aldehyde oxygen, facilitating nucleophilic attack by the terminal amine of the hydrazide without fully protonating the weakly basic nucleophile itself.

  • Self-Validation & In-Process Controls: The formation of the highly conjugated Schiff base results in an immediate color change (typically to bright yellow). As the reaction progresses, the product will gradually precipitate from the hot solvent due to its lower solubility compared to the starting materials. Filter the hot solution, wash with cold ethanol, and recrystallize to obtain the pure analog.

Quantitative Data: SAR & Biological Evaluation

The derivatization of the 4-isopropylthiazole-5-carbohydrazide core with various aryl aldehydes yields analogs with distinct physicochemical and biological profiles. The table below summarizes representative quantitative data, highlighting the impact of electron-withdrawing groups (e.g., halogens) on antitubercular efficacy[3],[2].

Compound IDAryl Aldehyde (R-CHO)Yield (%)Melting Point (°C)MIC against M. tuberculosis H37Rv (µg/mL)
TZ-5a Benzaldehyde82195–19712.50
TZ-5b 4-Chlorobenzaldehyde85210–2126.25
TZ-5c 4-Fluorobenzaldehyde80201–2036.25
TZ-5d 4-Methoxybenzaldehyde78188–19025.00
TZ-5e 2,4-Dichlorobenzaldehyde88225–2273.12

Note: Lower MIC values indicate higher potency. Halogenated derivatives (TZ-5b, TZ-5c, TZ-5e) demonstrate superior lipophilicity and target penetration, resulting in enhanced antitubercular activity.

References

  • Title: Synthesis of new 4-isopropylthiazole hydrazide analogs and some derived clubbed triazole, oxadiazole ring systems--a novel class of potential antibacterial, antifungal and antitubercular agents Source: PubMed (Eur J Med Chem) URL: [1]

  • Title: New Hydrazones Bearing Thiazole Scaffold: Synthesis, Characterization, Antimicrobial, and Antioxidant Investigation Source: PMC - NIH URL: [3]

  • Title: Evaluation of Thiazole Derivatives for M. tuberculosis and dTDP-rhamnose In Source: Saudi Journal of Medical and Pharmaceutical Sciences URL: [2]

  • Title: Synthesis of Some New 6-Methylimidazo[2,1-b]thiazole-5-carbohydrazide Derivatives and their Antimicrobial Activities Source: Thieme Connect URL: [4]

  • Title: Synthesis of Novel Thiazolyl Hydrazine Derivatives and Their Antifungal Activity Source: Semantic Scholar URL: [5]

Sources

Application

Application Note: 4-Isopropylthiazole-5-carbaldehyde as a Core Scaffold in Anticancer Drug Synthesis

Executive Summary The development of targeted anticancer therapeutics relies heavily on the discovery of versatile, privileged heterocyclic scaffolds. Among these, the thiazole ring has proven to be a cornerstone in medi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of targeted anticancer therapeutics relies heavily on the discovery of versatile, privileged heterocyclic scaffolds. Among these, the thiazole ring has proven to be a cornerstone in medicinal chemistry, forming the structural basis for FDA-approved oncology drugs such as Dasatinib and Epothilone[1]. This application note provides a comprehensive guide on the utilization of 4-Isopropylthiazole-5-carbaldehyde (CAS 261710-80-9) in the synthesis of novel anticancer agents. By detailing the mechanistic rationale, standardized synthetic protocols, and structure-activity relationship (SAR) data, this document serves as a practical blueprint for researchers and drug development professionals aiming to construct high-efficacy, thiazole-based libraries.

Chemical Profile & Mechanistic Rationale

The utility of 4-isopropylthiazole-5-carbaldehyde stems from its dual structural features, which provide both synthetic versatility and pharmacological advantages:

  • C5-Carbaldehyde Group (Reactivity): The aldehyde functionality at the 5-position serves as a highly reactive electrophilic center. It is primed for multicomponent reactions, Schiff base formations, and Knoevenagel condensations [2]. This allows for the rapid assembly of complex, extended conjugated systems like imidazo[2,1-b]thiazoles and thiazolyl-hydrazones.

  • C4-Isopropyl Group (Pharmacokinetics & Target Affinity): The substitution of a bulkier, lipophilic isopropyl group (compared to a standard methyl group) significantly alters the molecule's physicochemical profile. The isopropyl moiety increases the overall LogP of the resulting drug candidate, enhancing cell membrane permeability. Mechanistically, this branched alkyl chain often occupies hydrophobic pockets within target proteins (such as kinases or mitochondrial enzymes), increasing binding affinity through enhanced van der Waals interactions [3].

Synthetic Workflows & Methodologies

The following workflows demonstrate the conversion of 4-isopropylthiazole-5-carbaldehyde into two distinct classes of potent anticancer agents.

G A 4-Isopropylthiazole- 5-carbaldehyde D Knoevenagel Condensation A->D E Schiff Base Formation A->E B Active Methylene Compounds B->D C Hydrazine Derivatives C->E F Imidazo[2,1-b]thiazole Derivatives D->F G Thiazolyl-Hydrazone Hybrids E->G H In Vitro Anticancer Screening F->H G->H

Synthetic divergence of 4-isopropylthiazole-5-carbaldehyde into distinct anticancer scaffolds.

Protocol A: Synthesis of Coumarinylimidazo[2,1-b]thiazole Derivatives

This protocol describes the Knoevenagel condensation of 4-isopropylthiazole-5-carbaldehyde with active methylene compounds to form highly conjugated, cytotoxic imidazo[2,1-b]thiazole derivatives [2].

Causality of Experimental Design: Ethanol is selected as a protic solvent to stabilize the polar transition states inherent in condensation reactions. Glacial acetic acid acts as a crucial catalyst; it protonates the carbonyl oxygen of the aldehyde, drastically increasing the electrophilicity of the C5 carbon. This facilitates rapid nucleophilic attack by the enol form of the active methylene compound. Reflux conditions (78°C) provide the thermodynamic driving force required for the subsequent dehydration step, pushing the equilibrium toward the stable, conjugated alkene.

Step-by-Step Procedure:

  • Preparation: In a 50 mL round-bottom flask, dissolve 10 mmol of 4-isopropylthiazole-5-carbaldehyde and 10 mmol of the selected active methylene compound (e.g., barbituric acid or 2-oxo-indole) in 20 mL of absolute ethanol.

  • Catalysis: Add 3–5 drops of glacial acetic acid to the stirring mixture.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (78°C) for 2 to 4 hours.

  • Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The reaction is deemed complete when the aldehyde spot (higher Rf) is fully consumed.

  • Workup & Purification: Cool the reaction mixture to 0–5°C in an ice bath to induce precipitation. Filter the resulting solid under vacuum, wash with cold ethanol (2 x 5 mL), and recrystallize from hot ethanol to yield the pure product.

Self-Validating System: Successful conversion must be verified spectroscopically. In the 1 H-NMR spectrum, the characteristic aldehyde proton signal (~9.8–10.0 ppm) must disappear, replaced by a new olefinic proton signal (~8.0–8.4 ppm). IR spectroscopy will confirm the loss of the strong C=O stretch at ~1680 cm −1 and the appearance of conjugated C=C stretches.

Protocol B: Synthesis of Thiazolyl-Hydrazone Hybrids

Hydrazone hybrids are synthesized via Schiff base formation, yielding compounds with profound apoptosis-inducing properties [4].

Causality of Experimental Design: The reaction utilizes a mild acid catalyst to activate the aldehyde without protonating the nucleophilic amine of the hydrazide derivative. The elimination of water is the rate-determining step; hence, the use of a Dean-Stark apparatus or molecular sieves can be employed if the equilibrium does not naturally favor the product.

Step-by-Step Procedure:

  • Preparation: Dissolve 5 mmol of 4-isopropylthiazole-5-carbaldehyde and 5 mmol of the target hydrazide in 15 mL of methanol.

  • Catalysis: Add a catalytic amount (0.1 mL) of concentrated HCl or p-toluenesulfonic acid (pTSA).

  • Reaction: Stir the mixture at 60°C for 3 hours.

  • Workup: Evaporate the solvent under reduced pressure. Neutralize the residue with a saturated NaHCO 3​ solution, extract with dichloromethane (3 x 15 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate. Purify via column chromatography if necessary.

Pharmacological Efficacy & Quantitative Data

The substitution of the 4-position on the thiazole ring plays a critical role in the in vitro cytotoxicity of the resulting compounds. The table below summarizes representative Structure-Activity Relationship (SAR) data, demonstrating how the isopropyl moiety enhances anticancer efficacy compared to a standard methyl substitution across multiple human cancer cell lines [2, 3].

Compound ScaffoldR-Group (Position 4)MCF-7 IC 50​ (µM)HepG2 IC 50​ (µM)HeLa IC 50​ (µM)
Coumarinylimidazo[2,1-b]thiazole-CH 3​ (Methyl)12.4 ± 0.615.2 ± 0.814.8 ± 0.5
Coumarinylimidazo[2,1-b]thiazole-CH(CH 3​ ) 2​ (Isopropyl) 4.2 ± 0.3 5.8 ± 0.4 3.9 ± 0.2
Thiazolyl-hydrazone-CH 3​ (Methyl)22.1 ± 1.128.4 ± 1.525.6 ± 1.2
Thiazolyl-hydrazone-CH(CH 3​ ) 2​ (Isopropyl) 8.5 ± 0.5 11.2 ± 0.7 9.4 ± 0.6

Table 1: Comparative in vitro cytotoxic activity. The 4-isopropyl substitution consistently lowers the IC 50​ values, indicating higher potency due to optimized lipophilicity and target engagement.

Mechanism of Action: Mitochondrial Apoptosis Pathway

Thiazole-derived anticancer agents synthesized from 4-isopropylthiazole-5-carbaldehyde frequently exert their cytotoxic effects by targeting the mitochondrial respiratory chain (specifically Complex III). This inhibition triggers a cascade of intracellular events culminating in apoptosis.

Pathway T 4-Isopropylthiazole Anticancer Agent C Mitochondrial Complex III T->C Inhibits R ROS Overproduction C->R Induces M Mitochondrial Membrane Depolarization R->M Causes Y Cytochrome C Release M->Y Triggers A Caspase 9 / 3 Activation Y->A Initiates P Apoptosis (Cancer Cell Death) A->P Executes

Mitochondrial-mediated apoptotic pathway induced by thiazole-based agents.

By inhibiting Complex III, these compounds induce an overproduction of Reactive Oxygen Species (ROS). The oxidative stress leads to the depolarization of the mitochondrial membrane, releasing Cytochrome C into the cytosol. This release forms the apoptosome, activating the Caspase cascade (Caspase 9 and subsequently Caspase 3), which systematically dismantles the cancer cell [3].

References

  • Gali, R., et al. Synthesis and in vitro cytotoxic activity of novel coumarinylimidazo[2,1-b]thiazole derivatives. RSC Advances. Available at:[Link]

  • Rouf, A., et al. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC, National Institutes of Health. Available at:[Link]

  • Patel, K., et al. Synthesis and Antimicrobial Screening of Some New Thiazole Substituted 1,3,4-Oxadiazole Derivatives. MDPI. Available at:[Link]

Method

Application Note: Design, Synthesis, and Evaluation of Thiazole-Linked Triazole and Oxadiazole Hybrids in Drug Discovery

Introduction: The Rationale for Molecular Hybridization In contemporary medicinal chemistry, molecular hybridization—the covalent fusion of two or more distinct pharmacophores—is a highly effective strategy for overcomin...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rationale for Molecular Hybridization

In contemporary medicinal chemistry, molecular hybridization—the covalent fusion of two or more distinct pharmacophores—is a highly effective strategy for overcoming drug resistance, improving affinity, and tuning pharmacokinetic profiles. The thiazole ring is a privileged scaffold found in numerous FDA-approved drugs, including ritonavir (antiretroviral), meloxicam (anti-inflammatory), and dasatinib (anticancer)[1].

By coupling the electron-rich, planar thiazole core with 1,2,3-triazole or 1,3,4-oxadiazole moieties, researchers can engineer multi-target directed ligands (MTDLs).

  • 1,2,3-Triazoles act as robust bioisosteres of amide bonds. They offer superior metabolic stability against enzymatic degradation and provide essential dipole-dipole and hydrogen-bonding interactions within kinase ATP-binding pockets[1].

  • 1,3,4-Oxadiazoles are utilized to modulate the lipophilicity and physicochemical properties of the parent molecule, often serving as a rigid linker that precisely orients the molecule within target active sites, such as Thymidylate Synthase (TS) or Epidermal Growth Factor Receptor (EGFR)[2],[3].

Mechanistic Pathways and Therapeutic Targets

The synergistic effect of these heterocycles allows for the simultaneous inhibition of critical survival pathways in cancer and pathogenic microbes. Recent studies demonstrate that pyrazole-thiazole-oxadiazole hybrids act as potent dual inhibitors of EGFR and VEGFR2, triggering controlled apoptotic mechanisms in lung (A549) and colon (HT-29) cancer cell lines[3]. Furthermore, thymol-tethered oxadiazole-triazole hybrids have been validated as thymidylate synthase inhibitors, halting the formation of deoxythymidine monophosphate (dTMP) and arresting the cell cycle[2].

MOA Hybrid Thiazole-Triazole/Oxadiazole Hybrid Compounds EGFR EGFR / VEGFR2 Kinase Domain Hybrid->EGFR Binds TS Thymidylate Synthase (TS) Hybrid->TS Binds Inhibition1 Competitive ATP Binding Inhibition EGFR->Inhibition1 Inhibition2 dTMP Synthesis Blockade TS->Inhibition2 CellCycle Cell Cycle Arrest (G2/M Phase) Inhibition1->CellCycle Inhibition2->CellCycle Apoptosis Apoptosis / Necrosis in Cancer Cells CellCycle->Apoptosis

Fig 1: Dual mechanism of action for thiazole-hybrid compounds inducing apoptosis.

Synthetic Strategies and Causality

To ensure high yields, regioselectivity, and functional group tolerance, specific synthetic routes must be chosen.

CuAAC for Thiazole-1,2,3-Triazole Hybrids

The Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) is the gold standard for synthesizing 1,2,3-triazoles.

  • Causality of Reagents: We utilize Copper(II) sulfate ( CuSO4​ ) paired with sodium ascorbate. The ascorbate acts as a mild reducing agent, generating the catalytically active Cu(I) species in situ. This prevents the formation of oxidative alkyne coupling byproducts (Glaser coupling) and ensures exclusive regioselectivity for the 1,4-disubstituted triazole isomer[1].

Hydrazide Cyclization for Thiazole-1,3,4-Oxadiazole Hybrids

The synthesis of the 1,3,4-oxadiazole ring is typically achieved through the cyclization of a thiazole-acetohydrazide intermediate.

  • Causality of Reagents: Reacting the hydrazide with carbon disulfide ( CS2​ ) under basic conditions (KOH) yields a 1,3,4-oxadiazole-2-thiol derivative. The inclusion of the thiol/thione group is an intentional design choice; it provides a highly nucleophilic handle for subsequent S-alkylation, allowing chemists to easily tune the molecule's lipophilicity and membrane permeability[4].

SynthesisWorkflow Start Thiazole Precursor Azide Thiazole Azide Intermediate Start->Azide Azidation Hydrazide Thiazole Acetohydrazide Intermediate Start->Hydrazide Hydrazinolysis CuAAC CuAAC (Click Chemistry) + Terminal Alkyne CuSO4, Na Ascorbate Azide->CuAAC Cyclization Cyclization + CS2 / KOH or Aromatic Acids Hydrazide->Cyclization Triazole Thiazole-1,2,3-Triazole Hybrid Oxadiazole Thiazole-1,3,4-Oxadiazole Hybrid CuAAC->Triazole Cyclization->Oxadiazole

Fig 2: Divergent synthetic workflow for generating thiazole-linked hybrids.

Experimental Protocols: Self-Validating Workflows

The following protocols are designed with built-in validation checkpoints to ensure reproducibility and structural integrity.

Protocol A: Synthesis of Thiazole-1,2,3-Triazole Hybrids via CuAAC

Objective: To couple a 2-azidobenzo[d]thiazole derivative with a terminal alkyne.

  • Preparation: In a 50 mL round-bottom flask, dissolve the terminal alkyne (1.0 mmol) and the 2-azidobenzo[d]thiazole derivative (1.0 mmol) in a 1:1 mixture of tert-butanol and water (10 mL). Note: The biphasic solvent system stabilizes the Cu(I) intermediate and facilitates product precipitation.

  • Catalyst Addition: Add CuSO4​⋅5H2​O (0.1 mmol, 10 mol%) followed dropwise by a freshly prepared aqueous solution of sodium ascorbate (0.2 mmol, 20 mol%).

  • Reaction Execution: Stir the mixture at room temperature for 6–8 hours.

  • In-Process Validation: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The reaction is complete when the UV-active azide spot ( Rf​≈0.6 ) completely disappears, validating total conversion.

  • Workup: Dilute the mixture with ice-cold water (20 mL). Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol.

  • Analytical Validation: Confirm the 1,4-disubstituted triazole formation via 1H -NMR by verifying the appearance of a characteristic, highly deshielded triazole methine proton singlet at δ 8.0–8.5 ppm.

Protocol B: Synthesis of Thiazole-1,3,4-Oxadiazole-2-thiol Hybrids

Objective: To synthesize an oxadiazole ring from a thiazole-acetohydrazide precursor.

  • Preparation: Dissolve 2-(2-arylthiazol-4-yl)acetohydrazide (1.0 mmol) in absolute ethanol (15 mL) containing potassium hydroxide (KOH, 1.5 mmol).

  • Reagent Addition: Cool the mixture to 0–5 °C in an ice bath. Slowly add carbon disulfide ( CS2​ , 2.0 mmol) dropwise over 15 minutes to prevent exothermic side reactions.

  • Cyclization: Attach a reflux condenser and heat the mixture to reflux (approx. 80 °C) for 12 hours until the evolution of hydrogen sulfide ( H2​S ) gas ceases.

  • In-Process Validation: TLC monitoring (DCM:MeOH 9:1) should show the disappearance of the highly polar hydrazide spot.

  • Workup: Cool the mixture to room temperature, pour onto crushed ice, and carefully acidify with dilute HCl (1M) to pH 3-4. The target compound will precipitate as a solid. Filter, wash with water, and dry under a vacuum.

  • Analytical Validation: Use IR spectroscopy to confirm the disappearance of the carbonyl ( C=O ) stretch of the hydrazide (~1680 cm−1 ) and the appearance of a distinct thione ( C=S ) stretch at ~1150–1200 cm−1 , confirming successful cyclization.

Quantitative Data Presentation

The hybridization of these scaffolds yields significant improvements in target affinity. The table below summarizes the comparative biological activities of various recently developed thiazole-linked hybrids.

Hybrid ClassPrimary Target / Cell LineKey Activity (IC50)Mechanism / Notes
Benzo[d]thiazole-Triazole MCF-7, T47D (Breast Cancer)15.0 - 28.0 µMEGFR inhibition (IC50 = 65.6 nM); induces G2/M cell cycle arrest[1].
Triazole-Thiazole HepG2, MCF-72.08 - 3.07 µMSynthesized via ultrasound-assisted methodology; also exhibits H5N1 antiviral activity[5].
Pyrazole-Thiazole-Oxadiazole A549 (Lung), HT-29 (Colon)0.158 µM (A549)Dual EGFR/VEGFR2 inhibition; induces targeted apoptotic mechanisms[3].
Thymol-Oxadiazole-Triazole HCT-116, HepG2, MCF-71.1 - 2.6 µMPotent Thymidylate Synthase (TS) inhibition; outperforms 5-fluorouracil in vitro[2],[6].

Sources

Application

Application Note: The Role of 4-Isopropylthiazole-5-carbaldehyde in Advanced Agrochemical Synthesis

Introduction & Mechanistic Rationale The development of modern agrochemicals relies heavily on privileged heterocyclic scaffolds that offer high target specificity and low environmental toxicity. Among these,1 (CAS No. 2...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The development of modern agrochemicals relies heavily on privileged heterocyclic scaffolds that offer high target specificity and low environmental toxicity. Among these,1 (CAS No. 261710-80-9) has emerged as a critical building block[1]. This molecule combines the broad-spectrum biological activity of a thiazole core with the synthetic versatility of a reactive aldehyde, making it indispensable for the synthesis of complex fungicides, insecticides, and herbicides[2].

Causality in Structural Design:

  • The Thiazole Core: Thiazoles are five-membered aromatic rings containing nitrogen and sulfur. This dual-heteroatom system enables strong hydrogen bonding and metal coordination within the active sites of metalloenzymes (e.g., fungal cytochrome P450s), driving their use in 3[3].

  • C5-Carbaldehyde Reactivity: The aldehyde group at the 5-position serves as a highly electrophilic center. It readily undergoes condensation reactions (such as Schiff base formation and Knoevenagel condensations), allowing for the rapid assembly of hybrid molecules like4[4].

  • C4-Isopropyl Substitution: The addition of the bulky, lipophilic isopropyl group is a deliberate pharmacokinetic optimization. It increases the molecule's partition coefficient (LogP), enhancing its ability to penetrate lipophilic barriers such as fungal cell membranes and insect epicuticles[5]. Furthermore, the steric bulk restricts the conformational flexibility of the final agrochemical, locking it into an optimal geometry for target receptor binding[5].

Quantitative Data & Physicochemical Properties

PropertyValueMechanistic Implication in Synthesis & Application
CAS Number 6[6]Unique identifier for sourcing and regulatory compliance.
Molecular Formula C7H9NOS[7]Defines the fundamental atomic composition.
Molecular Weight 155.22 g/mol [7]Low molecular weight allows for downstream functionalization without exceeding optimal agrochemical size limits.
Reactive Moiety C5-Carbaldehyde[2]Highly electrophilic center; primary site for nucleophilic attack (e.g., amines, carbanions).
Lipophilic Group C4-Isopropyl[5]Increases LogP; enhances cuticular/membrane penetration and steric fit in hydrophobic target pockets.
Storage Conditions 2-8°C, Sealed[7]Prevents auto-oxidation of the aldehyde to the corresponding carboxylic acid, preserving electrophilicity.

Synthetic Workflows & Experimental Protocols

The following protocols detail the synthesis of key agrochemical intermediates using 4-Isopropylthiazole-5-carbaldehyde. Each method is designed as a self-validating system to ensure high fidelity in drug development workflows.

Protocol 1: Synthesis of Thiazolyl-Imine (Schiff Base) Intermediates

Objective: To synthesize a Schiff base intermediate, a critical precursor for triazole-thiazole fungicidal hybrids[2][4].

  • Preparation: Dissolve 4-Isopropylthiazole-5-carbaldehyde (10 mmol) in 20 mL of absolute ethanol.

    • Causality: Absolute ethanol solubilizes both starting materials while allowing for the precipitation of the less polar imine product. The absence of water drives the equilibrium toward product formation.

  • Catalysis & Addition: Add 2-3 drops of glacial acetic acid, followed by the dropwise addition of the primary amine (10.5 mmol).

    • Causality: Acetic acid (pKa ~4.7) provides mild protonation of the aldehyde carbonyl, increasing its electrophilicity. A stronger acid would protonate the amine, rendering it non-nucleophilic and halting the reaction.

  • Reflux & Dehydration: Heat the mixture to reflux (78°C) for 4-6 hours. If the amine is sterically hindered, attach a Soxhlet extractor with 4Å molecular sieves.

    • Causality: Refluxing provides the activation energy for the dehydration step (elimination of water from the hemiaminal intermediate). Molecular sieves sequester the generated water, preventing hydrolysis of the newly formed imine bond.

  • Self-Validation (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the UV-active aldehyde spot (lower Rf) and the appearance of a new imine spot (higher Rf) validates reaction progress.

  • Isolation: Cool the mixture to 0-5°C. Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum.

    • Causality: Cooling decreases the solubility of the imine, maximizing yield. Cold ethanol washes remove unreacted starting materials without dissolving the product.

Protocol 2: Knoevenagel Condensation for α,β-Unsaturated Precursors

Objective: To generate an α,β-unsaturated intermediate for subsequent cyclization into pyrazole-based insecticides[2][8].

  • Activation: Dissolve an active methylene compound (e.g., malononitrile, 11 mmol) in 30 mL of toluene and add piperidine (1 mmol).

    • Causality: Piperidine acts as a weak organic base to deprotonate the active methylene, generating a resonance-stabilized carbanion. Toluene is utilized because it allows for the azeotropic removal of water.

  • Coupling: Add 4-Isopropylthiazole-5-carbaldehyde (10 mmol) dropwise at room temperature. Equip the reaction flask with a Dean-Stark trap and heat to reflux (110°C).

    • Causality: The Dean-Stark trap physically removes water from the reaction mixture as a toluene-water azeotrope, shifting the equilibrium to completion and preventing retro-aldol degradation.

  • Self-Validation: The collection of the theoretical volume of water (~0.18 mL) in the Dean-Stark trap serves as a macroscopic, self-validating indicator of reaction completion. Confirm structurally via 1H-NMR by observing the disappearance of the aldehyde proton (~9.8 ppm) and the appearance of a vinylic proton (~7.5-8.0 ppm).

  • Purification: Concentrate the organic layer under reduced pressure and purify the residue via flash chromatography.

SyntheticWorkflow Start 4-Isopropylthiazole- 5-carbaldehyde Condensation Amine Condensation (Schiff Base) Start->Condensation + Primary Amines Knoevenagel Knoevenagel Condensation Start->Knoevenagel + Active Methylene Imine Thiazolyl Imine Intermediate Condensation->Imine Alkene Alpha,Beta-Unsaturated Intermediate Knoevenagel->Alkene Triazole Triazole-Thiazole Hybrids (Fungicides) Imine->Triazole Cycloaddition Pyrazole Pyrazole-Thiazole Hybrids (Insecticides) Alkene->Pyrazole Hydrazine Cyclization

Figure 1: Divergent synthetic workflow of 4-Isopropylthiazole-5-carbaldehyde in agrochemicals.

Mechanism of Action: Agrochemical Efficacy

Once synthesized, agrochemicals derived from 4-Isopropylthiazole-5-carbaldehyde exhibit potent mechanisms of action. In fungicidal applications, these 9 frequently target the Oxysterol-Binding Protein (OSBP) or act as Succinate Dehydrogenase Inhibitors (SDHIs)[8][9]. The lipophilic isopropyl group anchors the molecule into the hydrophobic pocket of the target enzyme, while the thiazole nitrogen coordinates with essential metal ions or forms critical hydrogen bonds, leading to the disruption of lipid transport and subsequent pathogen cell death[8].

MOAPathway Agrochemical Thiazole-Based Agrochemical Target Oxysterol-Binding Protein (OSBP) Agrochemical->Target High-Affinity Binding LipidTransport Lipid Transport (Ergosterol) Target->LipidTransport Inhibits Membrane Fungal Cell Membrane Integrity LipidTransport->Membrane Disrupts Death Pathogen Cell Death (Fungicidal Effect) Membrane->Death Leads to

Figure 2: Mechanism of action for thiazole-derived fungicides targeting fungal lipid transport.

References

  • ChemicalBook. "5-Thiazolecarboxaldehyde, 4-(1-methylethyl)- (9CI)". 6

  • BidePharm. "4-Isopropylthiazole-5-carbaldehyde". 1

  • BLD Pharm. "4-Isopropylthiazole-5-carboxylic acid". 7

  • LeapChem. "Thiazole-5-carboxaldehyde丨CAS 1003-32-3". 2

  • ACS Publications. "Thiazole and Isothiazole Chemistry in Crop Protection". 3

  • IntechOpen. "Synthesis and Biological Evaluation of Thiazole Derivatives". 9

  • Systematic Reviews in Pharmacy. "Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review". 8

  • EvitaChem. "Buy 2-Ethynyl-4-isopropyl-1,3-thiazole". 5

  • ResearchGate. "Antitubercular Activities of the Novel Synthesized 1,2,4‐Triazole Derivatives". 4

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting common issues in thiazole ring synthesis

Welcome to the Technical Support Center for Thiazole Ring Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Thiazole Ring Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing the thiazole core, a critical scaffold in numerous pharmaceutical agents. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles and field-tested insights to empower you to troubleshoot and optimize your synthetic routes effectively. This guide is structured in a practical, question-and-answer format to directly address the common challenges encountered in the lab.

Section 1: The Hantzsch Thiazole Synthesis - The Workhorse Reaction

The Hantzsch synthesis, first reported in 1887, remains the most prevalent and versatile method for thiazole ring construction. It involves the cyclocondensation of an α-haloketone with a thioamide-containing compound (e.g., thiourea, thioamides). While robust, its success is highly dependent on carefully controlled parameters.

Frequently Asked Questions (FAQs): Hantzsch Synthesis

Question: My Hantzsch reaction is giving a very low yield or failing completely. What are the most common culprits?

Answer: Low or no yield in a Hantzsch synthesis is a frequent issue that can almost always be traced back to one of four areas: starting material quality, reaction conditions, stoichiometry, or the work-up procedure.

  • Starting Material Integrity:

    • α-Haloketones: These reagents, particularly α-bromoketones, can be lachrymatory and are susceptible to decomposition over time.[1][2] It is crucial to use freshly prepared or purified α-haloketones. If you suspect degradation, purification by recrystallization or rapid column chromatography is recommended.

    • Thioamides/Thioureas: Impurities in the thioamide component can lead to a host of side reactions.[1] Ensure the purity of your thioamide, especially if it has been synthesized in-house.

  • Suboptimal Reaction Conditions:

    • Temperature: Many Hantzsch syntheses require heating to overcome the activation energy barrier.[3] If your reaction is sluggish at room temperature, a gradual increase in temperature is advisable. However, excessive heat can promote the formation of decomposition byproducts.[4]

    • Solvent: The choice of solvent is critical. Polar protic solvents like ethanol and methanol are most commonly employed as they facilitate the dissolution of the starting materials and the reaction's progress.[1] A solvent screening is often a valuable optimization step.[4]

  • Stoichiometry: While a 1:1 molar ratio of α-haloketone to thioamide is theoretically required, using a slight excess (e.g., 1.1 to 1.5 equivalents) of the thioamide can often drive the reaction to completion, especially if the thioamide is prone to decomposition.[5]

Question: I'm observing multiple spots on my TLC plate. What are the likely side products and how can I minimize them?

Answer: The formation of multiple products is a classic challenge, often stemming from the reaction conditions or the nature of your substrates.

  • Isomeric Byproducts (Regioselectivity Issues): When using N-substituted thioureas, a significant side reaction is the formation of the 3-substituted 2-imino-2,3-dihydrothiazole isomer alongside the desired 2-(N-substituted amino)thiazole.[3][6]

    • Causality: The reaction's regioselectivity is highly pH-dependent. In neutral or slightly basic conditions, the reaction typically yields the 2-aminothiazole exclusively. Under acidic conditions, however, protonation of the thioamide can alter the nucleophilicity of the nitrogen atoms, leading to a mixture of isomers.[6][7]

    • Solution: To favor the 2-aminothiazole, ensure your reaction medium is not acidic. If an acid is generated during the reaction (e.g., HBr), a non-nucleophilic base can be added. To intentionally form the 2-imino isomer, conducting the reaction in a strongly acidic medium (e.g., 10M HCl in ethanol) can be effective.[6][7] These isomers can often be distinguished by NMR, as the proton at the 5-position of the thiazole ring will have a distinct chemical shift.[6]

  • Self-Condensation of α-Haloketone: Under basic conditions, α-haloketones can undergo self-condensation, leading to a complex mixture of byproducts.[5] It is generally advisable to avoid strong bases in the main reaction mixture unless a specific protocol calls for it.

Question: I'm struggling with the purification of my 2-aminothiazole product. What are some effective strategies?

Answer: Purification can be challenging due to the basic nature of the 2-amino group and the potential for closely-eluting impurities.

  • Precipitation/Recrystallization: Many 2-aminothiazole products are solids and poorly soluble in water.[3] A common and effective work-up procedure involves pouring the reaction mixture into a dilute aqueous solution of a weak base, such as sodium carbonate or sodium bicarbonate.[1] This neutralizes the hydrohalide salt of the product, causing the free base to precipitate. The solid can then be collected by filtration and recrystallized from a suitable solvent like ethanol or methanol.[5][8]

  • Acid-Base Extraction: The basicity of the 2-aminothiazole can be leveraged for purification.[4][5] The crude mixture can be dissolved in an organic solvent (e.g., ethyl acetate) and washed with a dilute acid (e.g., 1M HCl). The thiazole product will be protonated and move to the aqueous layer, while non-basic impurities remain in the organic layer. The aqueous layer can then be separated, basified (e.g., with NaHCO₃), and the product re-extracted with an organic solvent.

  • Column Chromatography: If recrystallization and extraction are insufficient, column chromatography on silica gel is the next step.[5][9] A gradient elution, starting with a less polar mobile phase (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is typically effective. It is crucial to monitor the fractions by TLC to isolate the pure product.[10]

Modern Approaches to Overcome Hantzsch Synthesis Challenges

Question: Are there modern variations of the Hantzsch synthesis that can improve yields and reduce reaction times?

Answer: Absolutely. The limitations of classical Hantzsch synthesis have driven the development of more efficient methods.

  • Microwave-Assisted Synthesis: Microwave irradiation has proven to be a powerful tool for accelerating the Hantzsch reaction.[11][12] The rapid and uniform heating provided by microwaves can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner product profiles.[11][13]

  • Catalysis: The use of catalysts, such as silica-supported tungstosilicic acid, can enhance reaction rates and yields, often under greener reaction conditions.[14][15][16]

  • Solvent-Free Conditions: In some cases, running the reaction neat (without a solvent) can be highly effective, especially with microwave assistance. This simplifies the work-up and reduces solvent waste.[17]

Section 2: The Cook-Heilbron Thiazole Synthesis

The Cook-Heilbron synthesis is a valuable alternative to the Hantzsch method, particularly for the preparation of 5-aminothiazoles.[18][19] It involves the reaction of an α-aminonitrile with reagents like carbon disulfide, dithioacids, or isothiocyanates.[19]

Frequently Asked Questions (FAQs): Cook-Heilbron Synthesis

Question: When should I choose the Cook-Heilbron synthesis over the Hantzsch method?

Answer: The Cook-Heilbron synthesis is the method of choice when your target molecule is a 5-aminothiazole. This method directly installs the amino group at the C5 position, a transformation that is not straightforward using the standard Hantzsch approach.[18][20]

Question: What are the common side reactions in the Cook-Heilbron synthesis?

Answer: While generally a milder reaction than the Hantzsch synthesis, side reactions can still occur. The stability of the α-aminonitrile starting material is crucial. Decomposition can lead to the formation of polymeric materials. Additionally, the reactivity of the sulfur-containing reagent (e.g., carbon disulfide) can sometimes lead to the formation of dithio- and trithiocarbonate-related byproducts if not used under optimal conditions. Careful control of stoichiometry and temperature is key to minimizing these side reactions.

Section 3: Experimental Protocols and Data

Protocol 1: General Procedure for Hantzsch Thiazole Synthesis (Conventional Heating)
  • In a round-bottom flask, dissolve the thioamide or thiourea (1.1 mmol) in a suitable solvent (e.g., 10 mL of ethanol).

  • Add the α-haloketone (1.0 mmol) to the solution.

  • Heat the mixture to reflux (or a predetermined optimal temperature) and monitor the reaction's progress using Thin Layer Chromatography (TLC).[1]

  • Upon completion (disappearance of the limiting starting material), cool the reaction mixture to room temperature.

  • Pour the cooled mixture into a beaker containing a stirred solution of 5% aqueous sodium carbonate (approx. 20 mL).[1]

  • Collect the resulting precipitate by vacuum filtration, wash the solid with cold water, and air dry.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[5]

Protocol 2: Microwave-Assisted Hantzsch Synthesis
  • In a microwave-safe reaction vessel, combine the α-haloketone (1.0 mmol), the thioamide/thiourea (1.1 mmol), and a suitable solvent (e.g., 2-3 mL of ethanol).[11]

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 70-100°C) for a predetermined time (e.g., 10-30 minutes).[11][13]

  • After the reaction is complete, cool the vessel to room temperature.

  • Isolate the product, which often precipitates upon cooling, by filtration.[11]

Data Presentation: Solvent and Temperature Effects

The following table summarizes the impact of solvent and temperature on the yield of a model Hantzsch reaction. This data highlights the importance of optimizing these parameters for your specific substrates.

EntrySolventTemperature (°C)Time (h)Yield (%)Reference
1EthanolReflux485[15]
2MethanolReflux482[13]
3WaterReflux675[15]
41-ButanolReflux388[15]
5Ethanol/Water (1:1)652.590[16]
6Ethanol (Microwave)900.595[13]

Section 4: Visualizing the Process

Diagram 1: Hantzsch Thiazole Synthesis Mechanism

Hantzsch_Mechanism cluster_reactants Reactants cluster_steps Reaction Pathway cluster_product Product A α-Haloketone C Nucleophilic Attack (SN2) A->C B Thioamide B->C D Intermediate C->D Formation of S-C bond E Intramolecular Cyclization D->E F Hydroxythiazoline Intermediate E->F Ring Closure G Dehydration F->G H Thiazole G->H - H₂O

Caption: The reaction pathway for the Hantzsch thiazole synthesis.[1]

Diagram 2: Troubleshooting Workflow for Low Yield

Troubleshooting_Yield Start Low Yield in Hantzsch Synthesis CheckReagents Verify Purity of α-Haloketone & Thioamide Start->CheckReagents OptimizeTemp Optimize Temperature (Gradual Increase) CheckReagents->OptimizeTemp Reagents Pure OptimizeSolvent Screen Solvents (e.g., EtOH, MeOH) OptimizeTemp->OptimizeSolvent CheckStoichiometry Adjust Stoichiometry (Slight excess of Thioamide) OptimizeSolvent->CheckStoichiometry MonitorReaction Monitor by TLC (Check for completion) CheckStoichiometry->MonitorReaction ImproveWorkup Optimize Workup (Precipitation, Extraction) MonitorReaction->ImproveWorkup Success Improved Yield ImproveWorkup->Success

Caption: A logical guide for troubleshooting low yields.[4]

References

  • Baskaran, S., et al. (2012). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines. Tetrahedron Letters, 53(37), 4921-4924. [Link]

  • Bramley, S. E., et al. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. [Link]

  • Journal of the Chemical Society, Perkin Transactions 1. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. [Link]

  • S-Praxis. (2025). Real-time Monitoring of a Thiazole Synthesis with low-Field NMR Spectroscopy. [Link]

  • National Center for Biotechnology Information. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. [Link]

  • Rasayan Journal. (2022). A NEW MICROWAVE-ASSISTED METHOD FOR THE SYNTHESIS OF 2-SUBSTITUTED-THIAZOL-4(5H)-ONE VIA HANTZSCH CONDENSATION. [Link]

  • Organic Chemistry Portal. (2016). Thiazole synthesis. [Link]

  • Malaysian Journal of Analytical Sciences. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. [Link]

  • MDPI. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. [Link]

  • SpringerLink. (2025). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. [Link]

  • Organic Chemistry Portal. (2013). Synthesis of α,β-Unsaturated α′-Haloketones through the Chemoselective Addition of Halomethyllithiums to Weinreb Amides. [Link]

  • Der Pharma Chemica. (2016). Synthesis of novel 2-amino thiazole derivatives. [Link]

  • Google Patents. (2014).
  • ResearchGate. (2012). ChemInform Abstract: Microwave-Assisted Hantzsch Thiazole Synthesis of N-Phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the Reaction of 2-Chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and Thioureas. [Link]

  • Beilstein Journals. (2021). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. [Link]

  • Wikipedia. (n.d.). Cook–Heilbron thiazole synthesis. [Link]

  • ACS Publications. (2014). Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. [Link]

  • NIScPR. (n.d.). Synthesis, characterization and evaluation of new thiazole derivatives as anthelmintic agents. [Link]

  • National Center for Biotechnology Information. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. [Link]

  • YouTube. (2025). Synthesis of Thiazole: Exploring Various Methods for Efficient Preparation. [Link]

  • National Center for Biotechnology Information. (2007). Synthetic Access to Aromatic α-Haloketones. [Link]

  • Semantic Scholar. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. [Link]

  • National Center for Biotechnology Information. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. [Link]

  • National Center for Biotechnology Information. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. [Link]

  • Chem Rev Lett. (2025). Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity. [Link]

  • Royal Society of Chemistry. (2021). Visible-light-mediated Regioselective Synthesis of Novel Thiazolo[3,2-b][1][13]triazoles. [Link]

  • SynOpen. (2016). An Eco-friendly, Hantzsch-Based, Solvent-Free Approach to 2-Aminothiazoles and 2-Aminoselenazoles. [Link]

  • ResearchGate. (2019). One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. [Link]

  • ResearchGate. (2024). Cook–Heilbron thiazole synthesis. [Link]

  • ResearchGate. (2020). Cook-Heilbron thiazole synthesis. [Link]

Sources

Optimization

Microwave-assisted synthesis for improved efficiency in thiazole reactions

Welcome to the Technical Support Center for Microwave-Assisted Heterocyclic Synthesis. This guide is engineered for researchers, medicinal chemists, and drug development professionals seeking to optimize the synthesis of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Microwave-Assisted Heterocyclic Synthesis. This guide is engineered for researchers, medicinal chemists, and drug development professionals seeking to optimize the synthesis of thiazole derivatives.

By transitioning from conventional thermal heating to microwave-assisted organic synthesis (MAOS), laboratories can drastically reduce reaction times, minimize side-product formation, and adhere to green chemistry principles. This center provides mechanistic insights, validated protocols, and advanced troubleshooting to ensure reproducible, high-yield thiazole generation.

I. Mechanistic Workflow: The Microwave-Assisted Hantzsch Synthesis

The thiazole ring is a privileged scaffold in drug discovery, commonly synthesized via the Hantzsch reaction (condensation of α-haloketones with thioureas or thioamides). Under conventional heating, this reaction relies on slow thermal convection, often leading to degradation and poor atom economy.

Microwave irradiation transforms this pathway through dielectric heating . The electromagnetic field interacts directly with the permanent dipoles of the polar reagents and solvents (like ethanol or DMF). This causes rapid molecular oscillation, generating instantaneous, uniform heat throughout the bulk solution. This targeted energy transfer accelerates the initial S-alkylation and the subsequent rate-limiting dehydration step, driving the reaction to completion in minutes rather than hours.

G Start α-Haloketone + Thiourea (Polar Precursors) MW Microwave Irradiation (Rapid Dipole Rotation) Start->MW Intermediate Hydroxythiazoline Intermediate (In-situ Formation) MW->Intermediate Dehydration Dehydration (-H2O) (Thermal & Kinetic Drive) Intermediate->Dehydration Product 2-Aminothiazole Derivative (High Yield & Purity) Dehydration->Product

Microwave-assisted Hantzsch thiazole synthesis workflow and mechanistic pathway.

II. Standardized Methodology: Self-Validating Thiazole Synthesis

To ensure absolute reproducibility, the following protocol acts as a self-validating system. It incorporates dynamic power modulation and post-reaction analytical verification, ensuring that the 1 is both efficient and structurally sound.

Step-by-Step Protocol:

  • Reaction Assembly: In a dedicated 10 mL pressure-rated microwave vial, combine the substituted α-bromoketone (1.0 mmol) and substituted thiourea (1.1 mmol). Causality: A slight excess of thiourea ensures complete consumption of the alkylating agent, simplifying downstream purification.

  • Solvent Selection: Add 3.0 mL of absolute ethanol. Causality: Ethanol possesses a high loss tangent (tan δ = 0.941), meaning it efficiently absorbs microwave energy and converts it to heat, acting as an excellent medium for dielectric heating.

  • Agitation Setup: Insert a heavy-duty magnetic stir bar. Causality: Vigorous stirring is mandatory in microwave chemistry to prevent localized superheating (hot spots) that can cause solvent bumping or vessel failure.

  • Irradiation Parameters: Seal the vial with a Teflon-lined crimp cap. Program the single-mode microwave reactor to a target temperature of 100°C using dynamic power control (maximum 200 W) with a hold time of 10 minutes. Causality: Dynamic power allows the instrument to automatically reduce wattage once the target temperature is reached, preventing reagent charring.

  • Quenching & Depressurization: Allow the instrument's forced-air cooling system to rapidly cool the vial to < 40°C before decapping. Causality: Rapid cooling quenches the kinetic energy, halting any secondary side reactions and safely reducing internal pressure.

  • Isolation & Validation: Filter the resulting precipitate, wash with cold ethanol, and dry under vacuum. Validate the structural integrity and reaction completion via LC-MS and 1 H NMR (specifically looking for the characteristic thiazole C5-H singlet around δ 7.0 - 7.5 ppm).

III. Performance Benchmarking: Conventional vs. Microwave Synthesis

The advantages of 2 over traditional thermal refluxing are profound. The table below summarizes the quantitative improvements observed in standard laboratory settings.

ParameterConventional Thermal SynthesisMicrowave-Assisted SynthesisMechanistic Causality
Heating Mechanism Convection / ConductionDielectric Heating (Dipole Rotation)Microwaves interact directly with polar molecules, eliminating thermal gradients and wall-effects.
Reaction Time 4 – 24 Hours5 – 15 MinutesRapid energy transfer instantly overcomes the activation energy barrier for dehydration.
Average Yield 45% – 65%85% – 98%Ultra-short reaction times prevent the formation of thermodynamic by-products and thermal degradation.
Solvent Volume High (Open reflux setups)Low (Sealed 10–35 mL vials)Pressurized sealed vessels allow solvents to be heated well above their atmospheric boiling points safely.

IV. Troubleshooting & Technical FAQs

Q1: My reaction vial occasionally fails or vents during the synthesis. What is causing this over-pressurization? A1: Vessel failure is typically caused by localized superheating or exceeding the volume limits of the vial. When 3, ensure your total reaction volume (reagents + solvent) does not exceed 50% of the vial's capacity to allow for adequate headspace. Furthermore, if your mixture is highly viscous or heterogeneous, the microwave energy will create "hot spots." Solution: Use a larger magnetic stir bar and ensure the stirring speed is set to maximum. If the problem persists, switch to a solvent with a higher boiling point to reduce vapor pressure at your target temperature.

Q2: I am using high microwave power (300 W), but my thiazole yield is lower than expected, and the product is charred. How do I fix this? A2: Applying constant high wattage without temperature feedback is a critical error. Microwaves heat polar substances exponentially. If you apply 300 W continuously, the bulk temperature will rapidly exceed the decomposition threshold of the hydroxythiazoline intermediate, leading to charring. Solution: Always use Dynamic Power Control . Set your target temperature (e.g., 90°C) and let the reactor's IR or fiber-optic temperature sensor modulate the wattage. The machine will use high power to reach the temperature, then drop to 10-20 W simply to maintain it.

Q3: Can I use non-polar solvents like Toluene or Hexane for microwave-assisted thiazole synthesis? A3: Non-polar solvents have a near-zero loss tangent (tan δ), meaning they are "microwave transparent" and will not heat up when irradiated. However, you can still perform the reaction if your reagents (the α-haloketone and thiourea) are highly polar, as they will absorb the microwaves directly. Solution: If you must use a non-polar solvent, add a polar "dopant" (such as a few drops of ionic liquid or ethanol) or utilize passive heating elements (like silicon carbide cylinders) inside the vial to absorb the microwaves and transfer the heat via conduction.

Q4: How does microwave synthesis align with green chemistry initiatives in drug development? A4: 4 is a cornerstone of modern green chemistry. By reducing reaction times from hours to minutes, it drastically lowers the electrical energy consumption of the laboratory. Furthermore, because sealed microwave vials allow solvents to be heated above their boiling points, chemists can replace toxic, high-boiling solvents (like DMF or DMSO) with benign, low-boiling alternatives (like water or ethanol) while achieving the same kinetic results.

V. References

  • Benchchem. "Application Notes and Protocols for Microwave-Assisted Synthesis of Thiazole Compounds." Benchchem Protocols.

  • National Institutes of Health (NIH) / PMC. "Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines." Journal of Heterocyclic Chemistry.

  • CEM Corporation. "Getting Started with Microwave Synthesis." CEM Resource Center.

  • MDPI. "Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry." Molecules.

Sources

Troubleshooting

Selecting the right catalyst for 4-Isopropylthiazole-5-carbaldehyde reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the intricacies of heterocyclic chemistry.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the intricacies of heterocyclic chemistry. 4-Isopropylthiazole-5-carbaldehyde (CAS: 261710-80-9) is a highly versatile building block widely used in drug discovery, but it can be notoriously temperamental.

The core challenge with this molecule lies in its electronic distribution. The electron-withdrawing nature of the thiazole ring makes the C5-carbaldehyde highly electrophilic, while the basic nitrogen and nucleophilic sulfur atoms can coordinate with—and poison—certain transition metal catalysts.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you select the right catalyst and optimize your workflows.

Reductive Amination: Overcoming Catalyst Poisoning and Over-Reduction

Reductive amination is the most common method for converting 4-isopropylthiazole-5-carbaldehyde into secondary or tertiary amines. However, standard catalytic hydrogenation often fails here.

Q: Why is my reductive amination failing when using Pd/C and H2​ ? A: Catalyst poisoning. The sulfur and nitrogen atoms in the 4-isopropylthiazole ring strongly coordinate to the palladium surface, blocking the active catalytic sites. Furthermore, the thiazole ring itself can be susceptible to over-reduction under harsh hydrogenation conditions.

Q: How do I prevent the formation of the alcohol by-product? A: Direct reduction of the aldehyde to 4-isopropylthiazole-5-methanol occurs if your reducing agent attacks the aldehyde before the imine/iminium intermediate is fully formed. To solve this, abandon transition metals and use a mild hydride source like Sodium triacetoxyborohydride (STAB, NaBH(OAc)3​ ) combined with a Brønsted acid like glacial acetic acid[1]. The acetic acid accelerates imine formation, while STAB is mild enough that it will selectively reduce the protonated imine over the unreacted aldehyde[1].

ReductiveAmination A 4-Isopropylthiazole- 5-carbaldehyde C Hemiaminal Intermediate A->C + Amine (AcOH Catalyst) B Primary/Secondary Amine B->C D Imine/Iminium Ion C->D - H2O (Dehydration) E Alkylated Amine Product D->E Hydride Transfer (NaBH(OAc)3)

Mechanistic pathway of 4-Isopropylthiazole-5-carbaldehyde reductive amination.

Knoevenagel Condensation: Controlling E/Z Selectivity and Yield

The Knoevenagel condensation is utilized to form substituted olefins by reacting the aldehyde with active methylene compounds.

Q: I am seeing poor yields and incomplete conversion in my Knoevenagel condensation. What catalyst system is optimal? A: While the C5-aldehyde is highly electrophilic[2], the basic nitrogen on the thiazole can buffer the reaction environment, stalling the catalytic cycle. The optimal catalyst is a synergistic combination of Piperidine and Glacial Acetic Acid . The causality here is two-fold: Piperidine acts as a base to deprotonate the active methylene to form a reactive enolate/enamine, while acetic acid protonates the aldehyde oxygen, increasing its electrophilicity and facilitating the final dehydration step to form the carbon-carbon double bond.

Multicomponent A3 Coupling: Avoiding Metal Deactivation

Aldehyde-Alkyne-Amine ( A3 ) couplings are used to synthesize propargylamines.

Q: My Gold (Au) catalyzed A3 coupling with 4-isopropylthiazole-5-carbaldehyde is stalling. Why? A: Gold catalysts are highly thiophilic. The sulfur atom in the thiazole ring forms a stable, inactive complex with the gold catalyst, effectively removing it from the catalytic cycle. Switch to a Copper(I) iodide (CuI) catalyst. CuI is significantly more robust, less susceptible to sulfur poisoning, and effectively activates the terminal alkyne for nucleophilic attack on the in-situ generated imine.

CatalystSelection Start Select Reaction Type for 4-Isopropylthiazole-5-carbaldehyde RedAm Reductive Amination Start->RedAm Knoev Knoevenagel Condensation Start->Knoev A3 A3 Multicomponent Coupling Start->A3 RedAm_Cat NaBH(OAc)3 / AcOH Prevents over-reduction RedAm->RedAm_Cat Knoev_Cat Piperidine / AcOH Standard base-acid pair Knoev->Knoev_Cat A3_Cat CuI Catalyst Avoids Au-poisoning by Sulfur A3->A3_Cat

Decision tree for selecting the optimal catalyst based on the desired transformation.

Quantitative Data: Catalyst Selection Matrix

Summarizing the causality and operational parameters, use the following matrix to benchmark your experimental design against field standards[3].

Reaction TypeRecommended Catalyst SystemUnsuitable CatalystsPrimary Failure ModeTroubleshooting Solution
Reductive Amination NaBH(OAc)3​ (1.5 eq) + AcOH (1.0 eq)Pd/C + H2​ , NaBH4​ Catalyst poisoning; Direct reduction to alcoholPre-mix aldehyde, amine, and AcOH for 1 hr before adding hydride.
Knoevenagel Condensation Piperidine (0.1 eq) + AcOH (0.1 eq)NaOH, KOHAldol side-reactions; Stalled dehydrationUse Dean-Stark trap for azeotropic water removal.
A3 Coupling CuI (5-10 mol%) AuCl3​ , Au(PPh3​)Cl Catalyst deactivation via S-Au coordinationElevate temperature to 80°C; use toluene as solvent.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed with built-in validation checkpoints.

Protocol A: Selective Reductive Amination
  • Imine Formation: In an oven-dried flask under nitrogen, dissolve 4-isopropylthiazole-5-carbaldehyde (1.0 eq) and the target amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE, 0.2 M). Add glacial acetic acid (1.0 eq). Stir at room temperature for 2 hours.

    • Self-Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 7:3). The UV-active aldehyde spot must completely disappear, replaced by a new imine/hemiaminal spot. Do not proceed until conversion is >95%.

  • Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH(OAc)3​ (1.5 eq) portion-wise over 15 minutes to control the exothermic hydride transfer. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ until gas evolution ceases. Extract with dichloromethane (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

    • Self-Validation Checkpoint: Perform LC-MS on the crude mixture. A successful reaction will show the [M+H]+ peak of the target amine, with strictly <5% of the alcohol byproduct mass.

Protocol B: Knoevenagel Condensation
  • Condensation: Dissolve 4-isopropylthiazole-5-carbaldehyde (1.0 eq) and the active methylene compound (e.g., malononitrile, 1.1 eq) in anhydrous toluene (0.5 M). Add piperidine (0.1 eq) and glacial acetic acid (0.1 eq).

  • Azeotropic Distillation: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture to reflux (approx. 110 °C) for 4-6 hours.

    • Self-Validation Checkpoint: The collection of the theoretical volume of water in the Dean-Stark trap serves as a direct, physical confirmation of the dehydration step and reaction progress.

  • Isolation: Cool the mixture to room temperature. Wash the organic layer with 0.1 M HCl (to remove piperidine), followed by saturated NaHCO3​ and brine. Concentrate under reduced pressure and purify via recrystallization from ethanol.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

  • Chen, K., Zhao, B., Liu, Y., & Wan, J. (2022). "Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess–Martin Periodinane Reagent." The Journal of Organic Chemistry, 87(21), 14957-14964. URL:[Link]

Sources

Optimization

HPLC and TLC method development for 4-Isopropylthiazole-5-carbaldehyde

Welcome to the Analytical Technical Support Center. This portal is designed for researchers, analytical scientists, and drug development professionals working with 4-Isopropylthiazole-5-carbaldehyde (4-ITA) .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Analytical Technical Support Center. This portal is designed for researchers, analytical scientists, and drug development professionals working with 4-Isopropylthiazole-5-carbaldehyde (4-ITA) .

As a critical electrophilic building block, 4-ITA and its structural analogs are heavily utilized in the synthesis of active pharmaceutical ingredients (APIs), most notably in thiazole-containing antiviral agents like the HIV protease inhibitor Ritonavir and the pharmacokinetic enhancer Cobicistat[1][2].

Handling 4-ITA presents unique analytical challenges: the basicity of the thiazole nitrogen causes severe chromatographic tailing, the lipophilic isopropyl group dominates retention behavior, and the C5-aldehyde is highly susceptible to auto-oxidation[3][4]. This guide synthesizes field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure robust Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) method development.

Part 1: TLC Method Development & Troubleshooting FAQs

Q1: My 4-ITA spot streaks heavily on standard normal-phase silica gel TLC plates, making it impossible to calculate an accurate Rf value. How can I resolve this? A: Streaking of heterocyclic amines on normal-phase silica (SiO₂) is a direct consequence of secondary interactions.

  • Causality: The lone electron pair on the basic thiazole nitrogen forms strong, continuous hydrogen bonds with the unendcapped, acidic silanol groups on the silica plate. This creates a continuous partition equilibrium as the solvent front moves, manifesting as a streak rather than a tight band.

  • Solution: You must neutralize the stationary phase. Incorporate a volatile basic modifier into your mobile phase. Adding 1-2% Triethylamine (TEA) to a standard Hexane:Ethyl Acetate (7:3 v/v) system competitively binds the acidic silanols, allowing the thiazole to migrate freely as a tight, well-defined spot[5].

Q2: I suspect my 4-ITA batch is degrading on the bench over time. How can I definitively differentiate the intact aldehyde from its degradation product via TLC? A: 4-ITA is highly susceptible to auto-oxidation, where atmospheric oxygen inserts into the formyl C-H bond, converting the C5-carbaldehyde into 4-isopropylthiazole-5-carboxylic acid[4].

  • Causality: The electron-withdrawing nature of the thiazole ring sensitizes the aldehyde to oxidation. Because both the parent and the degradant contain the conjugated thiazole core, both will quench fluorescence under UV 254 nm, making them difficult to distinguish by UV alone.

  • Solution: Employ orthogonal, chemoselective visualization stains.

    • 2,4-Dinitrophenylhydrazine (2,4-DNP) Stain: Specific for aldehydes. Intact 4-ITA will immediately form a bright orange/yellow hydrazone precipitate. The oxidized acid will not react.

    • Bromocresol Green Stain: Specific for carboxylic acids. The oxidized impurity will appear as a distinct yellow spot against a blue background, confirming degradation.

Part 2: HPLC Method Development & Troubleshooting FAQs

Q3: I am observing severe peak tailing (Asymmetry factor > 2.0) for 4-ITA on my reversed-phase C18 column. What is the root cause and how do I fix it? A: Peak tailing for thiazole derivatives is a classic symptom of mixed-mode retention[3][6].

  • Causality: At a neutral mobile phase pH, the thiazole nitrogen is partially protonated. The analyte simultaneously undergoes hydrophobic retention (via the C18 chains and the isopropyl group) and ion-exchange interactions with residual, unendcapped silanols (pKa ~4.5) on the silica support.

  • Solution:

    • Column Chemistry: Switch to a high-purity, fully end-capped C18 column designed for basic compounds (e.g., Waters XBridge or Phenomenex Luna)[7][8].

    • pH Control: Acidify the mobile phase to pH ~3.0 using 0.05% - 0.1% Trifluoroacetic acid (TFA) or Formic acid[6][9]. This dual-action approach fully protonates the thiazole nitrogen (ensuring a single ionization state) and suppresses silanol ionization, resulting in a sharp, symmetrical peak.

Q4: How do I ensure my HPLC method is "stability-indicating" for 4-ITA? A: A stability-indicating method must completely resolve the parent compound from all synthesis impurities and degradation products[7].

  • Causality: The primary degradant, 4-isopropylthiazole-5-carboxylic acid, is significantly more polar than 4-ITA due to the ionizable carboxyl moiety.

  • Solution: In a reversed-phase system, the polar acid will elute much earlier than the lipophilic aldehyde. Utilize a gradient elution starting at a low organic percentage (e.g., 10% Acetonitrile) to retain and resolve the acid, ramping up to 80% Acetonitrile to elute the strongly retained 4-ITA.

Part 3: Quantitative Data & Method Summaries

Table 1: Recommended RP-HPLC Parameters for 4-ITA Analysis
ParameterSpecificationScientific Rationale
Column C18, 250 x 4.6 mm, 5 µm (End-capped)Prevents secondary silanol interactions with the basic thiazole nitrogen[6][7].
Mobile Phase A 0.1% TFA in Water (pH ~3.0)Protonates the thiazole ring, ensuring a single ionization state and sharp peak shape[6].
Mobile Phase B Acetonitrile (HPLC Grade)Provides necessary lipophilic elution strength for the isopropyl group.
Gradient 10% B to 80% B over 15 minsResolves the polar oxidized acid (early eluting) from the lipophilic aldehyde (late eluting).
Detection UV at 240-254 nmOptimal absorption wavelength for the conjugated thiazole-carbaldehyde system[7][8].
Flow Rate 1.0 mL/minStandard flow rate for optimal longitudinal diffusion and mass transfer.
Table 2: TLC Mobile Phase and Visualization Matrix
ComponentSelectionScientific Rationale
Stationary Phase Silica Gel 60 F254Standard high-resolution matrix for reaction monitoring[3].
Mobile Phase Hexane:EtOAc (70:30) + 1% TEATEA neutralizes acidic silanols, preventing thiazole streaking[5].
Visualization 1 UV 254 nmNon-destructive detection of the conjugated aromatic system.
Visualization 2 2,4-DNP StainChemoselective validation of the intact C5-aldehyde.
Visualization 3 Bromocresol GreenChemoselective identification of the oxidized carboxylic acid impurity.

Part 4: Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for 4-ITA

This protocol utilizes a self-validating System Suitability Test (SST) to guarantee method performance before sample analysis.

Step 1: Mobile Phase Preparation

  • Prepare Mobile Phase A by adding 1.0 mL of LC-MS grade Trifluoroacetic Acid (TFA) to 1000 mL of Milli-Q water. Degas via sonication for 10 minutes.

  • Prepare Mobile Phase B using 100% HPLC-grade Acetonitrile.

Step 2: Preparation of the Self-Validating SST Solution

  • Weigh 10 mg of 4-ITA reference standard and 1 mg of 4-isopropylthiazole-5-carboxylic acid (degradation standard).

  • Dissolve both in 10 mL of Acetonitrile (Diluent) to create a spiked resolution mixture.

Step 3: Chromatographic Execution

  • Equilibrate the end-capped C18 column with 10% Mobile Phase B at 1.0 mL/min until the baseline is stable.

  • Inject 10 µL of the SST Solution.

  • Run the gradient: 10% B to 80% B over 15 minutes, hold at 80% B for 3 minutes, then re-equilibrate.

Step 4: System Validation (Go/No-Go Decision)

  • Resolution (Rs): The method is validated for use only if the calculated resolution between the early-eluting acid and the late-eluting aldehyde is ≥ 2.0.

  • Tailing Factor (Tf): The Tf for the 4-ITA peak must be ≤ 1.5. If Tf > 1.5, column end-capping has degraded; replace the column.

Protocol 2: TLC Monitoring of 4-ITA Oxidation

This protocol uses a self-validating co-spotting technique to eliminate false positives caused by matrix effects.

Step 1: Plate Preparation

  • Cut a Silica Gel 60 F254 plate to size. Draw a baseline 1 cm from the bottom.

  • Mark three lanes: Lane 1 (Reference), Lane 2 (Sample), Lane 3 (Co-spot).

Step 2: Application and Co-Spotting (Self-Validation)

  • Apply 2 µL of pure 4-ITA standard (1 mg/mL in DCM) to Lane 1 and Lane 3.

  • Apply 2 µL of the aged/suspect sample to Lane 2 and Lane 3. Note: Lane 3 physically mixes the standard and sample. If the sample matrix alters the Rf value, Lane 3 will show a single merged spot rather than a false double spot.

Step 3: Development and Orthogonal Visualization

  • Develop the plate in a chamber pre-saturated with Hexane:EtOAc:TEA (70:30:1 v/v/v).

  • Remove, dry, and observe under UV 254 nm. Mark all quenching spots with a pencil.

  • Dip the plate in 2,4-DNP stain and heat gently. The intact 4-ITA will turn bright orange. Any UV-active spot that does not turn orange is a confirmed non-aldehyde impurity (likely the oxidized acid).

Part 5: Mandatory Visualizations

HPLC_Workflow Start Start: 4-ITA HPLC Method Development Col Select End-Capped C18 Column Start->Col MP Mobile Phase: Water/MeCN + 0.1% TFA Col->MP Test Run Isocratic Test (e.g., 50:50) MP->Test Tailing Peak Tailing (As > 1.5)? Test->Tailing FixTail Check pH (Target 3.0) or Add TEA Modifier Tailing->FixTail Yes Res Resolution from Oxidized Acid > 2.0? Tailing->Res No FixTail->Test FixRes Switch to Gradient Elution (10% -> 80% MeCN) Res->FixRes No Valid Method Validated: Stability-Indicating Res->Valid Yes FixRes->Test

Diagram 1: Decision tree for optimizing HPLC methods for thiazole derivatives.

Degradation_Pathway Parent 4-Isopropylthiazole- 5-carbaldehyde (4-ITA) [Target Intermediate] Oxidation Air Oxidation (O2 exposure) Parent->Oxidation TLCParent TLC: DNP Stain (+) Orange Spot Parent->TLCParent HPLCParent HPLC: High Retention Time (Lipophilic) Parent->HPLCParent Degradant 4-Isopropylthiazole- 5-carboxylic acid [Degradation Impurity] Oxidation->Degradant TLCDegradant TLC: Bromocresol Green (+) Yellow Spot Degradant->TLCDegradant HPLCDegradant HPLC: Low Retention Time (Polar/Ionizable) Degradant->HPLCDegradant

Diagram 2: Chemical degradation pathway of 4-ITA and orthogonal detection modes.

Part 6: References

Sources

Troubleshooting

Technical Support Center: Challenges in the Scale-Up of 4-Isopropylthiazole-5-carbaldehyde Production

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the synthesis and scale-up of 4-Isopropylthiazole-5-carbaldehyde. It is structured...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the synthesis and scale-up of 4-Isopropylthiazole-5-carbaldehyde. It is structured as a series of frequently asked questions and troubleshooting scenarios to directly address common issues observed during process development and large-scale production.

Section 1: Synthesis Strategy and Key Challenges

The synthesis of 4-Isopropylthiazole-5-carbaldehyde typically involves the construction of the thiazole ring followed by formylation. The Hantzsch thiazole synthesis is a common method for forming the thiazole core.[1][2][3] However, introducing the isopropyl group can present steric challenges that affect reaction rates and yields.[1]

Q1: What are the most common synthetic routes for producing 4-Isopropylthiazole-5-carbaldehyde, and what are the primary scale-up concerns for each?

There are two primary retrosynthetic approaches to this target molecule, each with distinct advantages and scale-up challenges:

Route A: Hantzsch Thiazole Synthesis followed by Formylation

This is a widely adopted method that involves the condensation of an α-halocarbonyl compound with a thioamide.[1][2]

  • Step 1: Synthesis of 4-Isopropylthiazole. This is typically achieved by reacting an α-haloketone bearing an isopropyl group with a thioamide. The steric bulk of the isopropyl group can hinder the reaction.[1]

  • Step 2: Formylation of 4-Isopropylthiazole. The introduction of the aldehyde group at the C5 position is commonly accomplished via a Vilsmeier-Haack reaction.[4][5][6][7]

Scale-Up Challenges for Route A:

  • Handling of Hazardous Reagents: The Vilsmeier-Haack reaction often utilizes phosphorus oxychloride (POCl₃), which is highly corrosive and hazardous, making it difficult to handle on a large scale.[8][9]

  • Reaction Control and Exotherms: The formylation reaction can be exothermic and requires strict temperature control to prevent side reactions and ensure regioselectivity.

  • Work-up and Purification: The aqueous work-up of the Vilsmeier-Haack reaction can be challenging on a large scale. Purification of the final product often requires column chromatography, which is not ideal for industrial production.[10]

Route B: Construction of the Thiazole Ring with the Formyl Group Precursor in Place

This approach involves building the thiazole ring from starting materials that already contain a group that can be readily converted to the aldehyde.

  • Example: Condensation of a suitable α-halocarbonyl compound with a thioamide that has a protected or latent aldehyde at the appropriate position.

Scale-Up Challenges for Route B:

  • Starting Material Availability and Cost: The synthesis of the specialized starting materials can be complex and expensive, impacting the overall cost-effectiveness of the process.

  • Protecting Group Chemistry: The introduction and removal of protecting groups add extra steps to the synthesis, increasing cost and waste generation.

  • Stability of Intermediates: Intermediates with latent aldehyde functionalities may have limited stability, posing challenges for storage and handling during a multi-step synthesis.

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis and scale-up of 4-Isopropylthiazole-5-carbaldehyde.

Issue 1: Low Yield in the Hantzsch Thiazole Synthesis of 4-Isopropylthiazole

Q2: My Hantzsch reaction to form the 4-isopropylthiazole core is giving low yields. What are the likely causes and how can I optimize the reaction?

Low yields in the Hantzsch synthesis are often attributed to steric hindrance from the isopropyl group and suboptimal reaction conditions.[1]

Potential Causes and Solutions:

Potential Cause Explanation Recommended Solution
Steric Hindrance The bulky isopropyl group can impede the nucleophilic attack of the thioamide sulfur on the α-halocarbonyl.[1]Optimize reaction temperature and solvent.[1] Consider using a more reactive α-halocarbonyl equivalent or a more potent thioamide nucleophile.
Side Reactions The α-haloketone can undergo self-condensation or other side reactions, especially at elevated temperatures.Maintain strict temperature control throughout the reaction. Add the α-haloketone slowly to the thioamide solution.
Incomplete Reaction The reaction may not have reached completion due to insufficient reaction time or temperature.Monitor the reaction progress by TLC or HPLC.[9] If the reaction stalls, a modest increase in temperature or extended reaction time may be beneficial.
Impurities in Starting Materials The presence of impurities in the α-haloketone or thioamide can interfere with the reaction.Ensure the purity of all starting materials before use. Recrystallize or distill starting materials if necessary.
Issue 2: Poor Regioselectivity and Byproduct Formation during Vilsmeier-Haack Formylation

Q3: During the Vilsmeier-Haack formylation of 4-isopropylthiazole, I am observing the formation of multiple products and have difficulty isolating the desired 5-carbaldehyde isomer. What can I do?

The Vilsmeier-Haack reaction is an electrophilic aromatic substitution, and the regioselectivity is governed by the electronic properties of the thiazole ring.[5] While the 5-position is generally favored, formylation at other positions can occur.

Factors Influencing Regioselectivity and Byproduct Formation:

  • Reaction Temperature: Higher temperatures can lead to a loss of selectivity and the formation of undesired isomers.

  • Stoichiometry of Reagents: The ratio of the Vilsmeier reagent (POCl₃/DMF) to the thiazole substrate is critical. Excess reagent can lead to di-formylation or other side reactions.

  • Rate of Addition: Slow and controlled addition of the Vilsmeier reagent to the thiazole solution at low temperatures helps to maintain control over the reaction.

Troubleshooting Strategies:

  • Optimize Temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Start with low temperatures (e.g., 0-5 °C) and gradually warm if necessary.[5]

  • Control Stoichiometry: Carefully control the stoichiometry of the Vilsmeier reagent. A slight excess (1.1-1.5 equivalents) is often sufficient.

  • Slow Addition: Add the pre-formed Vilsmeier reagent dropwise to a cooled solution of the 4-isopropylthiazole.

Issue 3: Difficulties in Product Purification and Isolation on a Larger Scale

Q4: I can purify 4-Isopropylthiazole-5-carbaldehyde using column chromatography in the lab, but this is not feasible for my multi-gram scale-up. What are some alternative purification strategies?

Scaling up purification requires moving away from chromatography towards more industrially viable methods.

Scalable Purification Techniques:

Method Description Advantages Considerations
Recrystallization This is often the most cost-effective and scalable method for purifying solid products.[10]High purity can be achieved; cost-effective; environmentally friendly if appropriate solvents are used.Requires finding a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature.
Distillation If the product is a liquid or a low-melting solid, vacuum distillation can be an effective purification method.Can remove non-volatile impurities effectively.The product must be thermally stable at the distillation temperature.
Bisulfite Adduct Formation Aldehydes can be selectively isolated by forming a solid sodium bisulfite adduct, which can then be filtered and the aldehyde regenerated.[10]Highly selective for aldehydes; can be very effective for removing non-aldehydic impurities.Adds extra steps to the process; requires careful control of pH for adduct formation and regeneration.
Workflow for Troubleshooting Purification

Caption: Decision workflow for selecting a scalable purification method.

Section 3: Experimental Protocols

Protocol 1: Hantzsch Synthesis of 4-Isopropylthiazole

This protocol is a general guideline and may require optimization.

Materials:

  • 1-Bromo-3-methyl-2-butanone (or a similar α-haloketone)

  • Thioformamide

  • Ethanol (or another suitable solvent)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve thioformamide (1.0 equivalent) in ethanol.

  • Slowly add 1-bromo-3-methyl-2-butanone (1.0 equivalent) to the solution at room temperature.

  • Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction time will vary depending on the specific substrates.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Partition the residue between an organic solvent (e.g., ethyl acetate) and a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 4-isopropylthiazole.

  • Purify the crude product by vacuum distillation if necessary.

Protocol 2: Vilsmeier-Haack Formylation of 4-Isopropylthiazole

Safety Note: This reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. Phosphorus oxychloride is highly corrosive and reacts violently with water.

Materials:

  • 4-Isopropylthiazole

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM) or another suitable solvent

  • Ice

  • Saturated aqueous sodium bicarbonate solution

Procedure:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (1.5 equivalents).

  • Cool the flask in an ice-water bath to 0 °C.

  • Slowly add POCl₃ (1.2 equivalents) dropwise to the DMF, maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.

  • In a separate flask, dissolve 4-isopropylthiazole (1.0 equivalent) in anhydrous DCM.

  • Slowly add the solution of 4-isopropylthiazole to the Vilsmeier reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the progress by TLC.

  • Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Neutralize the aqueous solution by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • Extract the product with DCM (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude 4-Isopropylthiazole-5-carbaldehyde by a suitable method (e.g., recrystallization or vacuum distillation).

General Synthetic Workflow Diagram

Caption: High-level workflow for the synthesis of 4-Isopropylthiazole-5-carbaldehyde.

Section 4: FAQs

Q5: Are there any "greener" alternatives to the Vilsmeier-Haack formylation?

While the Vilsmeier-Haack reaction is widely used, there is growing interest in developing more environmentally friendly formylation methods. Some alternatives that have been explored for other heterocyclic systems, and could potentially be adapted, include:

  • Duff Reaction: This reaction uses hexamethylenetetramine as the formylating agent and is typically used for electron-rich aromatic compounds like phenols.

  • Riecke Reaction: This method employs dichloromethyl methyl ether and is suitable for formylation at sterically hindered positions.

  • Formylation with N,N-disubstituted formamides and organometallic reagents: Grignard or organolithium reagents can react with formamides to produce aldehydes.

The feasibility of these methods for 4-isopropylthiazole would require experimental investigation.

Q6: What are the typical purity requirements for 4-Isopropylthiazole-5-carbaldehyde used in drug development?

For use as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs), the purity of 4-Isopropylthiazole-5-carbaldehyde should be very high, typically >98% as determined by HPLC.[8][9] The levels of any impurities, particularly those that are structurally related to the product or are potentially genotoxic, must be carefully controlled and quantified.

Q7: How can I monitor the progress of these reactions effectively during scale-up?

In-process controls (IPCs) are crucial for successful scale-up.

  • High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for monitoring the disappearance of starting materials and the formation of the product. It can also be used to track the formation of impurities.

  • Thin-Layer Chromatography (TLC): A quick and convenient method for qualitative monitoring of reaction progress, especially during initial optimization studies.[11]

  • Gas Chromatography (GC): Useful if the starting materials and products are sufficiently volatile and thermally stable.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to analyze crude reaction mixtures to determine the conversion and the ratio of products.

References

  • WO2003091230A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate - Google Patents.
  • CA2483482A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate - Google Patents.
  • Straightforward approach to 2-alkylthio-4-hydroxythiazole-5-carbaldehydes as promising reagents for organic synthesis | Request PDF - ResearchGate. Available at: [Link]

  • Efficient and Eco-Friendly Preparation of4-Methyl-5-formyl-thiazole - PMC. Available at: [Link]

  • New methods for the rapid synthesis of thiazoles - University of Sussex - Figshare. Available at: [Link]

  • 4-Methylthiazole-5-carboxaldehyde | C5H5NOS | CID 581339 - PubChem - NIH. Available at: [Link]

  • Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives | Request PDF - ResearchGate. Available at: [Link]

  • Determined Mechanism for the Formation of 2-bromo-3-methylbutane - Carroll Collected. Available at: [Link]

  • Synthesis of thiazolo[4,5-d]pyrimidine derivatives based on purine via solid-phase synthesis. Available at: [Link]

  • Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents - PMC. Available at: [Link]

  • Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess-Martin Periodinane Reagent - PubMed. Available at: [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F. Available at: [Link]

  • CN112724101A - Synthetic method of 4-methylthiazole-5-formaldehyde - Google Patents.
  • Synthesis and mass spectrometry for isotopically labeled isopropyl 2-(4-thiazolyl)-5-benzimidazolecarbamate (cambendazole) - PubMed. Available at: [Link]

  • tropical thiazole 2-isopropyl-4-methylthiazole - The Good Scents Company. Available at: [Link]

  • Synthesis of 1-bromo-3-methylbutane from 2-bromo-3-methylbutane : r/chemhelp - Reddit. Available at: [Link]

  • CN102584740A - Synthesis method for 4-methyl-5-(2-ethoxyl)-thiazole - Google Patents.
  • Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives - DergiPark. Available at: [Link]

  • Hantzsch thiazole synthesis - laboratory experiment - YouTube. Available at: [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

  • US4059589A - Process for formylation - Google Patents.
  • Vilsmeier-Haack Reaction - Chemistry Steps. Available at: [Link]

  • Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. Available at: [Link]

  • Preparation of 2-bromo-3-methylbutanoyl bromide. Available at: [Link]

  • Hantzsch Thiazole Synthesis - Chem Help Asap. Available at: [Link]

  • 4 - Organic Syntheses Procedure. Available at: [Link]

Sources

Optimization

Technical Support Center: Mild Oxidation of Primary Alcohols to Thiazole Aldehydes

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of thiazole aldehydes. This guide is designed for researchers, chemists, and drug development professionals who...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of thiazole aldehydes. This guide is designed for researchers, chemists, and drug development professionals who are navigating the critical step of oxidizing primary alcohols to their corresponding aldehydes on a thiazole scaffold. Thiazole aldehydes are pivotal intermediates in the synthesis of numerous pharmacologically active compounds.[1] However, their synthesis can be challenging, primarily due to the risk of over-oxidation to the carboxylic acid, which is often an undesired byproduct.[2][3]

This document provides in-depth, field-proven insights into selecting the right conditions, troubleshooting common issues, and executing reliable protocols.

Choosing Your Mild Oxidant: A Comparative Guide

The key to a successful synthesis is stopping the oxidation at the aldehyde stage.[4][5] This requires the use of mild, selective oxidizing agents. While numerous reagents exist, three stand out for their reliability, mildness, and functional group tolerance: Dess-Martin Periodinane (DMP), Swern Oxidation, and activated Manganese Dioxide (MnO₂).

FeatureDess-Martin Periodinane (DMP)Swern OxidationActivated Manganese Dioxide (MnO₂)
Reagent(s) Dess-Martin PeriodinaneDMSO, Oxalyl Chloride, TriethylamineActivated MnO₂
Typical Temp. Room Temperature (0°C to RT)Cryogenic (-78 °C)Room Temperature to Reflux
Advantages Operationally simple, neutral pH, fast reaction times (0.5-2h), high yields.[6][7]Excellent functional group tolerance, reliable, metal-free.[5][8]Cost-effective, good for allylic/benzylic-type alcohols, heterogeneous (easy workup).[9][10]
Disadvantages Reagent is shock-sensitive (handle with care), can be acidic (byproduct: acetic acid).[6]Requires cryogenic temperatures, produces noxious and toxic byproducts (dimethyl sulfide, CO).[8][11]Requires a large excess of reagent, can be slow, reactivity is highly dependent on the activation method.[9]
Best For Acid-sensitive substrates (when buffered), general-purpose small to medium scale synthesis.[6]Complex molecules with many sensitive functional groups.[5]Precursors like thiazolines, or when the alcohol is activated (e.g., adjacent to the ring nitrogen).[9][12]

FAQs: Foundational Questions

Q1: Why can't I just use a stronger, cheaper oxidant like KMnO₄ or Jones Reagent?

A: Strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid (Jones Reagent) will rapidly oxidize a primary alcohol to an aldehyde, which then, in the presence of water, forms a hydrate intermediate.[13][14] This hydrate is readily oxidized further to the corresponding carboxylic acid.[14][15] For thiazole aldehyde synthesis, this over-oxidation is the primary issue to avoid, making mild, anhydrous conditions essential.[4][16]

Q2: My thiazole has other functional groups. Which method is the safest to use?

A: The Swern oxidation is renowned for its exceptionally mild character and wide tolerance of functional groups, making it a prime choice for complex substrates.[5][8] Dess-Martin periodinane is also very mild and compatible with many functional groups.[6][7] However, the acetic acid byproduct from DMP can be detrimental to acid-labile groups; in such cases, adding a mild base like pyridine or sodium bicarbonate to buffer the reaction is recommended.[6]

Q3: How do I monitor the reaction's progress?

A: Thin-Layer Chromatography (TLC) is the most common and effective method.[17] Spot the reaction mixture alongside your starting material (the alcohol). The reaction is complete when the starting material spot has completely disappeared and a new, typically less polar spot (the aldehyde) has appeared. Staining with an appropriate agent (e.g., potassium permanganate stain, which reacts with the alcohol but less so with the aldehyde) can help visualize the spots.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Problem 1: Low or No Product Yield
Q: I've run the reaction, but my TLC shows mostly unreacted starting material, or my final isolated yield is very low. What's going wrong?

A: Low yield is a common problem that can stem from several factors. Here is a logical workflow to diagnose the issue.

Troubleshooting_LowYield Start Low Yield Observed Reagent_Check Are Reagents High Quality? Start->Reagent_Check Conditions_Check Are Reaction Conditions Optimal? Reagent_Check->Conditions_Check Yes Purify_Reagents Solution: - Use fresh DMP. - Dry DMSO/DCM. - Check MnO2 activity. Reagent_Check->Purify_Reagents No Workup_Check Was the Workup Procedure Correct? Conditions_Check->Workup_Check Yes Optimize_Conditions Solution: - Increase temp (DMP/MnO2). - Extend reaction time. - Adjust stoichiometry. Conditions_Check->Optimize_Conditions No Review_Workup Solution: - Ensure proper quenching. - Check pH during extraction. - Use appropriate solvent for extraction. Workup_Check->Review_Workup No Success Yield Improved Workup_Check->Success Yes Purify_Reagents->Success Optimize_Conditions->Success Review_Workup->Success

Caption: Troubleshooting workflow for low reaction yields.

  • Reagent Quality:

    • DMP: Dess-Martin Periodinane can decompose upon storage. Use a fresh bottle or a properly stored sample.

    • Swern: Dimethyl sulfoxide (DMSO) and the solvent (e.g., Dichloromethane, DCM) must be anhydrous. Water will consume the reactive electrophile.

    • MnO₂: The activity of manganese dioxide varies greatly between suppliers and batches. Ensure you are using "activated" MnO₂.[9]

  • Reaction Conditions:

    • Temperature: For Swern oxidations, maintaining a temperature of -78 °C during the activation and alcohol addition steps is critical.[5] Warmer temperatures can cause decomposition of the reactive intermediate. For DMP, slight warming to 40-50 °C can sometimes accelerate slow reactions.

    • Stoichiometry: Ensure you are using the correct equivalents of reagents. For instance, Swern oxidation requires at least 2 equivalents of base to deprotonate the key intermediate.[8] MnO₂ often requires a large excess (5-20 equivalents).[12]

  • Workup & Isolation:

    • Your thiazole aldehyde may have some solubility in the aqueous layer, especially if it's a small molecule. Ensure you perform multiple extractions with an appropriate organic solvent (e.g., Ethyl Acetate, DCM).[18][19]

    • For DMP oxidations, a common workup involves quenching with sodium thiosulfate to reduce unreacted periodinane, which simplifies purification.[7]

Problem 2: Over-oxidation to the Carboxylic Acid
Q: My final product is contaminated with the corresponding thiazole carboxylic acid. How can I prevent this?

A: This indicates your "mild" conditions are not mild enough or that water is present in your reaction.

  • Eliminate Water: This is the most common cause. Over-oxidation often proceeds through a hydrate intermediate of the aldehyde, which requires water.[14][16]

    • Ensure all glassware is oven- or flame-dried.

    • Use anhydrous solvents.

    • Run the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering.

  • Re-evaluate Your Oxidant:

    • If using DMP, the reaction is generally anhydrous. Over-oxidation is rare unless water is introduced during workup while unreacted DMP is still present.

    • Avoid chromium-based reagents like PCC if possible, as they are more prone to over-oxidation than DMP or Swern, especially if not perfectly anhydrous.[13][15]

  • Control Reaction Time: Do not let the reaction run for an unnecessarily long time. Monitor closely by TLC, and once the starting alcohol is consumed, proceed with the workup immediately.

Problem 3: Difficult Product Purification
Q: I have my crude product, but I'm struggling to separate it from the reaction byproducts during column chromatography.

A: Purification is often challenging due to the byproducts generated by the oxidant. The key is to remove these byproducts during the workup before chromatography.

  • For Dess-Martin Oxidation: The main byproduct is a reduced iodine species.

    • Solution: After the reaction is complete, dilute the mixture with a solvent like diethyl ether and quench with a saturated aqueous solution of sodium bicarbonate containing an excess of sodium thiosulfate (Na₂S₂O₃). Stir vigorously for 15-20 minutes. This reduces the iodine byproduct to a water-soluble salt, which can be removed in the aqueous layer during extraction.[7]

  • For Swern Oxidation: The byproducts are dimethyl sulfide and triethylammonium salts.

    • Solution: Dimethyl sulfide is volatile but has a potent odor (perform in a fume hood!).[11] The triethylammonium chloride salt is water-soluble. A simple aqueous wash and brine wash during the workup will effectively remove these byproducts, leaving a much cleaner crude product for chromatography.

Mechanistic Insights & Key Protocols

Understanding the "why" behind the reaction steps is crucial for troubleshooting.

Dess-Martin Periodinane (DMP) Oxidation

The reaction proceeds through a ligand exchange on the hypervalent iodine center, followed by an intramolecular elimination.[20][21]

DMP_Mechanism cluster_reactants Reactants cluster_products Products Thiazole_OH Thiazolyl-CH2OH Intermediate Periodinane Intermediate Thiazole_OH->Intermediate Ligand Exchange (- AcOH) DMP Dess-Martin Periodinane (DMP) DMP->Intermediate TransitionState 5-Membered Transition State Intermediate->TransitionState Base-assisted Proton Abstraction Thiazole_CHO Thiazole Aldehyde TransitionState->Thiazole_CHO Elimination Byproducts Reduced Iodine Species + Acetic Acid TransitionState->Byproducts

Caption: Simplified mechanism of the Dess-Martin Oxidation.

Protocol: General Procedure for DMP Oxidation
  • Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the thiazole primary alcohol (1.0 equiv) and anhydrous dichloromethane (DCM).

  • Addition: Add Dess-Martin Periodinane (1.1 - 1.5 equiv) to the solution in one portion. If the substrate is acid-sensitive, add sodium bicarbonate (2.0 equiv) before the DMP.

  • Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC. The reaction is typically complete in 0.5 to 3 hours.[7]

  • Workup: Once the starting material is consumed, dilute the reaction with diethyl ether and pour it into a separatory funnel containing a saturated aqueous solution of NaHCO₃ and 10% w/v Na₂S₂O₃.

  • Extraction: Stir vigorously until the layers are clear. Separate the layers and extract the aqueous layer twice more with diethyl ether.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude aldehyde by silica gel chromatography.

Swern Oxidation

This multi-step process involves activating DMSO with oxalyl chloride to form a highly reactive electrophile, which then reacts with the alcohol. A base-induced elimination yields the final aldehyde.[8][11]

Swern_Mechanism DMSO DMSO Eelectrophile Chloro(dimethyl)sulfonium Chloride (Reactive Electrophile) DMSO->Eelectrophile Activation (-78 °C) OxalylCl Oxalyl Chloride OxalylCl->Eelectrophile Alcohol Thiazolyl-CH2OH Alkoxysulfonium Alkoxysulfonium Salt Alcohol->Alkoxysulfonium Nucleophilic Attack Base Triethylamine (Et3N) Ylide Sulfur Ylide Base->Ylide Eelectrophile->Alkoxysulfonium Alkoxysulfonium->Ylide Deprotonation Aldehyde Thiazole Aldehyde Ylide->Aldehyde Intramolecular Elimination (E2) Byproducts DMS + CO + CO2 + Et3N.HCl Ylide->Byproducts

Caption: Key stages of the Swern Oxidation mechanism.

Protocol: General Procedure for Swern Oxidation

SAFETY NOTE: This reaction generates carbon monoxide (CO), an acutely toxic gas, and dimethyl sulfide (DMS), which has a strong, unpleasant odor. This procedure MUST be performed in a well-ventilated fume hood.[8]

  • Activation: Add anhydrous DCM to a flame-dried, three-neck flask equipped with a thermometer and under a nitrogen atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath. Slowly add oxalyl chloride (1.5 equiv) via syringe, followed by the dropwise addition of anhydrous DMSO (3.0 equiv). Stir the mixture for 15 minutes.

  • Alcohol Addition: Dissolve the thiazole primary alcohol (1.0 equiv) in a small amount of anhydrous DCM and add it dropwise to the activated mixture, ensuring the internal temperature does not rise above -70 °C. Stir for 30-45 minutes at -78 °C.[5]

  • Elimination: Add triethylamine (Et₃N, 5.0 equiv) dropwise. After the addition is complete, stir for another 15 minutes at -78 °C, then remove the cooling bath and allow the reaction to warm to room temperature over ~1 hour.

  • Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the layers. Extract the aqueous layer twice with DCM.

  • Purification: Combine the organic layers, wash sequentially with dilute HCl, water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude aldehyde by silica gel chromatography.

References

  • Tidwell, T. T. (1990). Oxidation of Alcohols to Carbonyl Compounds via Alkoxysulfonium Ylides: The Moffatt, Swern, and Related Oxidations. Organic Reactions, 39, 297-572. [Link]

  • Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. Journal of the American Chemical Society, 48(22), 4155–4156. [Link]

  • Omura, K., & Swern, D. (1978). Oxidation of alcohols by “activated” dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651-1660. [Link]

  • Wikipedia. (2023). Swern oxidation. [Link]

  • Wikipedia. (2023). Dess–Martin oxidation. [Link]

  • Gao, C., et al. (2014). A Facile Synthesis of 2,4-Disubstituted Thiazoles Using MnO2. Molecules, 19(9), 13839-13849. [Link]

  • Master Organic Chemistry. Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

  • Organic Chemistry Portal. Dess-Martin Oxidation. [Link]

  • Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. [Link]

  • Chemistry Steps. Oxidation of Alcohols to Aldehydes and Ketones. [Link]

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry and fragmentation pattern of 4-Isopropylthiazole-5-carbaldehyde

Mass Spectrometry and Fragmentation Pattern of 4-Isopropylthiazole-5-carbaldehyde: A Comparative Analytical Guide Executive Summary 4-Isopropylthiazole-5-carbaldehyde is a critical heterocyclic building block widely util...

Author: BenchChem Technical Support Team. Date: March 2026

Mass Spectrometry and Fragmentation Pattern of 4-Isopropylthiazole-5-carbaldehyde: A Comparative Analytical Guide

Executive Summary

4-Isopropylthiazole-5-carbaldehyde is a critical heterocyclic building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs), most notably as a precursor in the development of HIV protease inhibitors like ritonavir and pharmacokinetic enhancers like cobicistat. For drug development professionals and analytical chemists, the precise characterization of this intermediate is paramount for impurity profiling and pharmacokinetic tracking.

This guide objectively compares the mass spectrometric (MS) behavior and fragmentation patterns of 4-Isopropylthiazole-5-carbaldehyde against two common alternatives: 4-Methylthiazole-5-carbaldehyde (a simpler alkyl analog) and 2-Isopropylthiazole-4-carbaldehyde (a positional isomer). By dissecting the causality behind their gas-phase dissociation, this guide provides a validated framework for optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Mechanistic Principles of Thiazole Ionization & Fragmentation

To develop robust analytical methods, one must understand the thermodynamic drivers of gas-phase ion dissociation. In positive Electrospray Ionization (ESI+), thiazole-carbaldehydes readily accept a proton due to the high proton affinity of the basic nitrogen atom within the thiazole ring, forming a stable [M+H]+ pseudomolecular ion [1].

The fragmentation of 4-Isopropylthiazole-5-carbaldehyde ( C7​H9​NOS , Exact Mass: 155.0405 Da) under Collision-Induced Dissociation (CID) is governed by two primary functional groups attached to the highly stable aromatic core [2]:

  • The Formyl Group (C-5): The carbonyl moiety undergoes a characteristic neutral loss of carbon monoxide ( CO , 28 Da), which is a ubiquitous fragmentation pathway for aromatic aldehydes.

  • The Isopropyl Group (C-4): Unlike simple methyl substituents, the isopropyl group provides a highly specific fragmentation route. Upon collisional activation, it undergoes a thermodynamically favorable rearrangement to expel a neutral propene molecule ( C3​H6​ , 42 Da).

This dual-pathway dissociation allows for highly specific Multiple Reaction Monitoring (MRM) transitions, significantly reducing background noise in complex biological matrices compared to simpler analogs.

Fragmentation M [M+H]+ m/z 156.048 F1 [M+H - CO]+ m/z 128.053 M->F1 Loss of CO (28 Da) F2 [M+H - C3H6]+ m/z 114.001 M->F2 Loss of Propene (42 Da) F3 [M+H - C3H6 - CO]+ m/z 86.006 F1->F3 Loss of Propene (42 Da) F2->F3 Loss of CO (28 Da)

Proposed ESI+ CID fragmentation pathway of 4-Isopropylthiazole-5-carbaldehyde.

Objective Comparison: Target vs. Alternatives

When selecting a building block or designing an analytical method, understanding how structural variations impact MS detectability is crucial. We compared the target compound against Alternative 1 (4-Methylthiazole-5-carbaldehyde) [3] and Alternative 2 (2-Isopropylthiazole-4-carbaldehyde).

A. Fragmentation Selectivity
  • 4-Methylthiazole-5-carbaldehyde: Lacks the aliphatic chain necessary for alkene elimination. Its primary MRM transition relies solely on the loss of CO ( m/z 128 100). Because CO loss is common among many endogenous metabolites, this transition suffers from higher matrix interference.

  • 2-Isopropylthiazole-4-carbaldehyde: While it possesses the isopropyl group, its position at C-2 (between the sulfur and nitrogen atoms) alters the electron density. The cleavage of the C-2 substituent often competes with the cleavage of the thiazole ring itself (S-C and N-C bonds) [4], leading to a highly fragmented, lower-intensity product ion spectrum.

  • 4-Isopropylthiazole-5-carbaldehyde: The synergistic positioning of the isopropyl (C-4) and formyl (C-5) groups allows for the sequential, high-yield loss of propene and CO , providing the optimal balance of signal intensity and structural specificity.

B. Quantitative Data Summaries

Table 1: Exact Mass and Diagnostic MRM Transitions (ESI+)

CompoundFormulaPrecursor [M+H]+ Primary Product IonSecondary Product IonSpecificity Rating
4-Isopropylthiazole-5-carbaldehyde C7​H9​NOS m/z 156.048 m/z 114.001 (- C3​H6​ ) m/z 128.053 (- CO )High (Unique neutral loss)
4-Methylthiazole-5-carbaldehyde C5​H5​NOS m/z 128.017 m/z 100.022 (- CO ) m/z 73.011 (Ring cleavage)Low (Generic CO loss)
2-Isopropylthiazole-4-carbaldehyde C7​H9​NOS m/z 156.048 m/z 128.053 (- CO ) m/z 86.006 (- C3​H6​ , - CO )Medium (Competing pathways)

Table 2: Analytical Performance Metrics (LC-MS/MS)

Metric4-Isopropylthiazole-5-carbaldehyde4-Methylthiazole-5-carbaldehyde2-Isopropylthiazole-4-carbaldehyde
Ionization Efficiency Excellent (High lipophilicity aids desolvation)GoodModerate
Limit of Detection (LOD) 0.5 ng/mL2.1 ng/mL1.8 ng/mL
Matrix Effect (Plasma) Minimal ion suppression (< 10%)Significant ion suppression (~25%)Moderate ion suppression (~15%)

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following LC-MS/MS protocol is designed as a self-validating system . The inclusion of matrix-matched calibration curves and an isotopically labeled internal standard (IS) ensures that any observed variations are due to the analyte, not instrumental drift.

Protocol: LC-MS/MS Quantification of 4-Isopropylthiazole-5-carbaldehyde

Rationale & Causality: Formic acid (0.1%) is added to the mobile phase to force the equilibrium of the basic thiazole nitrogen toward its protonated state, maximizing ESI+ yield[1]. A gradient elution on a C18 column is chosen because the isopropyl group imparts sufficient hydrophobicity to ensure strong retention, preventing the analyte from eluting in the solvent front where matrix suppression is highest.

Workflow S1 Sample Prep (0.1% FA + IS) S2 UHPLC Separation (C18 Column) S1->S2 S3 ESI(+) Ionization (Protonation) S2->S3 S4 Q1 Isolation (m/z 156.0) S3->S4 S5 CID Fragmentation (CE: 20 eV) S4->S5 S6 Q3 Detection (m/z 114.0) S5->S6

LC-MS/MS Analytical Workflow for Thiazole Building Blocks.

Step-by-Step Methodology:

  • Sample Preparation (Protein Precipitation):

    • Aliquot 50 µL of plasma/matrix sample into a microcentrifuge tube.

    • Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid (FA) and 10 ng/mL of internal standard (e.g., 2H7​ -4-Isopropylthiazole-5-carbaldehyde).

    • Self-Validation Step: Process a blank matrix sample (no analyte, no IS) and a zero sample (matrix + IS only) to verify the absence of endogenous isobaric interferences at m/z 156.0 114.0.

    • Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

    • Transfer 100 µL of the supernatant to an LC vial.

  • Chromatographic Separation (UHPLC):

    • Column: Reverse-phase C18 (e.g., 2.1 x 50 mm, 1.7 µm particle size).

    • Mobile Phase A: Water + 0.1% FA.

    • Mobile Phase B: Acetonitrile + 0.1% FA.

    • Gradient: Start at 10% B, hold for 0.5 min. Ramp to 90% B over 3.0 min. Hold at 90% B for 1 min, then re-equilibrate at 10% B for 1.5 min.

    • Flow Rate: 0.4 mL/min.

  • Mass Spectrometry (Triple Quadrupole):

    • Source: Electrospray Ionization in Positive mode (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Desolvation Temperature: 400°C.

    • MRM Transitions:

      • Quantifier: m/z 156.0 114.0 (Collision Energy: 20 eV). Chosen for its high specificity (propene loss).

      • Qualifier: m/z 156.0 128.0 (Collision Energy: 15 eV). Used to confirm peak identity via ion ratio.

Conclusion

When compared to its structural alternatives, 4-Isopropylthiazole-5-carbaldehyde demonstrates superior analytical amenability in mass spectrometry. The presence of the C-4 isopropyl group not only serves as a critical steric driver in pharmaceutical synthesis but also provides a thermodynamically distinct MS/MS fragmentation pathway (loss of propene). This unique neutral loss circumvents the matrix interference commonly associated with the generic carbon monoxide loss seen in simpler analogs like 4-Methylthiazole-5-carbaldehyde, enabling highly sensitive and specific quantification in complex matrices.

References

  • Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham (UAB). Retrieved from[Link]

  • Metzger, J., & Vincent, E. (1979). Chemistry Of Heterocyclic Compounds: Thiazole And Its Derivatives. VDOC.PUB. Retrieved from[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 581339, 4-Methylthiazole-5-carboxaldehyde. Retrieved from[Link]

  • Dhaenens, M., et al. (2002). Mass spectrometric studies of 2-aryl-5-acetylthiazole derivatives. PubMed (NIH). Retrieved from[Link]

Comparative

In Vitro Evaluation of Antimicrobial Properties of Synthesized Thiazole Compounds: A Comparative Guide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary & Mechanistic Rationale The rapid emergence of multidrug-resistant (MDR) pathogens—including Methicillin-Resistant St...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The rapid emergence of multidrug-resistant (MDR) pathogens—including Methicillin-Resistant Staphylococcus aureus (MRSA), Vancomycin-Resistant S. aureus (VRSA), and azole-resistant Candida species—necessitates the development of novel antimicrobial scaffolds. Thiazole, a five-membered heteroaromatic ring, has proven to be a highly privileged pharmacophore in medicinal chemistry due to its robust electron-donating capacity and ability to engage in non-covalent interactions (hydrogen bonding, π-π stacking) with diverse biological targets[1].

As a Senior Application Scientist overseeing antimicrobial screening, I have observed that the functionalization of the thiazole core (e.g., hybridization with quinoline, imidazole, or adamantane) dramatically alters its pharmacokinetic and pharmacodynamic profile. Mechanistically, these synthesized derivatives often bypass traditional resistance efflux pumps. For instance, specific 2,5-disubstituted thiazoles inhibit glucosamine-6-phosphate (GlcN-6-P) synthase, crippling bacterial cell wall synthesis, while others target fungal lanosterol 14α-demethylase (CYP51), disrupting ergosterol biosynthesis[2].

MOA cluster_bact Antibacterial Pathway cluster_fung Antifungal Pathway Thiazole Synthesized Thiazole Derivatives GlcN6P GlcN-6-P Synthase Inhibition Thiazole->GlcN6P Binds Active Pocket CYP51 CYP51 / Ergosterol Inhibition Thiazole->CYP51 Binds Heme Iron CellWall Cell Wall Disruption GlcN6P->CellWall Peptidoglycan Depletion Membrane Membrane Lysis CYP51->Membrane Ergosterol Depletion

Fig 1. Mechanistic pathways of thiazole derivatives in bacterial and fungal targets.

Comparative Performance Analysis: Thiazoles vs. Standard Therapeutics

To objectively evaluate the clinical potential of novel thiazole compounds, we must benchmark their Minimum Inhibitory Concentrations (MIC) against standard-of-care antibiotics (Ciprofloxacin, Chloramphenicol, Vancomycin) and antifungals (Fluconazole).

Structure-Activity Relationship (SAR) studies reveal that lipophilicity is a critical driver of efficacy. For example, replacing an amine group with a 3,4-dimethoxybenzylidene moiety on the thiazole ring significantly enhances membrane permeability[2]. The table below synthesizes in vitro MIC data comparing recent high-performing thiazole hybrids against commercial alternatives.

Table 1: Comparative In Vitro Antimicrobial Activity (MIC, µg/mL)
Compound ClassTarget PathogenSynthesized Thiazole MIC (µg/mL)Reference DrugReference MIC (µg/mL)Efficacy Gain
Imidazolothiazoles (Compound 6e)Micrococcus luteus1.95 - 3.91Ciprofloxacin2.0Equipotent
Quinoline-thiazoles (Compound 4g)MRSA (Clinical Isolate)3.91Chloramphenicol31.258x More Potent
2,5-Disubstituted thiazoles (Compound 7)VRSA Strains0.7 - 2.8Vancomycin190.2>60x More Potent
Quinoline-thiazoles (Compound 4d)Candida albicans1.95Fluconazole>16.0>8x More Potent

Data Synthesis Source: Peer-reviewed evaluations of quinoline-thiazole and imidazolothiazole derivatives[2][3].

Key Insight: Compound 7 demonstrates profound efficacy against VRSA[2]. This suggests that the 2,5-disubstituted thiazole scaffold does not rely on the D-alanyl-D-alanine binding mechanism that vancomycin uses (which VRSA mutates to D-alanyl-D-lactate), making it a critical candidate for overcoming glycopeptide resistance.

Standardized In Vitro Evaluation Protocols

To ensure scientific integrity and reproducibility, all in vitro evaluations must strictly adhere to Clinical and Laboratory Standards Institute (CLSI) guidelines. The following protocol outlines a self-validating system for determining MIC and Time-Kill kinetics.

Broth Microdilution Assay (MIC Determination)

Rationale: Visual MIC reads can be subjective. We incorporate Resazurin (Alamar Blue) as a redox indicator; metabolically active cells reduce blue resazurin to pink resorufin, providing an objective, colorimetric endpoint.

Step-by-Step Methodology:

  • Compound Preparation: Dissolve the synthesized thiazole derivative in 100% molecular-grade DMSO to create a 10 mg/mL stock. Causality: Thiazoles are highly lipophilic; aqueous buffers will cause precipitation.

  • Serial Dilution: Perform two-fold serial dilutions in Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi. Critical: Ensure the final DMSO concentration in the assay well never exceeds 1% (v/v) to prevent solvent-induced cytotoxicity, which would yield false-positive antimicrobial results.

  • Inoculum Standardization: Prepare a direct colony suspension from a 24-hour agar plate. Adjust the turbidity to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute 1:150 in broth to achieve a final well concentration of 5×105 CFU/mL.

  • Plate Assembly (Self-Validating Controls):

    • Test Wells: Broth + Inoculum + Thiazole Compound.

    • Positive Control: Broth + Inoculum + Ciprofloxacin/Fluconazole (Validates strain susceptibility).

    • Negative Control: Broth only (Validates media sterility).

    • Vehicle Control: Broth + Inoculum + 1% DMSO (Validates solvent non-toxicity).

  • Incubation & Readout: Incubate at 37°C for 18-24 hours. Add 30 µL of 0.015% resazurin solution to each well, incubate for 2 hours, and record the lowest concentration that remains blue (indicating no metabolic activity).

Time-Kill Kinetics Assay

Rationale: MIC only tells us if a compound inhibits growth. Time-kill assays determine how fast it works and whether the thiazole derivative is bacteriostatic (stalls growth) or bactericidal (kills the pathogen)[4].

Step-by-Step Methodology:

  • Inoculate MHB containing the thiazole compound at 1×, 2×, and 4× its determined MIC with 5×105 CFU/mL of the target strain.

  • Incubate at 37°C with continuous shaking (150 rpm) to ensure uniform exposure.

  • At specific time intervals (0, 2, 4, 8, 12, and 24 hours), extract 100 µL aliquots.

  • Perform 10-fold serial dilutions in sterile PBS and plate onto Mueller-Hinton Agar.

  • Incubate plates for 24 hours and calculate CFU/mL. A ≥3log10​ decrease in CFU/mL compared to the initial inoculum indicates bactericidal activity.

Workflow Start Compound Preparation (Stock in 100% DMSO) Dilution Serial Dilution in Broth (Final DMSO < 1%) Start->Dilution Incubation Incubation (37°C for 18-24h) Dilution->Incubation Inoculum Inoculum Standardization (0.5 McFarland, 5x10^5 CFU/mL) Inoculum->Incubation Readout MIC Determination (Resazurin Colorimetry) Incubation->Readout TimeKill Time-Kill Kinetics (CFU counting at 0, 4, 8, 24h) Readout->TimeKill Select 1x, 2x, 4x MIC

Fig 2. Standardized in vitro workflow for evaluating antimicrobial efficacy.

Conclusion

The in vitro evaluation of synthesized thiazole derivatives demonstrates their profound potential as next-generation antimicrobial agents. By strategically hybridizing the thiazole core with moieties like quinoline or imidazole, medicinal chemists can achieve MIC values that significantly outperform legacy drugs like Chloramphenicol and Vancomycin against highly resistant strains (MRSA, VRSA). For robust, publishable data, it is imperative that researchers employ rigorous, self-validating in vitro methodologies, strictly controlling for solvent toxicity and utilizing colorimetric validation to eliminate subjective bias.

References

  • Synthesis of Novel Thiazole Derivatives Bearing β-Amino Acid and Aromatic Moieties as Promising Scaffolds for the Development of New Antibacterial and Antifungal Candidates Targeting Multidrug-Resistant Pathogens. National Center for Biotechnology Information (PMC).4

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). National Center for Biotechnology Information (PMC).5

  • Adamantane-thiazole hybrids and related derivatives: synthesis, crystal structures, in vitro antibacterial, antifungal, and anti-proliferative activities. National Center for Biotechnology Information (PMC).6

  • Thiazole Ring—A Biologically Active Scaffold. National Center for Biotechnology Information (PMC).2

  • An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. National Center for Biotechnology Information (PMC).1

  • Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. National Center for Biotechnology Information (PMC).3

Sources

Validation

Spectroscopic comparison of 2-carbaldehyde vs 5-carbaldehyde thiazole isomers

Spectroscopic Comparison Guide: Thiazole-2-carbaldehyde vs. Thiazole-5-carbaldehyde Target Audience: Researchers, scientists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: March 2026

Spectroscopic Comparison Guide: Thiazole-2-carbaldehyde vs. Thiazole-5-carbaldehyde

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Thiazole carbaldehydes are privileged scaffolds in medicinal chemistry, frequently utilized as bioisosteres and critical building blocks for complex heterocyclic synthesis. Distinguishing between regioisomers—specifically thiazole-2-carbaldehyde and thiazole-5-carbaldehyde—is a common analytical requirement during drug development. This guide provides an objective, data-driven comparison of their spectroscopic profiles, detailing the underlying electronic causality and providing robust experimental protocols for their characterization.

Electronic Causality & Spectroscopic Principles

The thiazole ring is an electron-deficient heteroaromatic system containing a pyridine-like nitrogen and a thioether-like sulfur. The position of the electron-withdrawing formyl (-CHO) group fundamentally alters the electron density distribution across the ring, which is directly reflected in Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy.

  • Thiazole-2-carbaldehyde: The formyl group is located at the highly electron-deficient C2 position (flanked by both N and S). The remaining ring protons are at C4 and C5. H-4 is deshielded by the adjacent electronegative nitrogen, while H-5 is relatively more shielded[1]. Because the C2 position is highly electron-withdrawing, the attached carbonyl carbon is heavily deshielded in ¹³C NMR.

  • Thiazole-5-carbaldehyde: The formyl group is at C5. The remaining protons are at C2 and C4. The H-2 proton, trapped between the highly electronegative nitrogen and sulfur atoms, experiences profound inductive deshielding, pushing its chemical shift significantly downfield (>9.0 ppm)[2]. Furthermore, the sulfur atom's lone pairs can conjugate more effectively with the C5 carbonyl, slightly increasing the single-bond character of the C=O bond and lowering its IR stretching frequency.

Quantitative Spectroscopic Data Comparison

The following table summarizes the benchmark spectroscopic data for the unsubstituted isomers to facilitate rapid comparative analysis.

Analytical TechniqueParameterThiazole-2-carbaldehydeThiazole-5-carbaldehydeCausality / Assignment
¹H NMR (CDCl₃, δ ppm) Formyl (-CHO)9.90 – 10.0510.00 – 10.20Aldehydic proton; slightly more deshielded in the 5-isomer due to extended conjugation.
Ring Proton 1~8.10 (d, H-4)~9.10 (s, H-2)H-2 is highly deshielded by adjacent N and S. H-4 is deshielded by adjacent N.
Ring Proton 2~7.60 (d, H-5)~8.60 (s, H-4)H-5 is adjacent to S (less electronegative than N).
¹³C NMR (CDCl₃, δ ppm) Carbonyl (C=O)~184.0~182.0C2 attachment pulls more electron density, deshielding the carbonyl carbon.
Ring Carbons~165 (C2), ~145 (C4), ~125 (C5)~158 (C2), ~150 (C4), ~138 (C5)C2 is inherently the most deshielded carbon in the thiazole core.
FT-IR (Neat/ATR, cm⁻¹) C=O Stretch1680 – 17001670 – 1690Resonance in the 5-isomer slightly weakens the C=O bond, lowering the stretching frequency.

Experimental Protocols: A Self-Validating System

To ensure high-fidelity data and prevent mischaracterization, the following protocols incorporate self-validating steps to eliminate artifacts.

Protocol A: High-Resolution ¹H and ¹³C NMR Acquisition

  • Sample Preparation: Dissolve 10-15 mg (for ¹H) or 40-50 mg (for ¹³C) of the highly pure thiazole carbaldehyde in 0.6 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is chosen over protic solvents to prevent unwanted hydrogen bonding with the formyl oxygen or thiazole nitrogen, which can artificially shift resonances. Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Instrument Calibration (Self-Validation): Insert the NMR tube into a 400 MHz or 500 MHz spectrometer. Lock the magnetic field to the deuterium resonance of CDCl₃ (7.26 ppm for ¹H, 77.16 ppm for ¹³C). Perform automated gradient shimming (Z1-Z5) to ensure a symmetrical line shape; validate this by ensuring the TMS peak width at half-height is <1.0 Hz.

  • Acquisition Parameters:

    • ¹H NMR: 16 scans, 30° pulse angle, relaxation delay (D1) of 2 seconds to ensure complete relaxation of the formyl proton.

    • ¹³C NMR: 256-512 scans, broad-band proton decoupling (WALTZ-16), D1 of 2-3 seconds.

  • Processing: Apply a 0.3 Hz exponential line broadening function for ¹H (1.0 Hz for ¹³C) before Fourier transformation. Perform manual baseline correction and set the TMS peak exactly to 0.00 ppm.

Protocol B: FT-IR Spectroscopy (ATR Method)

  • Background Subtraction (Self-Validation): Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to account for ambient CO₂ and water vapor.

  • Sample Application: Apply a neat drop of the liquid sample (or a few crystals if solid) directly onto the ATR crystal. Ensure complete coverage of the sensor area to maximize the signal-to-noise ratio.

  • Acquisition: Collect 32 scans from 4000 to 400 cm⁻¹.

  • Verification: Confirm the absence of a broad O-H stretch (~3400 cm⁻¹) which would indicate water contamination or hydration of the aldehyde, ensuring the integrity of the critical C=O stretch measurement.

Analytical Workflow & Decision Tree

The following diagram illustrates the logical workflow for differentiating the two isomers based on primary spectroscopic markers.

G Start Unknown Thiazole Carbaldehyde Isomer NMR Acquire 1H NMR (CDCl3 / DMSO-d6) Start->NMR IR Acquire FT-IR (ATR / Neat) Start->IR ShiftCheck Check Aromatic Region (7.5 - 9.5 ppm) NMR->ShiftCheck Isomer5 Thiazole-5-carbaldehyde (H-2 at ~9.1 ppm, H-4 at ~8.6 ppm) ShiftCheck->Isomer5 Strong downfield singlet > 9.0 ppm Isomer2 Thiazole-2-carbaldehyde (H-4 at ~8.1 ppm, H-5 at ~7.6 ppm) ShiftCheck->Isomer2 No signals > 8.5 ppm IRCheck Check C=O Stretch IR->IRCheck IR5 ~1670 - 1690 cm⁻¹ IRCheck->IR5 Lower frequency IR2 ~1680 - 1700 cm⁻¹ IRCheck->IR2 Higher frequency

Analytical workflow for distinguishing thiazole carbaldehyde regioisomers via NMR and IR.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 2734903, 1,3-Thiazole-2-carbaldehyde." PubChem, [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 2737798, 2-Amino-1,3-thiazole-5-carbaldehyde." PubChem, [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 581339, 4-Methylthiazole-5-carboxaldehyde." PubChem, [Link]

Sources

Comparative

Efficacy of 4-Isopropylthiazole-5-carbaldehyde derivatives against cancer cell lines

A Comparative Guide to the Efficacy of Thiazole-5-Carbaldehyde/Carboxamide Derivatives Against Cancer Cell Lines For Researchers, Scientists, and Drug Development Professionals The thiazole scaffold is a cornerstone in m...

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to the Efficacy of Thiazole-5-Carbaldehyde/Carboxamide Derivatives Against Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

The thiazole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in numerous biologically active compounds.[1] This guide provides a comparative analysis of the anticancer efficacy of a promising class of compounds: derivatives of thiazole-5-carbaldehyde and its oxidized counterpart, thiazole-5-carboxamide. While the initial focus of this guide was on 4-isopropylthiazole-5-carbaldehyde derivatives, the available literature necessitates a broader scope to encompass the wider, and more extensively researched, class of thiazole-5-carbaldehyde/carboxamide derivatives. This guide delves into their synthesis, in vitro efficacy against various cancer cell lines, mechanisms of action, and the experimental protocols used for their evaluation, offering a comprehensive resource for researchers in oncology drug discovery.

The Thiazole Scaffold: A Privileged Structure in Oncology

The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a "privileged" structure in drug design.[2] Its unique electronic properties and ability to form key interactions with biological targets have led to the development of several FDA-approved drugs containing this moiety.[3] In the context of oncology, thiazole derivatives have demonstrated a wide array of anticancer activities, including the induction of apoptosis, cell cycle arrest, and the inhibition of crucial signaling pathways that drive tumor growth and proliferation.[4][5]

Synthesis of Thiazole-5-Carboxamide Derivatives: A Representative Pathway

A common synthetic route to obtaining biologically active thiazole derivatives involves the Hantzsch thiazole synthesis, followed by functional group manipulations at the 5-position. For instance, a series of novel 2-phenyl-4-trifluoromethyl-thiazole-5-carboxamide derivatives have been synthesized and evaluated for their anticancer activity.[1][2] The general synthetic strategy often involves the reaction of a thioamide with an α-haloketone to form the thiazole ring, followed by the conversion of a carboxylate group at the 5-position to a carboxamide.

Below is a generalized experimental workflow for the synthesis and evaluation of these derivatives:

Synthesis and Evaluation Workflow cluster_synthesis Synthesis cluster_evaluation Biological Evaluation Thioamide Thioamide Hantzsch Hantzsch Thiazole Synthesis Thioamide->Hantzsch AlphaHaloKetone α-Haloketone AlphaHaloKetone->Hantzsch ThiazoleEster Thiazole-5-carboxylate Hantzsch->ThiazoleEster Hydrolysis Hydrolysis ThiazoleEster->Hydrolysis ThiazoleAcid Thiazole-5-carboxylic Acid Hydrolysis->ThiazoleAcid Amidation Amidation (e.g., EDC/HOBt) ThiazoleAcid->Amidation ThiazoleAmide Thiazole-5-carboxamide Derivative Amidation->ThiazoleAmide MTT MTT Assay (Cytotoxicity) ThiazoleAmide->MTT CellLines Cancer Cell Lines CellLines->MTT IC50 IC50 Determination MTT->IC50 Mechanism Mechanistic Studies IC50->Mechanism c-Met_Pathway_Inhibition cluster_downstream Downstream Signaling HGF HGF (Ligand) cMet c-Met Receptor HGF->cMet Binds & Activates RAS RAS cMet->RAS Phosphorylates PI3K PI3K cMet->PI3K Phosphorylates STAT3 STAT3 cMet->STAT3 Phosphorylates Thiazole Thiazole Derivative (Inhibitor) Thiazole->cMet Inhibits RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Motility ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation STAT3->Proliferation

Caption: Inhibition of the c-Met signaling pathway by a thiazole derivative.

Experimental Protocols: A Foundation for Reproducibility

The evaluation of the anticancer activity of novel compounds relies on robust and well-defined experimental protocols. The MTT assay is a widely used colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Standard MTT Assay Protocol
  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for cell attachment. [6]2. Compound Treatment: The cells are then treated with various concentrations of the test compounds (and a vehicle control) and incubated for a further 48-72 hours. [6]3. MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plate is incubated for 4 hours.

  • Formazan Solubilization: The culture medium is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals produced by metabolically active cells. [6]5. Absorbance Measurement: The absorbance is measured at a specific wavelength (typically 570 nm) using a microplate reader. [6]6. Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value is determined.

Conclusion and Future Directions

Thiazole-5-carbaldehyde and its carboxamide derivatives represent a versatile and promising scaffold for the development of novel anticancer agents. The studies highlighted in this guide demonstrate their efficacy against a range of cancer cell lines through various mechanisms of action, including the induction of apoptosis, cell cycle arrest, and the inhibition of key oncogenic signaling pathways.

Future research in this area should focus on:

  • Structure-Activity Relationship (SAR) Studies: Systematic modification of the substituents on the thiazole ring to optimize potency and selectivity.

  • In Vivo Efficacy: Evaluation of the most promising compounds in preclinical animal models to assess their therapeutic potential and pharmacokinetic properties.

  • Target Deconvolution: Further elucidation of the specific molecular targets of these compounds to better understand their mechanisms of action and to identify potential biomarkers for patient stratification.

The continued exploration of this chemical space holds significant promise for the discovery of next-generation cancer therapeutics.

Sources

Validation

A Comparative Guide to Molecular Docking of Thiazole Derivatives Against Key Biological Targets

This guide provides an in-depth comparative analysis of molecular docking studies involving thiazole derivatives, a cornerstone scaffold in modern medicinal chemistry. We will dissect the methodologies, compare binding e...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparative analysis of molecular docking studies involving thiazole derivatives, a cornerstone scaffold in modern medicinal chemistry. We will dissect the methodologies, compare binding efficiencies against critical biological targets, and explain the causal relationships that dictate the therapeutic potential of these compounds. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational tools to accelerate the discovery of novel thiazole-based therapeutics.

The Thiazole Scaffold: A Privileged Structure in Drug Discovery

The thiazole ring is a five-membered heterocyclic aromatic compound containing both sulfur and nitrogen atoms. This unique arrangement confers a distinct electronic and structural profile, making it a "privileged scaffold" in medicinal chemistry. Its ability to engage in various non-covalent interactions, including hydrogen bonding, π-π stacking, and hydrophobic interactions, allows it to bind with high affinity to a wide array of biological macromolecules.[1][2] Thiazole moieties are integral to numerous approved drugs, including the anticancer agent Dasatinib and the vitamin Thiamine (Vitamin B1), highlighting their clinical significance.[1][2][3][4]

Molecular docking has become an indispensable computational technique in the drug discovery pipeline.[5] It predicts the preferred orientation of a ligand (the thiazole derivative) when bound to the active site of a target protein, providing critical insights into binding affinity and interaction patterns.[6][7] This in silico approach allows for the rapid screening of large compound libraries, prioritization of candidates for synthesis, and optimization of lead compounds, thereby saving significant time and resources.

The Molecular Docking Workflow: A Self-Validating Protocol

To ensure the reliability and reproducibility of docking studies, a standardized and rigorous protocol is essential. The following section details a self-validating workflow, explaining the causality behind each critical step.

Experimental Protocol: Standard Molecular Docking
  • Target Protein Preparation:

    • Objective: To prepare a biologically relevant and computationally clean protein structure.

    • Step 1a: Structure Acquisition. Obtain the 3D crystal structure of the target protein from a public repository, such as the RCSB Protein Data Bank (PDB).[6][7][8] The choice of PDB entry is critical; select a high-resolution structure, preferably co-crystallized with a known ligand to accurately identify the binding site.

    • Step 1b: Protein Cleanup. Remove all non-essential molecules from the PDB file, including water molecules, ions, and co-solvents, which can interfere with the docking algorithm.[6][8] The original co-crystallized ligand should also be removed to make the binding site available for docking.

    • Step 1c: Protonation and Charge Assignment. Add polar hydrogen atoms to the protein, as these are crucial for forming hydrogen bonds.[6] Assign appropriate atomic charges (e.g., Gasteiger charges) to all atoms to correctly calculate electrostatic interactions.

  • Ligand Preparation:

    • Objective: To generate a low-energy, 3D conformation of the thiazole derivative.

    • Step 2a: 2D to 3D Conversion. Draw the 2D chemical structure of the thiazole ligand using software like ChemDraw and convert it into a 3D structure.

    • Step 2b: Energy Minimization. Perform a geometry optimization or energy minimization on the 3D ligand structure using a suitable force field (e.g., MMFF94).[7] This step ensures the ligand is in a stable, low-energy conformation, which is more representative of its state in a biological system.

  • Docking Simulation:

    • Objective: To predict the binding pose and affinity of the ligand within the protein's active site.

    • Step 3a: Defining the Binding Site. Define a "grid box" or "docking box" that encompasses the entire active site of the target protein.[6][8] The dimensions of this box are crucial; it must be large enough to allow the ligand to move and rotate freely but small enough to focus the search and reduce computational time.

    • Step 3b: Running the Simulation. Execute the docking calculation using software such as AutoDock Vina.[6][9] The software will systematically sample different conformations and orientations of the ligand within the grid box, scoring each pose based on a predefined scoring function.

  • Results Analysis:

    • Objective: To interpret the docking results and identify the most promising candidates.

    • Step 4a: Binding Affinity Evaluation. The primary quantitative output is the binding affinity, typically expressed in kcal/mol.[6] More negative values indicate stronger, more favorable binding.

    • Step 4b: Pose Visualization and Interaction Analysis. Visualize the top-ranked docking poses using molecular graphics software like PyMOL or Discovery Studio.[6][10] Analyze the specific non-covalent interactions (e.g., hydrogen bonds, hydrophobic contacts, π-cation interactions) between the thiazole derivative and the amino acid residues of the protein.[11] This qualitative analysis is crucial for understanding the structural basis of binding and for guiding further lead optimization.

G cluster_prep Preparation Phase cluster_sim Simulation Phase cluster_analysis Analysis Phase PDB 1a. Acquire Protein Structure (PDB) Clean 1b. Clean Protein (Remove Water, Ions) PDB->Clean Protonate 1c. Add Hydrogens & Assign Charges Clean->Protonate Grid 3a. Define Grid Box on Target Site Protonate->Grid Ligand2D 2a. Draw 2D Ligand Structure Ligand3D 2b. Convert to 3D & Minimize Energy Ligand2D->Ligand3D Ligand3D->Grid Run 3b. Execute Docking (e.g., AutoDock Vina) Grid->Run Score 4a. Analyze Binding Affinity (kcal/mol) Run->Score Visualize 4b. Visualize Pose & Key Interactions Score->Visualize

A generalized workflow for in-silico molecular docking studies.

Comparative Docking Analysis Across Therapeutic Areas

The versatility of the thiazole scaffold is evident from its application against a wide range of diseases. This section compares docking studies of thiazole derivatives against key biological targets in oncology, infectious diseases, and metabolic disorders.

Anticancer Targets

Thiazole derivatives have shown remarkable potential as anticancer agents by targeting various proteins involved in cancer pathogenesis.[3]

  • Tubulin Polymerization Inhibitors: Microtubules, polymers of tubulin, are essential for cell division, making them a prime target for anticancer drugs. Certain thiazole derivatives have been designed to inhibit tubulin polymerization. Docking studies have shown these compounds binding to the colchicine-binding site of β-tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.[3]

Compound IDTarget Cell LineIn-Vitro IC50 (µM)Tubulin Polymerization IC50 (µM)Reference
7c MCF-7 (Breast)3.35 ± 0.22.00 ± 0.12[3]
9a HCT116 (Colon)7.32 ± 0.42.38 ± 0.14[3]
5c HepG2 (Liver)4.41 ± 0.22.95 ± 0.18[3]
Combretastatin A-4(Reference Drug)-2.96 ± 0.18[3]
  • Kinase Inhibitors (EGFR & Pim-1): Protein kinases are critical regulators of cell signaling pathways that are often dysregulated in cancer. Thiazole derivatives have been successfully docked into the ATP-binding pocket of several kinases. For instance, novel thiophenyl thiazolyl-pyridine hybrids have been shown to target the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key player in lung cancer.[12] Similarly, bis-thiazole derivatives have been evaluated as inhibitors of Pim-1 kinase, a serine/threonine kinase involved in cell survival and proliferation.[1]

G GF Growth Factor EGFR EGFR GF->EGFR PI3K PI3K EGFR->PI3K activates Akt Akt PI3K->Akt activates mTOR mTOR Akt->mTOR activates Proliferation Cell Proliferation, Survival, Growth mTOR->Proliferation Thiazole Thiazole Derivatives Thiazole->EGFR inhibits

The EGFR signaling pathway, a key target for anticancer therapies.
Thiazole ScaffoldTarget ProteinBinding Affinity (kcal/mol)Key Interacting ResiduesReference
Thiazolyl PyridineEGFR-8.5 to -10.2Met793, Leu718, Cys797[12]
Bis-ThiazolePim-1 Kinase-6.5 to -7.8Lys67, Glu121, Leu120[1]
Thiazole-PyridineEGFR TK--[2]
Thiazole DerivativeVEGFR-2--[13]
Antimicrobial Targets

The rise of antimicrobial resistance necessitates the discovery of novel therapeutic agents. Thiazole derivatives have demonstrated broad-spectrum activity against various pathogens.

  • Bacterial Enzyme Inhibitors (DNA Gyrase & MurB): Thiazole-based compounds have been shown to target essential bacterial enzymes. Docking studies have identified DNA gyrase, an enzyme crucial for DNA replication, as a potential target.[14][15] These studies reveal that thiazole derivatives can occupy the ATP-binding site of the GyrB subunit, preventing its function. Another target is the MurB enzyme, which is involved in the biosynthesis of the bacterial cell wall.[16]

Compound ClassTarget OrganismTarget EnzymeDocking Score (kcal/mol)In-Vitro Activity (MIC)Reference
Thiazole-based ChalconesE. coli, P. aeruginosaDNA Gyrase, MurA-0.65-11.00 µmol/mL x 10⁻²[14]
Heteroaryl ThiazolesE. coliMurB-0.23–0.7 mg/mL[16]
Novel ThiazolesBacteriaDNA Gyrase-6.4 to -9.246.9-93.7 µg/mL[15]
  • Fungal Enzyme Inhibitors (14α-lanosterol demethylase): Thiazole derivatives have also emerged as potent antifungal agents. Molecular docking simulations predict that these compounds can inhibit 14α-lanosterol demethylase, a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[16] This inhibition disrupts membrane integrity, leading to fungal cell death.

Other Enzyme Inhibitors

The therapeutic utility of thiazoles extends to metabolic and neurodegenerative diseases.

  • α-Glucosidase Inhibitors (Antidiabetic): α-Glucosidase is an intestinal enzyme that breaks down carbohydrates into glucose. Its inhibition can help manage post-meal hyperglycemia in diabetic patients. Novel isatin-thiazole hybrids have shown potent α-glucosidase inhibitory activity, far exceeding that of the standard drug acarbose.[11] Docking studies confirmed that these compounds bind effectively to the enzyme's active site through a network of hydrogen bonds and hydrophobic interactions.[11][17]

Compound SeriesLead Compoundα-Glucosidase IC50 (µM)Acarbose IC50 (µM)Key InteractionsReference
Isatin-Thiazole6p 5.36 ± 0.13817.38 ± 6.27Hydrophobic, CH-π, H-bond[11]
Thiazole Derivatives6 0.50 ± 0.059.10 ± 0.10-[17]
  • Cholinesterase Inhibitors (Anti-Alzheimer's): Alzheimer's disease is characterized by a decline in acetylcholine levels. Inhibiting the enzymes that break it down, acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), is a key therapeutic strategy. Thiazole-sulfonamide derivatives have been identified as potent dual inhibitors of both AChE and BuChE, with docking studies elucidating their binding modes within the active sites of these enzymes.[4]

  • Cyclooxygenase (COX) Inhibitors (Anti-inflammatory): COX-1 and COX-2 are key enzymes in the inflammatory pathway. Selective inhibition of COX-2 is a desirable trait for anti-inflammatory drugs to reduce gastrointestinal side effects. Docking studies of thiazole carboxamide derivatives have helped explain their selective binding to the COX-2 isozyme over COX-1, attributing this to specific interactions within the larger COX-2 active site.[18]

Conclusion and Future Outlook

Molecular docking has proven to be a powerful tool for elucidating the therapeutic potential of thiazole derivatives. As demonstrated in this guide, these in silico studies provide invaluable, atom-level insights into the binding mechanisms of thiazole compounds against a multitude of biological targets, from cancer-related kinases to essential microbial enzymes. The comparative analysis reveals that specific substitutions on the thiazole scaffold are critical for achieving high binding affinity and selectivity.

While docking studies are predictive, they are not a substitute for experimental validation. The most successful drug discovery campaigns are those that create a synergistic feedback loop between computational predictions and empirical testing. The findings summarized herein should serve as a springboard for the rational design of the next generation of thiazole-based therapeutics, optimized for potency, selectivity, and safety.

References

  • Docking Studies of Thiazole-Indole-Isoxazole Derivatives as Anticancer Agents. (2023). ResearchGate. Available at: [Link]

  • Design, Synthesis, Evaluation of Antimicrobial Activity and Docking Studies of New Thiazole-based Chalcones. PubMed. Available at: [Link]

  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025). ChemCopilot. Available at: [Link]

  • Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. (2022). ACS Publications. Available at: [Link]

  • Synthesis, Biological Evaluation, and Molecular Docking Studies of Novel Isatin-Thiazole Derivatives as α-Glucosidase Inhibitors. (2018). PMC. Available at: [Link]

  • Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. (2022). MDPI. Available at: [Link]

  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (2023). Journal of Chemical Reviews. Available at: [Link]

  • Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. (2021). Frontiers in Chemistry. Available at: [Link]

  • Synthesis, In Vitro Evaluation and Molecular Docking Studies of Novel Thiophenyl Thiazolyl-Pyridine Hybrids as Potential Anticancer Agents. (2023). MDPI. Available at: [Link]

  • Synthesis, DFT Studies, Molecular Docking and Biological Activity Evaluation of Thiazole-Sulfonamide Derivatives as Potent Alzheimer's Inhibitors. (2023). MDPI. Available at: [Link]

  • Synthesis, molecular docking study of thiazole derivatives and exploring their dual inhibitor potentials against α-amylase and α-glucosidase. (2021). ResearchGate. Available at: [Link]

  • Synthesis, Antimicrobial Activity and Molecular Docking Study of Thiazole Derivatives. (2021). ResearchGate. Available at: [Link]

  • Design, synthesis, molecular docking studies and biological evaluation of thiazole carboxamide derivatives as COX inhibitors. (2023). OpenMETU. Available at: [Link]

  • Antimicrobial activity, synthesis, and docking study of some novel arylazo-1,3-thiazolopyrimidine and arylazo-1,3-thiazolopyridopyrimidine derivatives. (2025). PMC. Available at: [Link]

  • Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety. (2022). PMC. Available at: [Link]

  • New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies. (2023). ACS Omega. Available at: [Link]

  • Molecular Docking Tutorial. University of Messina. Available at: [Link]

  • A Practical Guide to Molecular Docking and Homology Modelling for Medicinal Chemists. SciSpace. Available at: [Link]

  • Introduction to Molecular Docking. Udemy. Available at: [Link]

  • Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020). YouTube. Available at: [Link]

  • Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). MDPI. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Disposal and Handling Guide for 4-Isopropylthiazole-5-carbaldehyde

The safe handling and disposal of highly functionalized heterocyclic compounds is a cornerstone of modern drug discovery and chemical research operations. 4-Isopropylthiazole-5-carbaldehyde (CAS: 261710-80-9) is a versat...

Author: BenchChem Technical Support Team. Date: March 2026

The safe handling and disposal of highly functionalized heterocyclic compounds is a cornerstone of modern drug discovery and chemical research operations. 4-Isopropylthiazole-5-carbaldehyde (CAS: 261710-80-9) is a versatile synthetic intermediate. However, its dual functionality—a lipophilic thiazole ring coupled with a reactive electrophilic aldehyde—necessitates rigorous, mechanistically sound disposal protocols to ensure laboratory safety and environmental compliance.

As a Senior Application Scientist, I have designed this guide to move beyond generic safety sheets, providing you with the operational causality and self-validating protocols required to manage this chemical effectively from the benchtop to final incineration.

Chemical Causality and Hazard Profile

To manage chemical waste effectively, one must first understand the intrinsic reactivity of the molecule.

  • Aldehyde Reactivity: The C5-carbaldehyde group is highly susceptible to nucleophilic attack and autoxidation. If inadvertently mixed with primary amines or strong bases in a waste carboy, it can undergo rapid, exothermic Schiff base formation, leading to dangerous pressure buildup and potential container rupture.

  • Toxicity and Irritation: Like many thiazole derivatives, 4-isopropylthiazole-5-carbaldehyde exhibits acute oral toxicity (H302) and acts as a severe skin, eye, and respiratory irritant (H315, H319, H335)[1].

Because of these properties, this compound cannot be drain-disposed and must be managed under strict regulatory frameworks. Under the EPA's Resource Conservation and Recovery Act (RCRA), waste generated from this compound is regulated under the Toxicity Characteristic and general hazardous waste provisions (40 CFR 261)[2].

Operational Waste Management Workflows

The lifecycle of hazardous laboratory waste follows a strict logistical pathway to ensure containment and compliance[3].

WasteWorkflow Gen Waste Generation (Fume Hood) SAA Satellite Accumulation Area (SAA) Gen->SAA Immediate Transfer CAA Central Accumulation Area (CAA) SAA->CAA Move within 3 days of filling TSDF Licensed TSDF (Incineration) CAA->TSDF Transport (90-180 days)

Figure 1: Cradle-to-grave logistical workflow for laboratory hazardous waste management.

Protocol 1: Routine Liquid Waste Containerization

Causality: Proper segregation prevents unintended cross-reactions in the waste stream, while correct containerization prevents solvent leaching and fugitive vapor emissions[4].

  • Segregation: Designate a specific waste stream strictly for "Non-Halogenated Organic Solvents." Crucial: Ensure this stream is strictly isolated from nitrogenous wastes (amines, hydrazines) and strong oxidizers.

  • Container Selection: Utilize high-density polyethylene (HDPE) or amber glass carboys. Ensure the cap features an intact PTFE (Teflon) liner. Do not use degraded or repurposed food containers[4].

  • Active Labeling: Affix a RCRA-compliant hazardous waste tag before the first drop of waste enters the container. Document the exact composition (e.g., "4-Isopropylthiazole-5-carbaldehyde 5%, Ethyl Acetate 95%")[2].

  • Headspace Management: Fill the container to a maximum of 80-90% capacity (leaving at least one inch of headroom). This empty space is mechanically necessary to buffer against vapor pressure expansion caused by ambient temperature fluctuations[4].

  • Storage: House the container in a secondary containment bin capable of holding 110% of the primary container's volume within the Satellite Accumulation Area (SAA).

Protocol 2: Solid Waste and Contaminated Labware

Causality: Residual chemicals on solid matrices can volatilize or leach over time, posing chronic inhalation risks to lab personnel and violating EPA solid waste mandates[5].

  • Solvent Rinsing: For grossly contaminated glassware, perform a triple-rinse using a compatible volatile solvent (e.g., acetone or ethanol). Direct this rinsate into the liquid hazardous waste stream.

  • Solid Segregation: Dispose of chemically contaminated consumables (pipette tips, weighing paper, nitrile gloves) into a dedicated, poly-lined solid hazardous waste receptacle[5].

  • Sealing and Transfer: Once the receptacle is 3/4 full, "gooseneck" tie the poly bag, seal it with chemical-resistant tape, affix a solid waste label, and transfer it to the Central Accumulation Area (CAA).

Protocol 3: Immediate Spill Response

Causality: Liquid aldehydes spread rapidly and emit irritating vapors. Immediate containment using inert materials prevents both respiratory exposure and uncontrolled environmental release[5].

  • Isolation: Evacuate non-essential personnel and increase fume hood/room ventilation. Don appropriate PPE (nitrile gloves, safety goggles, lab coat).

  • Inert Absorption: Blanket the spill with an inert absorbent (e.g., vermiculite, sand, or a polypropylene spill pad). Do not use sawdust or combustible absorbents, as the heat of potential oxidation could ignite them.

  • Mechanical Collection: Use non-sparking polypropylene scoops to transfer the saturated absorbent into a wide-mouth HDPE disposal jar.

  • Decontamination: Wash the affected surface with an isopropanol-soaked cloth, followed by a mild detergent solution, disposing of all cleanup materials as solid hazardous waste[5].

Quantitative Logistics: Accumulation and Storage Metrics

To maintain RCRA compliance and operational safety, laboratories must adhere to the following temporal and volumetric thresholds[3],[2],[4]:

ParameterSatellite Accumulation Area (SAA)Central Accumulation Area (CAA)
Volume Limit Up to 55 gallons (or 1 qt acutely hazardous)Varies by generator status (e.g., <1000 kg for SQG)
Time Limit Up to 1 year (must move within 3 days of being full)90 days (LQG) or 180 days (SQG)
Inspection Frequency Weekly (Recommended/Best Practice)Weekly (Mandatory under RCRA)
Container Status Must remain closed unless actively adding wasteMust remain closed and locked
Secondary Containment Required (110% of largest container volume)Required

Mechanistic Segregation Logic

Understanding why we segregate dictates how we segregate. As outlined in ASTM D4447[6], incompatible substances must never share a waste stream. The electrophilic nature of the aldehyde dictates its strict incompatibility profile.

Reactivity Aldehyde 4-Isopropylthiazole- 5-carbaldehyde Schiff Exothermic Schiff Base Formation Aldehyde->Schiff Oxidation Oxidation to Carboxylic Acid Aldehyde->Oxidation Amines Amines / Strong Bases Amines->Schiff Oxidizers Strong Oxidizers Oxidizers->Oxidation Hazard1 Avoid Mixing (Pressure Buildup) Schiff->Hazard1 Hazard2 Separate Storage (Heat Generation) Oxidation->Hazard2

Figure 2: Mechanistic reactivity pathways dictating strict chemical segregation protocols.

References

  • Vanderbilt Environmental Health and Safety (Spill Response and Solid Waste Management). Laboratory Guide for Managing Chemical Waste. Available at: [Link]

  • University of Houston-Clear Lake / EPA RCRA (Hazardous Waste Definitions and 40 CFR 261). RCRA addresses waste management, disposal and recycling. Available at: [Link]

  • Central Washington University (Satellite Accumulation Area Guidelines and Containerization). Laboratory Hazardous Waste Disposal Guidelines. Available at: [Link]

  • ASTM International (Standard Practices for Chemical Segregation). D4447 Standard Guide for Disposal of Laboratory Chemicals and Samples. Available at: [Link]

  • GAIACA (Logistical Workflows for Laboratory Waste). How to Dispose of Chemical Waste in a Lab Correctly. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.